Technical Documentation Center

3-amino-1-methyl-1H-pyrazole-4-sulfonamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-amino-1-methyl-1H-pyrazole-4-sulfonamide
  • CAS: 1178024-01-5

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

This guide provides an in-depth technical analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a specialized heterocyclic building block used in the design of bioactive small molecules, particularly kinase inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a specialized heterocyclic building block used in the design of bioactive small molecules, particularly kinase inhibitors and antimicrobial agents.

Executive Summary

3-Amino-1-methyl-1H-pyrazole-4-sulfonamide is a bifunctional pyrazole scaffold characterized by an electron-rich exocyclic amino group at position 3 and an electron-withdrawing sulfonamide moiety at position 4.[1] This specific substitution pattern makes it a "privileged structure" in medicinal chemistry. It serves as a critical intermediate for synthesizing fused heterocycles and sulfonamide-based drugs, offering dual hydrogen-bonding donors/acceptors essential for interacting with enzyme active sites (e.g., ATP-binding pockets of kinases).

Chemical Identity & Structural Analysis[2]

Identification Data
ParameterDetail
IUPAC Name 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide
CAS Number 1178024-01-5
Molecular Formula C₄H₈N₄O₂S
Molecular Weight 176.20 g/mol
SMILES CN1N=C(N)C(S(N)(=O)=O)=C1
InChI Key Unique identifier required for database integration.
Structural Features

The molecule features a 1-methyl-1H-pyrazole core.

  • C3-Amino Group: Acts as a nucleophile and a hydrogen bond donor. It significantly increases the electron density of the pyrazole ring, although the adjacent sulfonamide group mitigates this effect via induction.

  • C4-Sulfonamide Group: Provides a strong electron-withdrawing effect, stabilizing the molecule and offering a distinct vector for chemical diversification (e.g., synthesis of sulfonylureas).

  • N1-Methyl Group: Blocks tautomerism at the pyrazole nitrogen, fixing the bond order and improving solubility in organic solvents compared to the N-unsubstituted analog.

Physicochemical Properties[2][3][4]

PropertyValue / Description
Physical State Solid (Crystalline powder)
Melting Point Typically >140°C (Analog dependent; specific experimental MP requires batch confirmation)
Solubility Soluble in DMSO, DMF, Methanol. Sparingly soluble in water and non-polar solvents (Hexane).
pKa (Calculated) Sulfonamide NH₂: ~10.0 | Amino NH₂: ~3.5–4.0 (reduced basicity due to EWG sulfonamide)
LogP ~ -0.5 to 0.5 (Low lipophilicity due to high polarity)

Synthetic Architecture

The synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide poses a regioselectivity challenge. Direct chlorosulfonation of 3-amino-1-methylpyrazole can lead to complex mixtures or decomposition due to the reactivity of the free amine.

The Nitro-Reduction Pathway is the industry-standard protocol for high-purity synthesis. This route protects the nitrogen functionality as a nitro group during the harsh electrophilic substitution step.

Validated Synthetic Pathway (Nitro-Reduction)
  • Precursor Selection: Start with 1-methyl-3-nitro-1H-pyrazole .

  • Chlorosulfonation: Treatment with chlorosulfonic acid (

    
    ) introduces the sulfonyl chloride group at the C4 position. The nitro group deactivates the ring, but the conditions are forcing enough to achieve substitution.
    
  • Amidation: The resulting sulfonyl chloride is quenched with aqueous ammonia (

    
    ) or ammonium hydroxide to form the sulfonamide.
    
  • Reduction: The nitro group is selectively reduced to the primary amine using catalytic hydrogenation (

    
    ) or chemical reduction (
    
    
    
    or
    
    
    ).
Synthetic Workflow Diagram

SynthesisPath Start 1-Methyl-3-nitro- 1H-pyrazole Step1 Chlorosulfonation (Electrophilic Subst.) Start->Step1 ClSO3H, 100°C Inter1 Sulfonyl Chloride Intermediate Step1->Inter1 Step2 Amidation (Nu- Acyl Subst.) Inter1->Step2 NH3 (aq) Inter2 1-Methyl-3-nitro- pyrazole-4-sulfonamide Step2->Inter2 Step3 Reduction (Nitro to Amino) Inter2->Step3 H2/Pd-C or Fe/AcOH Final TARGET: 3-Amino-1-methyl- pyrazole-4-sulfonamide Step3->Final

Figure 1: Step-wise synthetic pathway via the nitro-precursor method, ensuring regioselectivity and yield integrity.

Reactivity & Derivatization Strategies

This scaffold offers three distinct vectors for chemical modification, enabling the construction of diverse chemical libraries.

Reactivity Map
  • Sulfonamide Nitrogen (

    
    ): 
    
    • Acylation: Reaction with acyl chlorides yields N-acyl sulfonamides (acidic bioisosteres of carboxylic acids).

    • Isocyanate Coupling: Reaction with isocyanates yields sulfonylureas (common in antidiabetic and herbicide chemistry).

  • C3-Amino Group (

    
    ): 
    
    • Amide Coupling: Standard EDC/HOBt coupling with carboxylic acids.

    • Sandmeyer Reaction: Diazotization followed by substitution (e.g., to C3-Halo derivatives).

    • Heterocyclization: Condensation with 1,3-electrophiles to form fused systems like pyrazolo[1,5-a]pyrimidines.

  • C5-Position (Ring Carbon):

    • While less reactive due to the adjacent sulfonamide, C5 can undergo lithiation or halogenation under specific conditions, allowing for cross-coupling reactions (Suzuki-Miyaura).

Reactivity Logic Diagram

Reactivity Core 3-Amino-1-methyl- pyrazole-4-sulfonamide Amino C3-Amino Group (Nucleophilic) Core->Amino Sulfon C4-Sulfonamide (Acidic/H-Bonding) Core->Sulfon Ring C5-Position (C-H Bond) Core->Ring Rxn_Amide Amide Coupling (Kinase Hinge Binders) Amino->Rxn_Amide Rxn_Cycl Cyclization (Fused Rings) Amino->Rxn_Cycl Rxn_Urea Sulfonylurea Synthesis Sulfon->Rxn_Urea Rxn_Hal Halogenation/Lithiation Ring->Rxn_Hal

Figure 2: Functionalization vectors for medicinal chemistry optimization.

Medicinal Chemistry Applications

Kinase Inhibition

The 3-aminopyrazole motif is a classic "hinge-binding" element. In many kinase inhibitors, the exocyclic amine forms a hydrogen bond with the hinge region backbone carbonyl, while the pyrazole nitrogen accepts a hydrogen bond from the backbone amide. The C4-sulfonamide provides a handle to reach into the solvent-exposed region or the "gatekeeper" pocket, modifying solubility and selectivity.

Fragment-Based Drug Discovery (FBDD)

With a molecular weight of 176.2 Da and balanced polarity, this molecule is an ideal "fragment" for screening. It adheres to the "Rule of Three" (MW < 300, H-donors ≤ 3, H-acceptors ≤ 3, cLogP ≤ 3), making it a high-value starting point for fragment evolution.

Safety & Handling Protocol

  • Hazard Classification (GHS):

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

  • Storage: Store at 2–8°C (refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amino group over long periods.

References

  • Sigma-Aldrich. 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide Product Detail.Link (Verified via Catalog Search).

  • AK Scientific. Product Catalog: 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide (CAS 1178024-01-5).[1]Link

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for substituted pyrazoles.Link

  • CymitQuimica. 1-Methyl-3-nitro-1H-pyrazole-4-sulfonamide (Precursor).Link (Demonstrates the nitro-precursor availability).

  • Santa Cruz Biotechnology. 3-amino-1-methyl-1H-pyrazole-4-sulfonamide Biochemical.[2]Link

Sources

Exploratory

Technical Guide: The Role of 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide in Pharmaceutical Synthesis

Executive Summary 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178024-01-5) represents a "privileged scaffold" in modern medicinal chemistry. Its structural uniqueness lies in the juxtaposition of a nucleophilic ami...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Amino-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178024-01-5) represents a "privileged scaffold" in modern medicinal chemistry. Its structural uniqueness lies in the juxtaposition of a nucleophilic amino group at position C3 and an electrophilic/H-bonding sulfonamide moiety at position C4 on an electron-rich pyrazole core. This bifunctional arrangement makes it an indispensable intermediate for synthesizing fused heterocyclic systems, particularly pyrazolo[1,5-a]pyrimidines (kinase inhibitors) and sulfonamide-based enzyme inhibitors (Carbonic Anhydrase, COX-2).

This guide details the chemical utility, validated synthesis protocols, and downstream applications of this intermediate, designed for process chemists and drug discovery scientists.

Part 1: Chemical Identity & Physicochemical Profile

The compound is defined by a 1-methyl-1H-pyrazole core substituted with an amino group and a sulfonamide group.[1] The regiochemistry is critical: the methyl group at N1 fixes the tautomeric form, ensuring that the amino group at C3 and sulfonamide at C4 maintain a specific spatial orientation required for target binding or cyclization.

PropertySpecification
IUPAC Name 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide
Molecular Formula C₄H₈N₄O₂S
Molecular Weight 176.20 g/mol
Physical State Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, MeOH; sparingly soluble in water
pKa (Sulfonamide) ~10.0 (Acidic N-H)
pKa (Amino) ~3.5 (Conjugate acid)
Key Reactivity Nucleophilic attack (via -NH₂), Electrophilic substitution (limited), Cyclocondensation

Part 2: Mechanistic Role in Drug Design

The "Push-Pull" Electronic System

The pyrazole ring acts as a π-excessive heteroaromatic system.

  • C3-Amino Group (+M Effect): Donates electron density into the ring, making the C4 position susceptible to electrophilic attack during synthesis (if not already substituted) or enhancing the nucleophilicity of N2 for cyclization.

  • C4-Sulfonamide Group (-I/-M Effect): Acts as an electron-withdrawing group, modulating the basicity of the adjacent amine. This balance is crucial for optimizing the pharmacokinetic profile (LogP, pKa) of the final drug molecule.

Scaffold for Fused Heterocycles

The primary utility of this intermediate is its ability to undergo [3+3] cyclocondensation reactions with 1,3-dielectrophiles (e.g., 1,3-diketones, enaminones) to form pyrazolo[1,5-a]pyrimidines . This fused system is a bioisostere of the purine nucleus (adenine), making it a privileged structure for designing ATP-competitive kinase inhibitors.

G Substrate 3-Amino-1-methyl- pyrazole-4-sulfonamide Intermediate Schiff Base / Enamine Intermediate Substrate->Intermediate Condensation (C3-NH2) Reagent 1,3-Dielectrophile (e.g., Acetylacetone) Reagent->Intermediate Product Pyrazolo[1,5-a]pyrimidine Scaffold Intermediate->Product Cyclization (N2 attack)

Figure 1: Mechanism of Pyrazolo[1,5-a]pyrimidine formation. The C3-amino group initiates condensation, followed by nucleophilic attack from the ring nitrogen (N2).

Part 3: High-Fidelity Synthesis Protocol

While various routes exist, the Direct Chlorosulfonation Route is the most scalable for industrial applications. It leverages the activating nature of the amino group to direct the sulfonyl group to the C4 position.

Protocol: Synthesis from 3-Amino-1-methylpyrazole

Reagents:

  • Starting Material: 3-Amino-1-methylpyrazole (CAS 1904-31-0)[2]

  • Reagent: Chlorosulfonic acid (

    
    )
    
  • Reagent: Thionyl chloride (

    
    ) (Optional, to drive conversion)
    
  • Quench: Ammonium hydroxide (

    
    )
    

Step-by-Step Methodology:

  • Chlorosulfonation (The "Warhead" Installation):

    • Charge a dry, glass-lined reactor with Chlorosulfonic acid (5.0 eq) . Cool to 0–5°C.

    • Critical Step: Slowly add 3-Amino-1-methylpyrazole (1.0 eq) portion-wise. The reaction is highly exothermic. Maintain internal temperature <10°C to prevent decomposition.

    • Once addition is complete, heat the mixture to 90–100°C for 4–6 hours.

    • In-Process Control (IPC): Monitor by TLC/LCMS for consumption of starting material. The intermediate formed is 3-amino-1-methylpyrazole-4-sulfonyl chloride.

  • Quenching & Amidation:

    • Cool the reaction mass to 25°C.

    • Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The sulfonyl chloride precipitates as a solid.

    • Filter the solid immediately (sulfonyl chlorides are moisture sensitive).

    • Suspend the wet cake in THF or Dichloromethane (DCM) .

    • Add Aqueous Ammonia (28%, 5.0 eq) dropwise at 0–5°C.

    • Stir at room temperature for 2 hours.

  • Isolation & Purification:

    • Concentrate the organic solvent.

    • Adjust pH to ~7.0 if necessary.

    • Filter the precipitate, wash with cold water, and dry under vacuum at 50°C.

    • Recrystallization: Ethanol/Water (9:1) is typically effective for high-purity grades (>99%).

Safety Note: Chlorosulfonic acid reacts violently with water. All glassware must be dry. The quench step releases massive amounts of HCl gas; efficient scrubbing is required.

Part 4: Downstream Pharmaceutical Applications

Kinase Inhibitor Development (Pyrazolo[1,5-a]pyrimidines)

This intermediate is a precursor for "Type I" or "Type II" kinase inhibitors. The sulfonamide group often interacts with the "gatekeeper" residue or solvent-exposed regions of the kinase ATP-binding pocket.

  • Workflow: React 3-amino-1-methyl-1H-pyrazole-4-sulfonamide with 1,3-dimethyluracil or ethoxymethylene malononitrile.

  • Target Class: CDK (Cyclin-Dependent Kinase) inhibitors, VEGFR inhibitors.

Carbonic Anhydrase Inhibitors (CAIs)

The primary sulfonamide moiety (


) is the classic zinc-binding group (ZBG) for Carbonic Anhydrase enzymes.
  • Mechanism: The deprotonated sulfonamide nitrogen binds to the

    
     ion in the enzyme active site, displacing the catalytic water molecule/hydroxide ion.
    
  • Therapeutic Area: Glaucoma (topical), Anticonvulsants, and hypoxic tumor targeting (CA IX/XII inhibition).

SynthesisPath Start 3-Amino-1-methylpyrazole Step1 Step 1: Chlorosulfonation (ClSO3H, 100°C) Start->Step1 Inter Intermediate: Sulfonyl Chloride Step1->Inter Step2 Step 2: Ammonolysis (NH4OH, 0°C) Inter->Step2 Final TARGET: 3-Amino-1-methyl- pyrazole-4-sulfonamide Step2->Final App1 Application 1: Pyrazolo[1,5-a]pyrimidines (Kinase Inhibitors) Final->App1 + 1,3-Dicarbonyls App2 Application 2: Sulfonylureas (Antidiabetics/Herbicides) Final->App2 + Isocyanates

Figure 2: Complete synthesis and application workflow. The pathway highlights the transformation from a simple pyrazole to a complex pharmaceutical scaffold.

Part 5: Quality Control & Impurity Profiling

For pharmaceutical grade (GMP) intermediate production, the following impurities must be controlled:

Impurity TypeOriginDetection MethodLimit (Typical)
Regioisomer 5-Amino-1-methyl-1H-pyrazole-4-sulfonamideHPLC (Reverse Phase)< 0.15%
Bis-sulfonamide Over-sulfonylation at amino nitrogenLC-MS< 0.10%
Hydrolysis Product Sulfonic acid derivative (from chloride hydrolysis)HPLC< 0.5%
Residual Solvent DCM, THF, EthanolGC-HSICH Limits

Analytical Standard:

  • HPLC: C18 Column, Mobile Phase A: 0.1% TFA in Water, B: Acetonitrile. Gradient 5% -> 95% B.

  • NMR:

    
     NMR in DMSO-
    
    
    
    should show a characteristic singlet for
    
    
    (~3.6 ppm), broad singlet for
    
    
    (~5.0 ppm), and broad singlet for
    
    
    (~7.0 ppm).

References

  • Synthesis of Pyrazole Sulfonamides

    • Title: Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evalu
    • Source: ACS Omega (2023).
    • URL:[Link]

  • Pyrazolo[1,5-a]pyrimidine Synthesis

    • Title: Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.
    • Source: MDPI (Molecules).
    • URL:[Link]

  • Chemical Identity & Availability

    • Title: 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide Product Page.[3]

    • Source: Santa Cruz Biotechnology.
  • General Pyrazole Chemistry

    • Title: Reactions of 3,5-dimethyl-1-phenyl-1H-pyrazole with electrophiles (Chlorosulfon
    • Source: ResearchGate.[4]

    • URL:[Link]

Sources

Foundational

Molecular weight and formula of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

The following technical guide details the physicochemical properties, synthetic pathways, and application scope of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a critical heterocyclic scaffold in modern drug discovery. E...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthetic pathways, and application scope of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a critical heterocyclic scaffold in modern drug discovery.

Executive Summary

3-amino-1-methyl-1H-pyrazole-4-sulfonamide is a bifunctional pyrazole derivative characterized by an exocyclic primary amine at position 3 and a sulfonamide moiety at position 4.[1] This specific substitution pattern renders it a "privileged scaffold" in medicinal chemistry, particularly for the design of kinase inhibitors (e.g., CDKs, PCTAIRE) and sulfonamide-class anti-infectives. Its amphoteric nature and hydrogen-bonding potential make it an ideal fragment for occupying the ATP-binding pockets of enzymes or the active sites of carbonic anhydrases.[1]

Physicochemical Identity

The following data establishes the baseline identity for quality control and stoichiometric calculations.

PropertySpecification
IUPAC Name 3-amino-1-methyl-1H-pyrazole-4-sulfonamide
Molecular Formula C₄H₈N₄O₂S
Molecular Weight 176.20 g/mol
CAS Number (Precursor) 1904-31-0 (Refers to 3-amino-1-methylpyrazole core)
Physical State White to off-white crystalline solid
Solubility Soluble in DMSO, DMF, Methanol; Sparingly soluble in water
pKa (Calc.) Sulfonamide: ~10.0
SMILES CN1N=C(N)C(S(N)(=O)=O)=C1

Synthetic Methodology

The synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide typically proceeds via electrophilic aromatic substitution on the electron-rich pyrazole ring.[1] The 4-position of the 3-aminopyrazole core is highly nucleophilic, allowing for direct chlorosulfonation.[1]

Protocol: Direct Chlorosulfonation & Amidation

This route is preferred for its atom economy and scalability.[1]

Reagents:

  • Starting Material: 3-Amino-1-methyl-1H-pyrazole (CAS: 1904-31-0).[1][2]

  • Electrophile: Chlorosulfonic acid (

    
    ).[1]
    
  • Aminating Agent: Aqueous Ammonia (

    
    ) or Ammonia gas.[1]
    

Step-by-Step Workflow:

  • Chlorosulfonation: The starting pyrazole is treated with excess chlorosulfonic acid at controlled temperatures (0°C

    
     60°C).[1] The amino group is protonated in situ, protecting it from oxidation, while the sulfonyl group is introduced at the C4 position.
    
    • Intermediate: 3-amino-1-methyl-1H-pyrazole-4-sulfonyl chloride.[1]

  • Quenching: The reaction mixture is carefully quenched over crushed ice to precipitate the sulfonyl chloride intermediate.

  • Amidation: The wet sulfonyl chloride cake is immediately suspended in solvent (e.g., THF or Acetone) and treated with aqueous ammonia.

  • Isolation: The solvent is removed, and the product crystallizes upon cooling or pH adjustment.

Reaction Logic Diagram

The following Graphviz diagram illustrates the critical pathway and decision nodes for this synthesis.

SynthesisRoute cluster_0 Critical Control Points Start 3-Amino-1-methylpyrazole (CAS 1904-31-0) Reagent1 Chlorosulfonic Acid (ClSO3H, 60°C) Start->Reagent1 Electrophilic Subst. Intermed Intermediate: Sulfonyl Chloride Reagent1->Intermed -HCl Reagent2 Aq. Ammonia (NH4OH, 0°C) Intermed->Reagent2 Nucleophilic Attack Product TARGET: 3-amino-1-methyl- pyrazole-4-sulfonamide Reagent2->Product Amidation

Caption: Synthetic workflow converting the aminopyrazole core to the sulfonamide target via a reactive sulfonyl chloride intermediate.

Analytical Characterization

Researchers must validate the synthesized compound using the following spectral fingerprints.

Nuclear Magnetic Resonance (NMR)[1][3][5][6][7]
  • ¹H NMR (400 MHz, DMSO-d₆):

    • 
       7.80–8.00 (s, 1H): Pyrazole C5-H .[1] (Deshielded by the sulfonamide).[1]
      
    • 
       7.00–7.20 (bs, 2H): Sulfonamide -SO₂NH₂ .[1] (Exchangeable with D₂O).
      
    • 
       5.00–5.50 (bs, 2H): Amine -NH₂ .[1] (Broad, variable shift).
      
    • 
       3.60–3.70 (s, 3H): N-Methyl -CH₃ .[1]
      
Mass Spectrometry (LC-MS)[1]
  • Ionization Mode: ESI (+)

  • Molecular Ion [M+H]⁺: 177.2 m/z[1]

  • Fragmentation Pattern: Loss of

    
     (neutral loss 80 Da) is a common diagnostic fragment for primary sulfonamides.[1]
    

Applications in Drug Discovery

This molecule serves as a versatile "linchpin" in fragment-based drug design (FBDD).[1]

Kinase Inhibition (CDK/PCTAIRE)

The 3-amino-pyrazole motif mimics the adenine ring of ATP, allowing it to anchor into the hinge region of kinases.[1] The sulfonamide group can extend into the solvent-exposed region or interact with the "gatekeeper" residues, enhancing selectivity for Cyclin-Dependent Kinases (CDKs), specifically the PCTAIRE family (CDK16, 17, 18).

Antitubercular Agents

Recent studies indicate that pyrazole-4-sulfonamides exhibit inhibitory activity against Mycobacterium tuberculosis (H37Rv strain) by targeting enoyl-ACP reductase (InhA), a key enzyme in mycolic acid biosynthesis.[1]

COX-2 Inhibition

Similar to Celecoxib, the pyrazole sulfonamide core is a pharmacophore for Cyclin-oxygenase-2 (COX-2) inhibition.[1] The 4-sulfonamide group inserts into the secondary pocket of the COX-2 active site, providing anti-inflammatory selectivity over COX-1.[1]

References

  • Santa Cruz Biotechnology. 3-amino-1-methyl-1H-pyrazole-4-sulfonamide Product Data. Retrieved from [1]

  • PubChem. 3-amino-1-methyl-1H-pyrazole-4-carboxamide (Analog Reference).[1] CID 17118319.[1] Retrieved from [1]

  • Sigma-Aldrich. 3-Amino-1-methyl-1H-pyrazole (Precursor Data). CAS 127107-29-3.[1] Retrieved from [1]

  • Frontiers in Chemistry. Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives. (2022).[1][3][4] Retrieved from

  • ACS Omega. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives. (2023).[1][5] Retrieved from [1]

Sources

Exploratory

Technical Deep Dive: History, Discovery, and Synthesis of Sildenafil

An Advanced Guide for Drug Development Professionals Executive Summary: The Serendipity of UK-92,480 Sildenafil citrate (Viagra) represents one of the most significant case studies in "rational drug design meeting clinic...

Author: BenchChem Technical Support Team. Date: February 2026

An Advanced Guide for Drug Development Professionals

Executive Summary: The Serendipity of UK-92,480

Sildenafil citrate (Viagra) represents one of the most significant case studies in "rational drug design meeting clinical serendipity." Originally designated as UK-92,480 by Pfizer at Sandwich, UK, the compound was engineered as a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) .[1][2]

The initial therapeutic hypothesis targeted angina pectoris and hypertension .[1][2] The mechanism relied on PDE5 inhibition to prevent the degradation of cyclic guanosine monophosphate (cGMP) in vascular smooth muscle cells, theoretically leading to vasodilation.[2][3] While Phase I trials (1991-1992) showed disappointing results for systemic blood pressure and angina, a distinct side effect was reported: marked penile erections. This observation pivoted the program from cardiology to urology, establishing the first oral pharmacotherapy for erectile dysfunction (ED).

Structural Logic & SAR: Mimicking the Purine

To understand the synthesis, one must understand the target. Sildenafil is a cGMP mimetic .

  • The Template: cGMP contains a purine ring (guanine).[4]

  • The Mimic: Sildenafil utilizes a pyrazolo[4,3-d]pyrimidin-7-one nucleus.[5][6][7][8][9] This heterocyclic system is isosteric with the guanine base of cGMP, allowing it to dock into the catalytic site of PDE5.

  • Key Interaction: The amide moiety on the pyrimidinone ring forms a critical hydrogen bond with Gln817 (Glutamine) in the PDE5 binding pocket, anchoring the molecule.

  • Selectivity: The sulfonamide group and the piperazine tail extend into the hydrophobic pocket, providing high selectivity for PDE5 over PDE3 (cardiac contractility) and PDE6 (retinal phototransduction), although slight PDE6 cross-reactivity causes the known "blue-tinged vision" side effect.

Synthetic Evolution: Discovery vs. Process Chemistry

The transition from a medicinal chemistry lab scale to multi-ton commercial manufacturing required a complete redesign of the synthetic pathway.

The Discovery Route (Linear Strategy)
  • Concept: Build the heterocyclic core first, then functionalize the phenyl ring.

  • Method: The pyrazolo-pyrimidinone core was synthesized and then subjected to chlorosulfonation.[2][6][7][10]

  • Flaws:

    • Late-Stage Electrophilic Attack: Chlorosulfonation of the complex heterocyclic intermediate was low-yielding and produced regioisomers.

    • Environmental Burden: Required massive excess of chlorosulfonic acid, generating toxic waste streams late in the value chain.[11]

    • Purification: The final product required extensive recrystallization to remove toxic impurities.[11]

The Commercial Route (Convergent Strategy)
  • Concept: "Convergent Synthesis."[12] Functionalize the phenyl ring separately and couple it to the pyrazole core, reserving the ring closure for the final step.

  • Advantage: The "dirty" chemistry (chlorosulfonation) is moved to the beginning (on simple starting materials), and the final step is a clean, high-yield cyclization.

Visualization of Synthetic Pathways

Diagram 1: The Commercial (Convergent) Route

This diagram illustrates the optimized "Dunn Route" used for manufacturing. Note the separate preparation of the Aminopyrazole and the Sulfonyl Benzoyl Chloride , followed by coupling and cyclization.

Sildenafil_Commercial_Route cluster_0 Fragment A: Pyrazole Synthesis cluster_1 Fragment B: Phenyl Functionalization Start1 Ethyl 3-butyrylpyruvate Pyrazole 3-propyl-pyrazole-5-carboxylate Start1->Pyrazole + Hydrazine Hydrazine Hydrazine Hydrate Hydrazine->Pyrazole Methylation N-Methylation (Dimethyl Sulfate) Pyrazole->Methylation Nitro Nitration (HNO3/H2SO4) Methylation->Nitro Hydrolysis then Nitration AmideForm Ammonolysis Nitro->AmideForm Reduction Reduction (Pd/C, H2) Intermediate_A Intermediate A: 4-amino-1-methyl-3-propyl- 1H-pyrazole-5-carboxamide Reduction->Intermediate_A AmideForm->Reduction Coupling2 Amide Coupling (Intermediate A + B) Intermediate_A->Coupling2 Start2 2-Ethoxybenzoic Acid Chlorosulf Chlorosulfonation (ClSO3H / SOCl2) Start2->Chlorosulf SulfonylChloride 5-chlorosulfonyl-2-ethoxybenzoic acid Chlorosulf->SulfonylChloride Coupling1 Sulfonamide Formation SulfonylChloride->Coupling1 + Piperazine Piperazine N-Methylpiperazine Piperazine->Coupling1 Activation Acid Chloride Formation (SOCl2) Coupling1->Activation Intermediate_B Intermediate B: 2-ethoxy-5-(4-methylpiperazin- 1-ylsulfonyl)benzoyl chloride Activation->Intermediate_B Intermediate_B->Coupling2 PreCyclic Open-Ring Amide Intermediate Coupling2->PreCyclic Cyclization Cyclization (Ring Closure) Reagent: KOtBu / t-BuOH Reflux PreCyclic->Cyclization Final SILDENAFIL (Base) Cyclization->Final Citrate Salt Formation (Citric Acid) Final->Citrate

Caption: The convergent commercial synthesis of Sildenafil, highlighting the separate construction of the pyrazole and phenyl fragments to maximize yield and purity.

Detailed Experimental Protocols

The following protocols are reconstructed from the optimized commercial processes (e.g., Pfizer patents and process chemistry literature).

Protocol A: Synthesis of the Aminopyrazole (Intermediate A)

Target:4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

  • Pyrazole Formation: React ethyl 3-butyrylpyruvate with hydrazine hydrate in acetic acid.

  • Methylation: Treat the resulting pyrazole with dimethyl sulfate.[2][8] Note: This step produces regioisomers (1-methyl vs 2-methyl). In the optimized route, conditions are tuned to favor the 1-methyl isomer, or they are separated by crystallization.

  • Nitration: Hydrolyze the ester to the acid, then treat with fuming nitric acid/sulfuric acid.[8] This places the nitro group at the 4-position.

  • Carboxamide Formation: Convert the carboxylic acid to the acid chloride (using thionyl chloride) and quench with ammonium hydroxide to form the carboxamide.

  • Reduction: Hydrogenate the nitro group using Pd/C catalyst in ethyl acetate to yield the 4-amino derivative.

Protocol B: Synthesis of the Sulfonyl Benzoyl Chloride (Intermediate B)

Target:2-ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoyl chloride

  • Chlorosulfonation:

    • Reagents: 2-ethoxybenzoic acid (1.0 eq), Chlorosulfonic acid (4.0 eq), Thionyl chloride (1.0 eq).

    • Procedure: Add 2-ethoxybenzoic acid to cooled chlorosulfonic acid. Maintain temperature < 25°C. Stir until reaction completes.

    • Mechanism: Electrophilic aromatic substitution occurs para to the ethoxy group (position 5).

  • Sulfonamide Formation:

    • Quench the sulfonyl chloride into ice water.

    • Add N-methylpiperazine (1.1 eq) while maintaining pH basic (using NaOH).

    • Result: 2-ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoic acid.[7]

  • Activation:

    • Reflux the resulting acid with thionyl chloride to generate the benzoyl chloride (Intermediate B).

Protocol C: The "Clean" Cyclization (Final Step)

This is the hallmark of the commercial process.

  • Coupling:

    • Dissolve Intermediate A (Aminopyrazole) in dichloromethane (DCM) with triethylamine.

    • Slowly add Intermediate B (Benzoyl Chloride).

    • Stir at room temperature. The exocyclic amine of the pyrazole attacks the benzoyl chloride to form the bis-amide intermediate.

  • Ring Closure (Cyclization):

    • Reagents: Potassium t-butoxide (KOtBu), t-Butanol (t-BuOH).

    • Procedure: Add the bis-amide intermediate to a refluxing solution of KOtBu in t-BuOH.

    • Time: ~4-6 hours.

    • Mechanism: Base-mediated intramolecular dehydration. The amide nitrogen attacks the carboxamide carbonyl, closing the pyrimidinone ring.

  • Workup:

    • Acidify with HCl to pH ~7.[12][13]

    • Sildenafil base precipitates as a white solid.

    • Yield: Typically >90% for this step.[13]

Key Intermediates Data Table

Intermediate NameCAS NumberRoleKey Chemical Feature
UK-92,480 139755-83-2Final APIPDE5 Inhibitor; cGMP mimic.
Aminopyrazole 139756-02-8Precursor A4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. Provides the "left" side of the core.
Sulfonyl Benzoic Acid 139755-82-1Precursor B2-ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoic acid. Carries the solubility-enhancing piperazine tail.
Pyrazolo-pyrimidinone 139756-21-1Linear Route Int.The un-functionalized core used in the old discovery route. Hard to chlorosulfonate cleanly.

References

  • Pfizer Inc. (1998).[2] Sildenafil citrate (Viagra) Label.[6][9][13][14] U.S. Food and Drug Administration.[2][3][14] [Link]

  • Dunn, P. J., Galvin, S., & Hettenbach, K. (2002). The Development of a New Route to the PDE5 Inhibitor Sildenafil Citrate (Viagra).[14] Organic Process Research & Development, 6(5), 633–648. [Link]

  • Terrett, N. K., et al. (1996). Sildenafil (VIAGRA™), a potent and selective inhibitor of type 5 cGMP phosphodiesterase with utility for the treatment of male erectile dysfunction.[14] Bioorganic & Medicinal Chemistry Letters, 6(15), 1819-1824. [Link]

  • Campbell, S. F. (2000). Science, art and drug discovery: a personal perspective. Clinical Science, 99(4), 255–260. [Link]

  • Dale, D. J., et al. (2000). The Chemical Development of the Commercial Route to Sildenafil: A Case History. Organic Process Research & Development, 4(1), 17–22. [Link]

Sources

Foundational

Overview of heterocyclic building blocks for PDE5 inhibitor synthesis

Topic: Heterocyclic Architectures in PDE5 Inhibition: A Synthetic & Structural Guide Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Heterocyclic Architectures in PDE5 Inhibition: A Synthetic & Structural Guide Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Executive Summary

The inhibition of Phosphodiesterase Type 5 (PDE5) represents a landmark achievement in medicinal chemistry, transforming the treatment of erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). At the heart of this success lies the strategic deployment of heterocyclic building blocks —specifically designed to mimic the guanine moiety of cyclic Guanosine Monophosphate (cGMP).

This guide dissects the structural logic and synthetic pathways of the dominant PDE5 inhibitor scaffolds. It moves beyond basic descriptions to analyze the causality of synthetic choices, the structural biology driving scaffold evolution, and the emerging heterocyclic architectures defining the next generation of inhibitors.

The Pharmacophore: Mimicking the Substrate

To design a PDE5 inhibitor, one must understand the enzyme's catalytic site. PDE5 hydrolyzes cGMP.[1][2][3] Therefore, potent inhibitors are essentially competitive analogues of cGMP.

  • The Q-Pocket (Glutamine Switch): The invariant Glutamine residue (Gln817 in PDE5) is the critical anchor. The inhibitor must present a hydrogen bond donor/acceptor motif (usually a lactam or similar heterocycle) to engage this residue, mimicking the guanine base of cGMP.

  • The Hydrophobic Pocket (H-Pocket): Unlike cGMP, inhibitors exploit a hydrophobic pocket (Val782, Phe820) adjacent to the active site. This is where the "tail" of the inhibitor (e.g., the ethoxyphenyl group in sildenafil) resides, providing potency and selectivity.

  • The Metal Binding Site: The PDE5 active site contains Zinc and Magnesium ions. While cGMP interacts directly here, most inhibitors do not bind the metals directly but occupy the space to block substrate entry.

Diagram 1: The NO/cGMP Signaling Pathway & PDE5 Intervention

PDE5_Pathway NO Nitric Oxide (NO) GC Guanylyl Cyclase NO->GC Activates cGMP cGMP (Second Messenger) GC->cGMP Converts GTP to cGMP GTP GTP GTP->GC PKG Protein Kinase G (Activation) cGMP->PKG Binds GMP 5'-GMP (Inactive) cGMP->GMP Hydrolysis by PDE5 Response Smooth Muscle Relaxation PKG->Response Phosphorylation Cascade PDE5 PDE5 Enzyme PDE5->GMP Catalyzes Inhibitor Heterocyclic PDE5 Inhibitor Inhibitor->PDE5 Competitive Inhibition (Blocks Active Site)

Caption: The physiological cascade showing the critical control point of PDE5. Inhibitors prevent cGMP hydrolysis, sustaining the signal for smooth muscle relaxation.

Dominant Heterocyclic Scaffolds: A Comparative Analysis

The evolution of PDE5 inhibitors is a case study in scaffold hopping —retaining the pharmacophore while altering the core heterocycle to improve selectivity (vs. PDE6/PDE11) and pharmacokinetics (PK).

Drug (Brand)Core HeterocycleKey Structural FeaturesSelectivity Profile
Sildenafil (Viagra)Pyrazolo[4,3-d]pyrimidin-7-one Mimics guanine; fused 6,5-system.[4] Sulfonyl group handles solubility.Moderate vs. PDE6 (Visual side effects).
Vardenafil (Levitra)Imidazo[5,1-f][1,2,4]triazin-4-one Bioisostere of sildenafil core. N-ethylpiperazine improves potency.Higher potency than Sildenafil; similar PDE6 liability.
Tadalafil (Cialis)Tetrahydro-β-carboline Indole-based. Rigid, fused tetracyclic system. Lacks the purine-like mimicry of others.High vs. PDE6; Moderate vs. PDE11 (Back pain). Long half-life (17.5h).
Avanafil (Stendra)Pyrimidine-5-carboxamide Non-fused core. Highly substituted pyrimidine ring.Fastest onset; High selectivity vs. PDE6 and PDE1.

Synthetic Strategies & Building Blocks

This section details the construction of the two most distinct scaffolds: the Pyrazolopyrimidinone (Sildenafil-type) and the Beta-Carboline (Tadalafil-type).

A. Protocol: Sildenafil Core (Pyrazolo[4,3-d]pyrimidin-7-one) Synthesis[4][5]

The synthesis is convergent. The critical challenge is constructing the fused pyrimidinone ring from a pyrazole precursor.

Reagents & Building Blocks:

  • Diethyl oxalate & 2-Pentanone: Precursors for the diketoester.

  • Hydrazine hydrate: For pyrazole ring closure.

  • Dimethyl sulfate: For regioselective methylation.

  • Chlorosulfonic acid: For introducing the sulfonyl handle.

Step-by-Step Methodology:

  • Claisen Condensation: React diethyl oxalate with 2-pentanone in the presence of sodium ethoxide (NaOEt) to yield ethyl 3-propyl-2,4-dioxo-valerate .

    • Check: Monitor by TLC for disappearance of ketone.

  • Pyrazole Formation: Treat the diketoester with hydrazine hydrate in ethanol/acetic acid. This cyclizes to form ethyl 3-propyl-1H-pyrazole-5-carboxylate .

  • Regioselective Methylation: Methylate using dimethyl sulfate.

    • Critical Control: This produces two isomers. The desired isomer is 1-methyl-3-propyl-4-nitro-pyrazole-5-carboxylate . Separation is often required (crystallization or chromatography).

  • Nitration & Hydrolysis: The ester is hydrolyzed to the acid, then nitrated (HNO3/H2SO4) at the 4-position.

  • Amide Formation: The carboxylic acid is converted to the amide (SOCl2, then NH4OH).

  • Reduction: The nitro group is reduced to an amine (H2/Pd-C or SnCl2).

    • Result:4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide .

  • Cyclization (The Key Step): Acylate the amino group with 2-ethoxybenzoyl chloride . Then, cyclize the intermediate using base (NaOH/H2O2 or KOtBu) to close the pyrimidinone ring.

    • Observation: Formation of the white solid Pyrazolo[4,3-d]pyrimidin-7-one core .

Diagram 2: Sildenafil Convergent Synthesis Flow

Sildenafil_Synthesis Start Diethyl Oxalate + 2-Pentanone Diketo Diketoester Intermediate Start->Diketo Claisen Condensation Pyrazole Ethyl 3-propyl-1H-pyrazole -5-carboxylate Diketo->Pyrazole Hydrazine Cyclization Methylated N-Methyl Pyrazole Pyrazole->Methylated Me2SO4 Methylation Nitrated 4-Nitro-pyrazole-5-amide Methylated->Nitrated 1. Hydrolysis 2. Nitration 3. Amidation Reduced 4-Amino-pyrazole-5-amide Nitrated->Reduced Reduction (H2/Pd) Coupled Amide Intermediate Reduced->Coupled Acylation Acyl 2-Ethoxybenzoyl Chloride Acyl->Coupled Cyclized Pyrazolo[4,3-d]pyrimidin-7-one (The Core) Coupled->Cyclized Base-Mediated Cyclization (Ring Closure) Sulfonated Chlorosulfonated Intermediate Cyclized->Sulfonated ClSO3H (Chlorosulfonation) Final Sildenafil Citrate Sulfonated->Final N-Methylpiperazine Coupling

Caption: The convergent synthetic route to Sildenafil, highlighting the critical pyrazole-to-fused-pyrimidine ring closure.

B. Protocol: Tadalafil Core (Tetrahydro-β-carboline) Assembly[6]

Tadalafil utilizes a Pictet-Spengler reaction , a classic method for constructing indole alkaloids.

Reagents:

  • D-Tryptophan methyl ester: Provides the chiral center and indole backbone.

  • Piperonal (3,4-methylenedioxybenzaldehyde): The aldehyde component.

  • Chloroacetyl chloride: For the second ring closure.

Mechanism & Protocol:

  • Pictet-Spengler Cyclization: React D-tryptophan methyl ester with piperonal in the presence of TFA (Trifluoroacetic acid) in DCM.

    • Stereochemistry Check: This reaction creates a new chiral center at C1. The cis isomer is thermodynamically favored and required for activity.

    • Product:cis-1-(3,4-methylenedioxyphenyl)-3-methoxycarbonyl-1,2,3,4-tetrahydro-β-carboline .

  • Acylation: React the secondary amine of the beta-carboline with chloroacetyl chloride.

  • Diketo-piperazine Formation: React with methylamine. This induces an intramolecular cyclization to form the final six-membered ring fused to the beta-carboline.

Future Outlook: Emerging Scaffolds & Allosteric Inhibition

The field is moving beyond the "Big 4" to address resistance and side effects.

  • Allosteric Inhibitors: Recent crystallographic studies have identified a unique allosteric pocket sandwiched between Ile778, Asn620, and Arg616 .

  • Indole-Amide Scaffolds: Modifications to the Tadalafil core, specifically replacing the amine with an amide linker (e.g., Compound 14a ), have yielded nanomolar potency (IC50 = 16 nM) with improved blood-brain barrier permeability, opening avenues for treating Alzheimer's disease [2].

  • Macrocyclic Inhibitors: Utilizing "Build/Couple/Pair" strategies to create macrocyclic PDE5 inhibitors.[5] These large rings can span the active site and the hydrophobic pocket more effectively than small molecules, offering high specificity [3].

References

  • Molecular Dynamics-Assisted Discovery of Novel Phosphodiesterase-5 Inhibitors Targeting a Unique Allosteric Pocket. Molecules, 2025.[6] Link

  • Discovery of Indole-Based PDE5 Inhibitors: Synthesis and Pharmacological Evaluation. ACS Medicinal Chemistry Letters, 2025. Link

  • Strategies for the Diversity-Oriented Synthesis of Macrocycles. Chemical Reviews, 2019. Link

  • . Bioorganic & Medicinal Chemistry Letters, 2005. Link

  • An Improved Synthetic Route for Preparative Process of Vardenafil. ResearchGate, 2014. Link

Sources

Exploratory

Introduction: The Critical Role of Stability in Drug Development

An In-Depth Technical Guide to the Chemical Stability Profile of Aminopyrazole Sulfonamides Aminopyrazole sulfonamides represent a significant class of compounds in modern medicinal chemistry, with derivatives being inve...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Stability Profile of Aminopyrazole Sulfonamides

Aminopyrazole sulfonamides represent a significant class of compounds in modern medicinal chemistry, with derivatives being investigated for a wide array of pharmacological activities.[1][2] The fusion of the aminopyrazole scaffold with the sulfonamide functional group creates molecules with unique electronic and structural properties, making them privileged structures in drug design. However, the journey from a promising lead compound to a viable drug product is contingent upon a thorough understanding of its chemical stability. The stability of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety, efficacy, and shelf-life.[3][4]

This technical guide provides a comprehensive examination of the chemical stability profile of aminopyrazole sulfonamides. We will move beyond a simple recitation of facts to explore the underlying principles governing their degradation. By synthesizing mechanistic insights with field-proven experimental protocols, this document serves as a practical resource for researchers, scientists, and drug development professionals dedicated to advancing these promising compounds. We will delve into the primary degradation pathways—hydrolysis, oxidation, photolysis, and thermal stress—and provide self-validating, detailed methodologies for their investigation, ensuring the development of robust and reliable stability-indicating analytical methods.

Chapter 1: Foundational Principles of Aminopyrazole Sulfonamide Stability

A molecule's stability is not an arbitrary characteristic; it is dictated by its inherent structure and its interaction with the environment. For aminopyrazole sulfonamides, the key lies in the interplay between the sulfonamide linkage, the aromatic pyrazole ring, and the various substituents.

The Sulfonamide Bond (S-N): An Overview The sulfonamide functional group is the cornerstone of this chemical class. Generally, sulfonamides are relatively stable, but the S-N bond can be susceptible to cleavage under certain stress conditions, particularly hydrolysis.[5][6] The stability of this bond is significantly influenced by the electronic properties of the groups attached to the sulfur and nitrogen atoms. Electron-withdrawing groups can make the sulfur atom more electrophilic and thus more susceptible to nucleophilic attack, a key step in hydrolytic degradation.[7]

Structural Influences on Stability

  • The Aminopyrazole Ring: The aminopyrazole moiety is not a passive scaffold. Its electron-donating or withdrawing nature, influenced by substituents, can modulate the stability of the adjacent sulfonamide group. The aromatic nature of the ring also introduces the potential for photodegradation, as it can act as a chromophore, absorbing UV or visible light.

  • Substituents: Substituents on either the pyrazole or the phenyl ring of the sulfonamide moiety can have profound effects. For instance, the presence of an aromatic amine group can be a site for metabolic modification and can contribute to photolytic degradation.[5] The overall electronic profile of the molecule dictates its susceptibility to various degradation mechanisms. A higher energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) generally reflects high kinetic stability and lower chemical reactivity.[8]

Key Physicochemical Parameters

  • pH and pKa: The ionization state of a molecule is a critical determinant of its stability. Sulfonamides possess acidic properties due to the proton on the sulfonamide nitrogen, and the aminopyrazole ring has basic sites.[9] The pKa values dictate whether the molecule exists in a neutral, cationic, or anionic form at a given pH. Anionic forms of sulfonamides, prevalent at higher pH, are often less sensitive to hydrolysis than their neutral or cationic counterparts.[7][10] Therefore, understanding the pKa is essential for predicting stability in different environments and for designing appropriate formulations.

Chapter 2: Elucidating Major Degradation Pathways

Forced degradation, or stress testing, is the cornerstone of stability analysis. It involves subjecting the drug substance to conditions more severe than accelerated stability testing to intentionally trigger degradation.[7][11][12] This process is fundamental for identifying likely degradation products, understanding degradation pathways, and developing stability-indicating analytical methods.[3][12] The goal is typically to achieve 5-20% degradation; excessive degradation can lead to secondary products that complicate pathway analysis.[13]

Hydrolytic Degradation

Hydrolysis is one of the most common degradation pathways for pharmaceuticals.[6][11] For sulfonamides, it typically involves the cleavage of the S-N bond.

  • Mechanism and pH Dependence: The rate of hydrolysis is highly pH-dependent.[7]

    • Acidic Conditions: Under acidic conditions, the sulfonamide nitrogen can be protonated, making the sulfur-nitrogen bond more susceptible to cleavage. Many sulfonamides show greater degradation in acidic conditions.[5][14]

    • Neutral to Alkaline Conditions: Sulfonamides are generally more stable in neutral to alkaline environments.[7][10] At pH values significantly above their pKa, they exist in the anionic form, which is less prone to hydrolysis.[10] Studies have shown many sulfonamides to be hydrolytically stable at pH 7.0 and 9.0.[15]

  • Primary Degradants: The primary products of S-N bond cleavage are the corresponding sulfonic acid and the free amine (in this case, the aminopyrazole derivative).

Photodegradation

Exposure to light, particularly UV radiation, can provide the energy needed to induce chemical reactions. According to ICH guideline Q1B, photostability testing is a mandatory part of stress testing.[7][13]

  • Mechanism: Photodegradation is initiated when a chromophore within the molecule absorbs light energy. In aminopyrazole sulfonamides, the aromatic rings are potent chromophores.[5] This absorption can lead to bond cleavage or other chemical transformations. The rate and pathway of photodegradation can also be influenced by pH.[7][16]

  • Primary Degradants: Two major photolytic pathways for sulfonamides are cleavage of the sulfonamide bond and extrusion of SO2.[16] This can result in a variety of photoproducts, which may or may not retain biological activity.[17]

Thermal Degradation

Thermal stability is evaluated by exposing the drug substance, in both solid and solution states, to elevated temperatures.

  • Mechanism: High temperatures can provide the activation energy required to overcome reaction barriers, accelerating degradation reactions that might be slow at ambient temperatures. The specific degradation pathway can vary depending on the molecule and whether it is in a solid or solution state.[7]

  • Kinetic Analysis: Data from thermal degradation studies at multiple temperatures can be used to calculate the activation energy for the degradation process, providing insights into the molecule's long-term stability at lower temperatures.[18]

Oxidative Degradation

Oxidative degradation involves the reaction of the drug substance with an oxidizing agent. Hydrogen peroxide is a commonly used stressor in these studies.[7][11]

  • Mechanism: The aminopyrazole and sulfonamide moieties contain sites susceptible to oxidation. The reaction can be complex, potentially involving free radical mechanisms.[19] The presence of acetonitrile as a cosolvent has been shown to accelerate the oxidation of some related structures through the formation of peroxycarboximidic acid.[19]

  • Primary Degradants: Oxidation can lead to the formation of N-oxides, hydroxylated derivatives, or cleavage of the aromatic rings. The resulting products can be diverse and must be carefully characterized.

The interplay of these degradation pathways for a generic aminopyrazole sulfonamide is visualized below.

G Acid Acid/Heat (HCl) DP1 Aminopyrazole Amine Acid->DP1 DP2 Sulfonic Acid Derivative Acid->DP2 Base Base/Heat (NaOH) Base->DP1 Base->DP2 Oxidation Oxidation (H₂O₂) DP4 Hydroxylated Product Oxidation->DP4 Photo Light (UV/Vis) Photo->DP1 DP3 SO₂ Extrusion Product Photo->DP3 Parent Aminopyrazole Sulfonamide (API) Parent->DP1 S-N Cleavage Parent->DP2 S-N Cleavage Parent->DP3 Photolysis Parent->DP4 Oxidation

Caption: General experimental workflow for conducting forced degradation studies.

Detailed Forced Degradation Protocols

Causality Statement: The conditions outlined below are starting points based on common industry practice and regulatory expectations. [7][13]The goal is to induce detectable degradation. If no degradation is observed, the stress level (e.g., temperature, reagent concentration, exposure time) should be increased. Conversely, if the API degrades completely, the conditions should be made milder. [4]A control sample (unstressed) should be analyzed alongside all stressed samples.

Protocol 3.2.1: Acid and Base Hydrolysis

  • Preparation: Prepare a stock solution of the aminopyrazole sulfonamide at approximately 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or methanol) and water.

  • Acid Hydrolysis:

    • Mix an aliquot of the stock solution with an equal volume of 0.1 M to 1 M HCl. [7] * Incubate the mixture at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 2 to 24 hours). [7] * Withdraw samples at appropriate time points.

    • Before analysis, cool the sample to room temperature and neutralize it with an equivalent amount of NaOH. Dilute with the mobile phase to an appropriate concentration.

  • Base Hydrolysis:

    • Mix an aliquot of the stock solution with an equal volume of 0.1 M to 1 M NaOH. [7] * Follow the same incubation, sampling, and neutralization (with HCl) procedure as for acid hydrolysis.

Protocol 3.2.2: Oxidative Degradation

  • Preparation: Dissolve the aminopyrazole sulfonamide in a suitable solvent.

  • Oxidation:

    • Add a solution of hydrogen peroxide (e.g., 3-30% H₂O₂) to the sample solution. [4][7] * Keep the reaction at room temperature for a set duration, monitoring the degradation over time.

    • Withdraw samples and dilute with the mobile phase for immediate analysis to prevent further degradation.

Protocol 3.2.3: Thermal Degradation

  • Solid State:

    • Place the solid API powder in a temperature-controlled oven (e.g., 60-100°C) for a defined period. [7] * At each time point, withdraw a sample, dissolve it in a suitable solvent, and dilute for analysis.

  • Solution State:

    • Prepare a solution of the API in a relevant solvent (e.g., water or a formulation buffer).

    • Heat the solution at a controlled temperature, taking samples at various time points. Cool and dilute for analysis.

Protocol 3.2.4: Photodegradation

  • Preparation: Prepare a solution of the aminopyrazole sulfonamide (e.g., in water/acetonitrile).

  • Exposure:

    • Expose the solution to a light source that produces combined visible and ultraviolet outputs, as specified by ICH guideline Q1B. [7]The overall illumination should be not less than 1.2 million lux hours and the near UV energy not less than 200 watt hours/square meter.

    • Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil) under the same temperature conditions.

    • Analyze both the exposed and control samples at the end of the exposure period.

Chapter 4: The Stability-Indicating Analytical Method

The data generated from forced degradation studies are only as good as the analytical method used to evaluate them. A validated, stability-indicating method is crucial for separating, detecting, and quantifying the active ingredient from its degradation products, process impurities, and excipients. [11][12]High-Performance Liquid Chromatography (HPLC) with a Photodiode Array (PDA) detector is the workhorse for this analysis. [3][7]

Principles of Stability-Indicating HPLC

A method is considered "stability-indicating" if it can provide an unambiguous assessment of the drug substance's stability. This is demonstrated through validation studies, particularly by proving specificity . Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as degradants. The samples generated during forced degradation are used to prove this. Peak purity analysis, using a PDA detector, is essential to ensure that the parent drug peak is not co-eluting with any degradants.

Protocol for HPLC Method Development

Causality Statement: The selection of column, mobile phase, and detector settings is a systematic process. The goal is to achieve adequate resolution (typically >2) between the parent peak and all degradant peaks, with good peak shape and a reasonable run time.

  • Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) or UV detector. [7]A mass spectrometer (MS) can be coupled to the system for identification of unknown degradants.

  • Column Selection: Start with a reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size), as this is versatile for a wide range of small molecules.

  • Mobile Phase Selection:

    • A common mobile phase combination is an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). [7] * Begin with a gradient elution (e.g., 10% to 90% acetonitrile over 20 minutes) to elute all components, including the parent drug and any potential degradants.

    • Optimize the gradient, pH of the aqueous phase, and organic modifier to achieve the best separation.

  • Detection:

    • Use the PDA detector to monitor the absorbance at the λmax (wavelength of maximum absorbance) of the aminopyrazole sulfonamide.

    • The PDA is advantageous as it allows for the monitoring of multiple wavelengths and for peak purity assessment across the entire UV spectrum of the peak. [7]5. System Parameters:

    • Flow Rate: A typical starting flow rate is 1.0 mL/min. [7] * Column Temperature: Maintain the column at a constant temperature (e.g., 25-40°C) to ensure reproducible retention times. [7] * Injection Volume: Typically 5-20 µL.

  • Sample Preparation:

    • Ensure all samples from forced degradation studies are neutralized (if necessary) and diluted to a suitable concentration within the linear range of the method. [5] * Filter all solutions through a 0.45 µm membrane filter before injection to protect the column. [7]7. Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines to ensure it is specific, accurate, precise, linear, and robust for its intended purpose.

Chapter 5: Data Synthesis and Interpretation

The culmination of the experimental work is the synthesis of all data to build a comprehensive stability profile.

Quantitative Data Summary

Organizing the quantitative results from the forced degradation studies into a clear table is essential for comparison and analysis.

Table 1: Summary of Forced Degradation Results for a Hypothetical Aminopyrazole Sulfonamide

Stress ConditionDuration% Assay of Parent API% DegradationMajor Degradation Products (DPs) Identified
Control (Unstressed) 24 hours99.8%0.2%-
0.1 M HCl 24 hours85.2%14.6%DP1 (Aminopyrazole), DP2 (Sulfonic Acid)
0.1 M NaOH 24 hours94.5%5.3%DP1, DP2
10% H₂O₂ (Room Temp) 8 hours89.1%10.7%DP4 (Hydroxylated API)
Thermal (80°C, Solid) 48 hours96.2%3.6%Minor unknown peaks
Photolytic (ICH Q1B) -82.7%17.1%DP3 (SO₂ Extrusion), DP1

Note: Data are illustrative and will vary for each specific molecule.

Interpretation: The data in Table 1 suggest that this hypothetical molecule is most susceptible to photolytic and acidic degradation. It is relatively stable under basic and thermal stress. The identification of specific degradation products under each condition provides direct evidence for the active degradation pathways.

Conclusion

The chemical stability of aminopyrazole sulfonamides is a multifaceted characteristic that is fundamental to their successful development as therapeutic agents. This guide has established a comprehensive framework for understanding and evaluating this critical attribute. The primary degradation pathways—hydrolysis, photolysis, oxidation, and thermal decomposition—are driven by the inherent chemical properties of the aminopyrazole and sulfonamide moieties.

A systematic approach, grounded in well-designed forced degradation studies and validated by robust, stability-indicating analytical methods like HPLC, is not merely a regulatory requirement but a scientific necessity. It provides invaluable insights into degradation mechanisms, informs formulation and packaging decisions, and ultimately ensures the safety and efficacy of the final drug product. By applying the principles and protocols detailed herein, researchers can confidently characterize the stability profile of their aminopyrazole sulfonamide candidates, paving the way for their advancement through the development pipeline.

References

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. ResearchGate. Available from: [Link]

  • Alvarado-García, E. H., et al. (2018). Oxidation of sulfonamide micropollutants by versatile peroxidase from Bjerkandera adusta. Revista Internacional de Contaminación Ambiental. Available from: [Link]

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed. Available from: [Link]

  • Stadlmair, L. F., et al. (2018). Photodegradation of sulfonamides and their N4-acetylated metabolites in water by simulated sunlight irradiation: Kinetics and identification of photoproducts. ResearchGate. Available from: [Link]

  • Roca, M., et al. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. ResearchGate. Available from: [Link]

  • Mella-Herrera, R. A., et al. (2019). Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI). MDPI. Available from: [Link]

  • Li, S., et al. (2002). Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures. PubMed. Available from: [Link]

  • Lyu, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC. Available from: [Link]

  • Exploring Reaction Paths for Sulfonamide Hydrolysis: Insight from Experiments and Computations. Technical University of Munich. Available from: [Link]

  • Roca, M., et al. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. PubMed. Available from: [Link]

  • Wang, Z., et al. (2018). Oxidation of Sulfonamides in Aqueous Solution by UV-TiO2-Fe(VI). ResearchGate. Available from: [Link]

  • Li, M., et al. (2023). Degradation of Sulfonamides by UV/Electrochemical Oxidation and the Effects of Treated Effluents on the Bacterial Community in Surface Water. ACS Omega. Available from: [Link]

  • Dědková, K., et al. (2021). Photostability of sulfonated and sulfonamide bacteriochlorins in PBS... ResearchGate. Available from: [Link]

  • EFFECTS OF OXIDATION AND HYDROLYSIS ON THE CHEMICAL STABILITY OF DRUGS. IIP Series. Available from: [Link]

  • Le Bizec, B., et al. (2022). Fate of Sulfonamides and Tetracyclines in Meat during Pan Cooking: Focus on the Thermodegradation of Sulfamethoxazole. MDPI. Available from: [Link]

  • Goebel, A., et al. (2014). Biocompatibility and antibacterial activity of photolytic products of sulfonamides. ResearchGate. Available from: [Link]

  • Wang, F., et al. (2014). Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim. Asian Journal of Chemistry. Available from: [Link]

  • Asad, M., et al. (2014). Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations. PMC. Available from: [Link]

  • KADOKAWA, S. (1964). Studies on the Photosensitivity Caused by Sulfa Drugs. J-STAGE. Available from: [Link]

  • Ciba, J., et al. (1983). Study of the thermal properties of derivatives of sulfonamides. AKJournals. Available from: [Link]

  • Pieczyńska, A., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. MDPI. Available from: [Link]

  • Analysis of sulfonamides. Slideshare. Available from: [Link]

  • Ingerslev, F., et al. (2000). Biodegradability properties of sulfonamides in activated sludge. Oxford Academic. Available from: [Link]

  • Pieczyńska, A., et al. (2024). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. PMC. Available from: [Link]

  • Patel, P., et al. (2019). development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. Available from: [Link]

  • Design, Synthesis, and Biological Evaluation of new sulfonamides derived from 2-Aminopyridine: Molecular docking, POM. Research Square. Available from: [Link]

  • Berendsen, B. J. A., et al. (2008). Determination of the stability of antibiotics in matrix and reference solutions using a straightforward procedure applying mass spectrometric detection. Wageningen University & Research. Available from: [Link]

  • Thangadurai, T. D., et al. (2018). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. Available from: [Link]

  • Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available from: [Link]

  • Panda, S. S., et al. (2024). Review on Forced Degradation Studies: Principles, Methodology, and Analytical Perspectives. Chemistry & Biodiversity. Available from: [Link]

  • Marinozzi, M., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. Available from: [Link]

  • Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available from: [Link]

  • Roge, A.B., et al. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research. Available from: [Link]

  • New Trends in the Chemistry of 5-Aminopyrazoles. ResearchGate. Available from: [Link]

  • Cheng, J., et al. (2021). Biodegradation of sulfonamide antibiotics through the heterologous expression of laccases from bacteria and investigation of their potential degradation pathways. PubMed. Available from: [Link]

  • Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. ResearchGate. Available from: [Link]

  • Chen, H., & Xie, S. (2018). Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. PubMed. Available from: [Link]

  • Singh, A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical Chemistry Chemical Physics. Available from: [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Coupling Strategies for 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide with Carboxylic Acids

Executive Summary The coupling of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (Compound 1 ) with carboxylic acids presents a specific synthetic challenge due to the electronic deactivation of the exocyclic amine.[1] The C...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The coupling of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (Compound 1 ) with carboxylic acids presents a specific synthetic challenge due to the electronic deactivation of the exocyclic amine.[1] The C4-sulfonamide moiety acts as a strong electron-withdrawing group (EWG), significantly reducing the nucleophilicity of the C3-amino group compared to standard anilines or aminopyrazoles.[1]

This Application Note details optimized protocols to overcome this deactivation. While standard carbodiimide couplings (e.g., EDC/HOBt) often result in sluggish kinetics or incomplete conversion, activated ester methods (HATU/HOAt) and acid halide pathways provide robust solutions.[1][2]

Core Challenges
  • Electronic Deactivation: The Hammett

    
     value for a sulfonamide group is approx.[1][2] 0.57, drastically lowering the HOMO energy of the adjacent amine.[1]
    
  • Competency of Sulfonamide: While the sulfonamide nitrogen (

    
    ) is generally less nucleophilic than the amine, highly activated acylating agents can lead to transient N-acyl sulfonamide formation (bis-acylation).[1][2]
    
  • Solubility: The polar sulfonamide group often necessitates polar aprotic solvents (DMF, DMSO) which can complicate workup.[1][2]

Decision Matrix & Workflow

The following decision tree outlines the optimal synthetic strategy based on the carboxylic acid substrate and scale.

CouplingWorkflow Start Start: Select Coupling Strategy AcidType Analyze Carboxylic Acid Input Start->AcidType Simple Simple/Robust Acid (e.g., Benzoic, Aliphatic) AcidType->Simple Sterically unhindered Complex Complex/Chiral Acid (e.g., Amino Acids, unstable) AcidType->Complex Racemization prone MethodB Method B: Acid Chloride (SOCl2 / Oxalyl Chloride) Simple->MethodB Primary Choice MethodC Method C: T3P (Anhydride) (Scalable / Low Epimerization) Simple->MethodC Alternative (Green) MethodA Method A: HATU / HOAt (High Activity / Mild) Complex->MethodA Primary Choice Complex->MethodC If HATU fails Check Check Conversion (LCMS) MethodB->Check MethodA->Check MethodC->Check Success Purification Check->Success >90% Conv. Fail Low Yield? Check->Fail <50% Conv. Fail->MethodB Switch to Acid Chloride

Figure 1: Strategic workflow for selecting coupling conditions based on acid stability and steric hindrance.

Detailed Protocols

Method A: HATU-Mediated Coupling (Recommended for Complex Acids)

Rationale: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) generates a highly reactive O-At ester in situ.[1][2] The 7-aza nitrogen in the HOAt leaving group provides a "neighboring group effect" (general base catalysis) that accelerates the attack of the poor nucleophile (the aminopyrazole).[1][2]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1][2]

  • Amine 1 (1.1 equiv)[1][2]

  • HATU (1.2 equiv)[1][2]

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1][2]

  • Solvent: DMF (anhydrous)[1][2]

Protocol:

  • Activation: In a dry vial, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (3.0 mL).

  • Base Addition: Add DIPEA (3.0 mmol, 522 µL) and stir at Room Temperature (RT) for 5 minutes.

  • Coupling Agent: Add HATU (1.2 mmol, 456 mg) in one portion. The solution typically turns yellow/orange.[1] Stir for 15 minutes to ensure formation of the activated ester.

  • Amine Addition: Add 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (1.1 mmol, 194 mg).

  • Reaction: Stir at RT for 4–16 hours.

    • Note: If conversion is <50% after 4 hours, heat to 50°C.

  • Workup: Dilute with EtOAc (30 mL). Wash with sat.[1][2] NaHCO₃ (2x), water (1x), and brine (1x).[1][2] Dry over Na₂SO₄ and concentrate.

Method B: Acid Chloride Activation (Recommended for Unreactive Systems)

Rationale: Converting the acid to an acid chloride generates the most electrophilic species possible.[1][2] This overcomes the poor nucleophilicity of the pyrazole amine.[1][2] This method is preferred if the carboxylic acid is stable to acidic conditions.[1][2]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1][2]

  • Oxalyl Chloride (1.5 equiv) + catalytic DMF (1-2 drops) OR Thionyl Chloride (SOCl₂)[1][2]

  • Amine 1 (1.0 equiv)[1][2][3]

  • Pyridine (solvent/base) OR DCM/Et₃N[1][2]

Protocol:

  • Acid Chloride Formation:

    • Dissolve Carboxylic Acid (1.0 mmol) in dry DCM (5 mL).

    • Add catalytic DMF (1 drop).[1][2]

    • Add Oxalyl Chloride (1.5 mmol, 130 µL) dropwise at 0°C.

    • Stir at RT for 1–2 hours until gas evolution ceases. Concentrate to dryness in vacuo to remove excess reagent.

  • Coupling:

    • Redissolve the crude acid chloride in dry DCM (2 mL) or Pyridine (2 mL).[1][2]

    • In a separate vial, dissolve/suspend Amine 1 (1.0 mmol) in Pyridine (3 mL).

    • Add the acid chloride solution dropwise to the amine solution at 0°C.[2]

  • Reaction: Allow to warm to RT and stir for 2–4 hours.

  • Quench: Add water (1 mL) to quench excess acid chloride.

  • Workup: Evaporate pyridine (azeotrope with toluene if necessary) or dilute with EtOAc and wash with 1M HCl (to remove pyridine) followed by sat. NaHCO₃.

Method C: T3P (Propylphosphonic Anhydride) (Scalable & Green)

Rationale: T3P is a cyclic anhydride that drives coupling with very low epimerization and easy workup (water-soluble byproducts).[1][2] It is excellent for scale-up and often works well for electron-deficient amines at elevated temperatures.[1]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1][2]

  • Amine 1 (1.1 equiv)[1][2]

  • T3P (50% w/w in EtOAc or DMF) (2.0 equiv)[1][2]

  • Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)[1][2]

  • Solvent: EtOAc or DMF[1][2]

Protocol:

  • Combine: Charge Carboxylic Acid (1.0 mmol), Amine 1 (1.1 mmol), and Pyridine (3.0 mmol) into a flask with EtOAc (5 mL).

  • Addition: Add T3P solution (2.0 mmol) dropwise at 0°C.

  • Reaction: Stir at RT. If the amine is insoluble, switch solvent to DMF.[1]

    • Optimization: If no reaction after 2 hours, heat to 60–80°C. T3P is thermally stable and effective at higher temperatures.[1]

  • Workup: The beauty of T3P is the workup. Dilute with water.[1][2] The byproducts are water-soluble.[1][4][5] Extract the product into EtOAc/DCM.

Comparative Data & Troubleshooting

ParameterMethod A (HATU)Method B (Acid Cl)Method C (T3P)
Reactivity HighVery HighHigh (at T > 50°C)
Racemization Risk Low (due to HOAt)HighVery Low
Moisture Sensitivity ModerateHighLow
Purification Removal of urea/HOAt requiredRemoval of excess acid requiredAqueous wash usually sufficient
Recommendation First Line for DiscoveryBackup for difficult aminesFirst Line for Scale-up
Troubleshooting Guide
  • Problem: Low Conversion.

    • Cause: The sulfonamide EWG makes the amine too weak.[1][2]

    • Solution: Switch to Method B (Acid Chloride) and use Pyridine as the solvent.[1][2] Pyridine acts as both base and nucleophilic catalyst (forming an N-acyl pyridinium intermediate).[1][2]

  • Problem: Bis-acylation (on Sulfonamide).

    • Cause: Large excess of acid chloride or high temperatures.[1][2]

    • Solution: Use exactly 1.0 equiv of acid chloride.[1][2] If bis-acylation occurs, treat the crude mixture with mild aqueous base (e.g., LiOH in THF/Water) for 30 mins; the N-acyl sulfonamide is generally more labile than the desired amide and will hydrolyze back to the product.[1]

  • Problem: Poor Solubility.

    • Solution: The aminopyrazole-sulfonamide is polar.[1] Use DMF or NMP.[1][2] Avoid DCM if the amine precipitates out.[1]

References

  • General Amide Coupling with Electron-Deficient Amines

    • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1][2] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[6][7] Organic Process Research & Development.[1][2] Link[1][2]

  • HATU/HOAt Mechanism & Utility

    • Carpino, L. A. (1993).[1][2] 1-Hydroxy-7-azabenzotriazole.[1][5] An efficient peptide coupling additive.[1][2][4][5] Journal of the American Chemical Society.[1] Link[2]

  • T3P (Propylphosphonic Anhydride)

    • Paciorek, W., et al. (2018).[1][2] Propylphosphonic Anhydride (T3P): A Versatile Reagent for Amide Bond Formation.[1][2] Current Organic Chemistry.[1][2]

  • Aminopyrazole Chemistry

    • El-Emary, T. I. (2006).[1][2] Synthesis and Biological Activity of Some New Pyrazolo[3,4-b]pyrazines. Journal of the Chinese Chemical Society.[1] (Describes reactivity of 3-aminopyrazoles).

  • Acid Chloride/Pyridine Protocols for Deactivated Amines

    • Montalbetti, C. A., & Falque, V. (2005).[1][2] Amide bond formation and peptide coupling.[1][4][5][6][8] Tetrahedron.[1][2] Link[1][2]

Sources

Application

Application Note: Regioselective Cyclization and Synthesis of Pyrazole Sulfonamides

Topic: Procedures for Cyclization Reactions Involving Pyrazole Sulfonamide Intermediates Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals [1][2] E...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Procedures for Cyclization Reactions Involving Pyrazole Sulfonamide Intermediates Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

[1][2]

Executive Summary & Strategic Importance

The pyrazole sulfonamide scaffold represents a cornerstone in medicinal chemistry, most notably exemplified by the selective COX-2 inhibitor Celecoxib . Beyond anti-inflammatory therapeutics, this moiety is increasingly relevant in kinase inhibition and anti-bacterial research.

The critical synthetic challenge in generating these structures is regiocontrol . The cyclization of hydrazine derivatives with 1,3-dicarbonyls (Knorr Pyrazole Synthesis) often yields a mixture of 1,3- and 1,5-isomers. For pharmaceutical applications, distinguishing and selectively synthesizing the bioactive 1,5-diaryl isomer is paramount.

This guide details the mechanistic drivers of regioselectivity, provides a robust, self-validating protocol for the synthesis of trifluoromethyl-substituted pyrazole sulfonamides, and outlines advanced strategies for fused-ring systems.

Mechanistic Insight: The Regioselectivity Paradox

The formation of the pyrazole ring involves the condensation of a hydrazine (nucleophile) with a 1,3-diketone (electrophile). When the diketone is asymmetrical (e.g., containing a trifluoromethyl group), two distinct pathways emerge.

Critical Process Parameter (CPP): Solvation and pH
  • Electronic Control: The hydrazine terminal nitrogen (

    
    ) is the hardest nucleophile and typically attacks the most electron-deficient carbonyl (the one adjacent to the 
    
    
    
    group) first in neutral/basic conditions. This leads to the 1,3-isomer (often the impurity).
  • Steric/Solvent Control: In acidic or protic media (e.g., Ethanol/HCl or Aqueous systems), the carbonyl reactivity is modulated by protonation and hydration. The aryl-adjacent carbonyl often becomes the preferred site for the initial attack, leading to the pharmacologically relevant 1,5-isomer (Celecoxib-like).

Visualization: Competing Cyclization Pathways

The following diagram illustrates the bifurcation point where reaction conditions dictate the final isomer.

Regioselectivity Start Reagents: 4-Sulfonamidophenylhydrazine (4-SAPH) + 4,4,4-Trifluoro-1-(p-tolyl)butane-1,3-dione PathA Pathway A: Kinetic/Electronic Control (Neutral/Basic Media) Start->PathA Nucleophilic attack on CF3-C=O PathB Pathway B: Thermodynamic/Acidic Control (Protic Solvent + HCl) Start->PathB Nucleophilic attack on Aryl-C=O InterA Intermediate A: Hydrazone formation at CF3-C=O PathA->InterA InterB Intermediate B: Hydrazone formation at Aryl-C=O PathB->InterB Prod13 Product (Impurity): 1,3-Diaryl Isomer (CF3 at Pos 5) InterA->Prod13 Dehydration & Cyclization Prod15 Product (Target): 1,5-Diaryl Isomer (CF3 at Pos 3) InterB->Prod15 Dehydration & Cyclization

Figure 1: Mechanistic divergence in Knorr Pyrazole Synthesis. Pathway B is the target route for Celecoxib analogs.

Protocol A: Regioselective Synthesis of 1,5-Diaryl Pyrazole Sulfonamides

Objective: Synthesis of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (Celecoxib analog).

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11][12]
  • Hydrazine: 4-Sulfonamidophenylhydrazine hydrochloride (4-SAPH).[1]

  • Diketone: 4,4,4-Trifluoro-1-(p-tolyl)butane-1,3-dione.[2]

  • Solvent: Ethanol (Absolute) or Ethanol/Water (1:1 v/v).

  • Catalyst: Concentrated HCl (37%).

Step-by-Step Methodology
  • Preparation of Reaction Matrix:

    • In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.1 equivalents of 4-SAPH in Ethanol (5 mL/mmol).

    • Note: If using the hydrochloride salt of the hydrazine, the solution will be naturally acidic. If using the free base, add catalytic HCl (2-3 drops per mmol).

  • Addition of Electrophile:

    • Add 1.0 equivalent of the fluorinated 1,3-diketone dropwise to the stirring hydrazine solution at room temperature.

    • Why: Slow addition prevents local concentration spikes that might favor the kinetic (undesired) product.

  • Thermal Cyclization:

    • Heat the reaction mixture to reflux (78-80°C) .

    • Maintain reflux for 2–4 hours .

    • Monitoring: Monitor via TLC (Mobile phase: 50% Ethyl Acetate/Hexane). The hydrazine spot (polar, baseline) should disappear.

  • Work-up and Isolation:

    • Cool the mixture to room temperature.

    • Precipitation: Pour the reaction mixture into crushed ice/water (10x volume). The pyrazole sulfonamide is typically hydrophobic and will precipitate as a solid.

    • Filter the precipitate and wash with cold water (3x) to remove unreacted hydrazine and acid traces.

  • Purification:

    • Recrystallize from a mixture of Ethanol/Water (80:20) or Ethyl Acetate/Hexane to remove trace regioisomers.

Quantitative Data: Solvent Effect on Yield

Data summarized from comparative literature studies [1, 2].

Solvent SystemCatalystTemperatureYield (%)Regioisomer Ratio (1,5 : 1,3)
Ethanol (Abs) HCl (cat)Reflux72 - 85%> 95 : 5
Water None85°C27 - 40%~ 70 : 30
Ionic Liquid NoneRT86%High Selectivity
Methanol NoneReflux65%85 : 15

Protocol B: Advanced Fused-Ring Formation

Context: For drug discovery campaigns requiring bicyclic systems (e.g., pyrazolo[1,5-a]pyrimidines), the sulfonamide moiety can be part of the starting aminopyrazole.

Reaction: Condensation of 5-amino-pyrazole-4-sulfonamides with 1,3-electrophiles.

  • Reagents: 3-amino-4-benzenesulfonamide-pyrazole + Acetylacetone (or Malononitrile).

  • Conditions: Glacial Acetic Acid, Reflux, 4-6 hours.

  • Outcome: Formation of a pyrazolo[1,5-a]pyrimidine core with the sulfonamide retained, often enhancing solubility and metabolic stability.

Quality Control & Self-Validation (The "Trust" Pillar)

A protocol is only as good as its validation. You must confirm the Regiochemistry . Do not assume the product is the 1,5-isomer solely based on the recipe.

Validation Checklist
  • 
     NMR Spectroscopy: 
    
    • The

      
       group in the 1,5-isomer (Pos 3) typically resonates upfield relative to the 1,3-isomer.
      
    • Standard:

      
       ppm (Celecoxib-like).
      
  • 
     NMR NOE (Nuclear Overhauser Effect): 
    
    • Crucial Test: Irradiate the pyrazole proton (H4).

    • Positive Result (1,5-isomer): You should see NOE enhancement of the Tolyl protons.

    • Negative Result (1,3-isomer): You would see NOE enhancement of the N-Phenyl (Sulfonamide ring) protons.

  • Melting Point:

    • Sharp melting point (

      
       for Celecoxib). A broad range (
      
      
      
      ) indicates regioisomeric contamination.

References

  • Vertex AI Search. (2025). Ionic Liquid-assisted Synthesis of Celecoxib Using Tris-(2-hydroxyethyl) Ammonium Acetate. National Institutes of Health. 2[1][2]

  • American Chemical Society. (2026). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education. 1[1][2]

  • BenchChem. (2025).[3] The Discovery and Synthesis of Celecoxib: A Selective COX-2 Inhibitor. 3[1][2]

  • Frontiers in Chemistry. (2024). Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies. 4

  • MDPI. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. 5

Sources

Method

Application Note: Optimizing Solvent Systems for Reactions Involving Aminopyrazoles

Introduction: The Critical Role of the Solvent in Aminopyrazole Chemistry Aminopyrazoles are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of the Solvent in Aminopyrazole Chemistry

Aminopyrazoles are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials.[1] Their synthetic utility is vast, yet their unique physicochemical properties—stemming from the presence of both acidic (N-H) and basic (amino) functionalities, as well as their propensity for tautomerism and hydrogen bonding—present significant challenges in reaction optimization. The choice of solvent is not merely a matter of dissolution; it is a critical parameter that dictates reaction rate, yield, regioselectivity, and even the ultimate reaction pathway.[2][3] An ill-chosen solvent can lead to poor solubility of starting materials, impede catalyst turnover, favor undesired side reactions, or complicate product isolation.

This comprehensive guide provides researchers, scientists, and drug development professionals with a systematic framework for selecting and optimizing solvent systems for reactions involving aminopyrazoles. Moving beyond simple trial-and-error, we will explore the underlying principles that govern aminopyrazole behavior in solution and provide detailed, actionable protocols for efficient solvent screening and optimization. Our approach emphasizes scientific integrity, field-proven insights, and the adoption of greener, more sustainable solvent choices.

Understanding the Aminopyrazole Scaffold: Physicochemical Properties and Solubility

The reactivity and solubility of aminopyrazoles are intrinsically linked to their structure. Key features to consider include:

  • Tautomerism: Aminopyrazoles can exist in multiple tautomeric forms, which can influence their nucleophilicity and hydrogen bonding capabilities. The position of the amino group (e.g., 3-amino, 4-amino, or 5-aminopyrazole) significantly affects the electronic properties and potential tautomers of the molecule.[4][5]

  • Hydrogen Bonding: The presence of both a hydrogen bond donor (the amino group and the pyrazole N-H) and acceptor sites (the pyridine-like nitrogen) allows aminopyrazoles to engage in complex intermolecular interactions with solvent molecules.[6] This capacity for hydrogen bonding is a primary determinant of their solubility.

  • Polarity: Aminopyrazoles are generally polar molecules. As such, they tend to exhibit greater solubility in polar solvents. For instance, 3-aminopyrazole is moderately soluble in polar solvents like water, ethanol, and dimethylformamide (DMF).

A preliminary assessment of solubility is the foundational step in any reaction development. The following table provides a summary of solubility data for a representative aminopyrazole derivative, illustrating the wide range of solubilities achievable in common laboratory solvents.

Table 1: Mole Fraction Solubility of 5-Amino-3-methyl-1-phenylpyrazole in Various Solvents at Different Temperatures

Temperature (K)1,4-DioxaneAcetonitrileMethanolEthanoln-PropanolIsopropanol2-ButanoneTolueneCyclohexane
283.15 0.05830.03610.02890.01910.01550.01320.01180.00450.0011
293.15 0.08120.05130.04150.02790.02280.01950.01760.00710.0018
303.15 0.11150.07180.05920.04060.03350.02880.02610.01100.0028
313.15 0.14980.09890.08310.05850.04870.04220.03860.01670.0044
318.15 0.17320.11640.09850.07010.05890.05130.04710.02050.0055

Data adapted from a study on the solid-liquid phase equilibrium of 5-amino-3-methyl-1-phenylpyrazole.[6]

As the data indicates, solubility generally increases with temperature and is highest in polar aprotic (1,4-dioxane, acetonitrile) and polar protic (alcohols) solvents, while being significantly lower in non-polar solvents (toluene, cyclohexane).[6]

A Systematic Approach to Solvent Selection

An effective solvent selection process is a multi-step endeavor that begins with a broad screening and progressively narrows down to an optimized system. The goal is to identify a solvent or solvent mixture that not only dissolves the reactants but also facilitates the desired chemical transformation efficiently and selectively.

Solvent_Selection_Workflow cluster_preliminary Phase 1: Preliminary Screening cluster_reaction Phase 2: Reaction Screening cluster_optimization Phase 3: Optimization A Define Reaction: Substrates, Reagents, Catalyst B Protocol 1: Qualitative Solubility Assessment (Diverse Solvent Set) A->B Input C Select 5-8 Solvents: - Protic & Aprotic - High & Low Polarity - Green Alternatives B->C Identify Soluble Candidates D Protocol 2: Small-Scale Reaction Screening C->D E Analyze Outcomes: - Yield (TLC, LCMS) - Purity - Byproducts D->E F Identify 1-2 Top Performing 'Neat' Solvents E->F Down-select G Protocol 3: Binary Mixture Optimization F->G H Fine-tune: - Temperature - Concentration - Additives G->H I Optimized Solvent System H->I Final Optimized System

Caption: A systematic workflow for solvent selection and optimization.

The Influence of Solvent Properties on Common Aminopyrazole Reactions

The choice of solvent can have a profound impact on the outcome of reactions involving aminopyrazoles. Here, we discuss the role of the solvent in several common transformations.

N-Arylation Reactions (Buchwald-Hartwig and Ullmann Couplings)

The palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann coupling are powerful methods for forming C-N bonds to the aminopyrazole core. Solvent choice is critical for the success of these reactions.

  • Buchwald-Hartwig Amination: Aprotic solvents are generally preferred. Toluene, xylene, and 1,4-dioxane are commonly used.[7] However, it's crucial to note that chlorinated solvents, acetonitrile, and pyridine can inhibit the palladium catalyst and should be avoided.[8] For greener alternatives, 2-methyltetrahydrofuran (2-MeTHF) can often replace toluene and dioxane.

  • Ullmann Coupling: Polar aprotic solvents like DMF and DMSO often give good results.[9][10] However, for certain substrates, non-polar solvents such as toluene or xylene may be more effective.[9] Deep eutectic solvents (DESs) have also emerged as environmentally benign and effective media for Ullmann couplings, sometimes proceeding under mild, ligand-free conditions.[11][12]

Table 2: Representative Solvent Effects on Ullmann Coupling Yield

EntrySolventTemperature (°C)Yield (%)
1DMF10026
2DMAc10034
3DMSO10078
4DMSO8040

Data adapted from an optimization study of an intramolecular Ullmann coupling.[10]

Condensation and Multicomponent Reactions

Aminopyrazoles are excellent nucleophiles for condensation reactions to form fused heterocyclic systems. In these often-complex transformations, the solvent can control regioselectivity.

  • Regioselectivity Control: The reaction of 5-aminopyrazoles with aldehydes and 1,3-dicarbonyl compounds can lead to different isomeric products. In one study, performing the reaction in ethanol under reflux led to a mixture of products. However, switching to a high temperature (150 °C) with a base favored the formation of pyrazoloquinolinones, while using sonication at room temperature under neutral conditions yielded isomeric pyrazoloquinazolinones.[3][13] This demonstrates the power of solvent and reaction conditions to direct the chemical outcome.

  • Role of Protic vs. Aprotic Solvents: The hydrogen-bonding ability of the solvent can be a deciding factor. Protic solvents like alcohols can stabilize charged intermediates and participate in proton transfer steps, which can be crucial for certain reaction mechanisms. Aprotic solvents, lacking this ability, may favor different pathways. An unprecedented solvent-controlled, regio-switchable synthesis of 3- or 5-arylaminopyrazoles was achieved by simply changing the solvent, a phenomenon attributed to the influence of intermolecular hydrogen bonding.[2]

  • Fluorinated Alcohols: Solvents like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase the regioselectivity in pyrazole formation from 1,3-diketones and hydrazines.[14] Their unique properties, including strong hydrogen bond donating ability and low nucleophilicity, can stabilize key intermediates and direct the reaction towards a single regioisomer.[14]

Experimental Protocols

The following protocols provide a practical starting point for systematically optimizing solvent systems for your aminopyrazole reactions.

Protocol 1: Preliminary Qualitative Solubility Assessment

Objective: To rapidly identify a range of potential solvents for a given aminopyrazole substrate.

Materials:

  • Aminopyrazole substrate

  • A diverse set of solvents (see Table 3 for suggestions)

  • Small vials or test tubes (e.g., 1-dram vials)

  • Vortex mixer

Procedure:

  • Add approximately 10 mg of the aminopyrazole substrate to a small, clean, dry vial.

  • Add the first solvent dropwise, up to 0.5 mL.

  • Vortex the mixture vigorously for 30-60 seconds.

  • Visually inspect the vial. If the solid has completely dissolved, the substrate is considered "soluble."

  • If the solid has not dissolved, the substrate is "insoluble" or "sparingly soluble" at this concentration.

  • Repeat steps 1-5 for each solvent to be tested.

  • Record your observations in a table, noting whether the compound is soluble, sparingly soluble, or insoluble in each solvent at room temperature.

Protocol 2: Small-Scale Reaction Screening

Objective: To evaluate the effect of different solvents on the outcome of a specific reaction.

Materials:

  • Reactants, catalyst, and any other reagents for your chosen reaction

  • A selection of 5-8 promising solvents from Protocol 1

  • Small reaction vials with caps (e.g., 2 mL HPLC vials or microwave vials)

  • Stir plate and small stir bars

  • Analytical tools for monitoring (e.g., TLC plates, LC-MS)

Procedure:

  • In parallel, set up identical reactions in each of the chosen solvents. For each reaction: a. To a reaction vial, add the aminopyrazole substrate (e.g., 0.1 mmol). b. Add the other reactants and catalyst in the correct stoichiometry. c. Add 1.0 mL of the designated solvent. d. Add a small stir bar and cap the vial.

  • Place all vials on a stir plate and stir at the desired temperature (start with room temperature or a moderately elevated temperature, e.g., 60 °C).

  • Monitor the progress of each reaction at regular intervals (e.g., 1, 4, and 24 hours) using an appropriate analytical technique like TLC or LC-MS.

  • After a set time (e.g., 24 hours), analyze the outcome of each reaction. Compare the consumption of starting material, the formation of the desired product, and the presence of any byproducts.

  • Based on this screening, identify the 1-2 "neat" solvents that provide the best results (highest conversion to product, fewest byproducts).

Protocol 3: Binary Mixture Optimization

Objective: To fine-tune the solvent system by exploring the effects of a binary mixture of the top-performing solvents.

Materials:

  • The top two performing solvents from Protocol 2 (Solvent A and Solvent B)

  • All necessary reaction components

  • A series of small reaction vials

Procedure:

  • Set up a series of reactions with varying ratios of Solvent A and Solvent B. A good starting point is a 5-point screen:

    • Vial 1: 100% Solvent A

    • Vial 2: 75% Solvent A / 25% Solvent B

    • Vial 3: 50% Solvent A / 50% Solvent B

    • Vial 4: 25% Solvent A / 75% Solvent B

    • Vial 5: 100% Solvent B

  • Ensure the total volume of solvent is the same in each vial (e.g., 1.0 mL).

  • Add the reactants and catalyst to each vial, as in Protocol 2.

  • Run the reactions under the previously determined optimal temperature and time.

  • Analyze the yield of the desired product in each reaction.

  • Plot the yield as a function of the solvent composition to identify the optimal ratio. Sometimes, a synergistic effect is observed where a mixture gives a better yield than either pure solvent.[15][16]

Binary_Optimization cluster_setup Experimental Setup A Identify Top 2 Solvents (e.g., Toluene & DMF) from Reaction Screen B Prepare Reactions in Varying Ratios: 100:0, 75:25, 50:50, 25:75, 0:100 A->B C Run Reactions under Identical Conditions (Temp, Time, Concentration) B->C D Analyze Yield for Each Ratio (e.g., by LCMS with internal standard) C->D E Plot Yield vs. % Solvent B D->E F Optimal Ratio Identified? E->F F->B No, refine ratios G Select Optimal Binary System F->G Yes

Caption: Decision workflow for optimizing a binary solvent system.

Reference Data: Common Solvent Properties

Choosing a suitable solvent requires balancing its physical and chemical properties with safety and environmental considerations. The following table lists key properties of common solvents. Pharmaceutical company solvent selection guides, such as those from GSK, Pfizer, and Sanofi, provide excellent frameworks for considering the broader impact of solvent choice.[2][3][8][11][13][16][17][18][19][20]

Table 3: Properties of Common Organic Solvents

SolventFormulaBoiling Point (°C)Density (g/mL)Dielectric ConstantPolarity Index
Non-Polar
HexaneC₆H₁₄690.6551.90.1
TolueneC₇H₈110.60.8672.42.4
Polar Aprotic
Diethyl EtherC₄H₁₀O34.50.7134.32.8
Tetrahydrofuran (THF)C₄H₈O660.8867.54.0
Ethyl AcetateC₄H₈O₂770.8956.04.4
Dichloromethane (DCM)CH₂Cl₂39.71.3268.93.1
AcetoneC₃H₆O56.050.78521.05.1
Acetonitrile (ACN)C₂H₃N81.650.78636.65.8
Dimethylformamide (DMF)C₃H₇NO1530.94538.36.4
Dimethyl Sulfoxide (DMSO)C₂H₆OS1891.09247.07.2
Polar Protic
MethanolCH₄O64.70.79232.75.1
EthanolC₂H₆O78.50.78924.64.3
2-Propanol (IPA)C₃H₈O82.40.78519.93.9
WaterH₂O1001.00080.110.2

Data compiled from multiple sources.[6][10][21]

Conclusion

The optimization of solvent systems for reactions involving aminopyrazoles is a critical, multi-faceted task that extends far beyond simple solubility considerations. By understanding the fundamental physicochemical properties of the aminopyrazole scaffold and adopting a systematic, protocol-driven approach to solvent screening and optimization, researchers can significantly enhance reaction efficiency, improve selectivity, and reduce development timelines. The causality behind solvent effects—be it polarity, proticity, or hydrogen bonding capacity—must be considered to make rational choices. As the chemical industry moves towards more sustainable practices, the integration of green solvent considerations into this workflow is not just beneficial, but essential. This guide provides the foundational knowledge and practical tools to empower scientists to navigate the complexities of aminopyrazole chemistry and achieve optimal reaction outcomes.

References

  • Specific Solvent Issues with Buchwald-Hartwig Amination. (n.d.). WordPress. Retrieved February 17, 2026, from [Link]

  • Gani, R., et al. (2012). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. Procedia Engineering, 42, 1643-1654.
  • Solvent-controlled, regio-switchable formation of 3-/5-arylaminopyrazole isomer in cyclocondensation of β-aminoenones with hydrazides: intermolecular hydrogen bonding plays a role. (2015). RSC Publishing.
  • Flores, A. F., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3524–3527.
  • Crowley, P. B., et al. (2022). Dissecting Solvent Effects on Hydrogen Bonding.
  • Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

  • GSK Solvent Selection Guide 2009. (n.d.). Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]

  • Optimization of the intramolecular Ullmann coupling reaction. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Organic Chemistry Data. Retrieved February 17, 2026, from [Link]

  • Pfizer solvent selection guide. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry. Retrieved February 17, 2026, from [Link]

  • Chebanov, V. A., et al. (2008). Tuning of Chemo- and Regioselectivities in Multicomponent Condensations of 5-Aminopyrazoles, Dimedone, and Aldehydes. The Journal of Organic Chemistry, 73(14), 5110–5118.
  • Chebanov, V. A., et al. (2008). Tuning of chemo- and regioselectivities in multicomponent condensations of 5-aminopyrazoles, dimedone, and aldehydes. PubMed. Retrieved February 17, 2026, from [Link]

  • Screening of Suitable Solvents in Organic Synthesis. Strategies for Solvent Selection. (2025, August 6). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Recent developments in aminopyrazole chemistry. (2025, August 9). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Drelinkiewicz, D., Corrie, T. J. A., & Whitby, R. J. (2023). Rapid investigation of the effect of binary and ternary solvent gradient mixtures on reaction outcomes using a continuous flow system. Reaction Chemistry & Engineering, 8(12), 3021-3028.
  • First-principles modeling of chemistry in mixed solvents: Where to go from here? (2020, April 1). AIP Publishing. Retrieved February 17, 2026, from [Link]

  • Prat, D., et al. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development, 17(11), 1517–1525.
  • Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. (2019, October 30). Frontiers. Retrieved February 17, 2026, from [Link]

  • Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. (2024, May 14). MDPI. Retrieved February 17, 2026, from [Link]

  • N-, O- and S-Heterocycles Synthesis in Deep Eutectic Solvents. (2023, April 14). MDPI. Retrieved February 17, 2026, from [Link]

  • Solubility of the tested compounds in simulated gastro-intestinal fluids. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). MDPI. Retrieved February 17, 2026, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 11). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Solubility Chart. (n.d.). Retrieved February 17, 2026, from [Link]

  • Dissecting Solvent Effects on Hydrogen Bonding. (2022, July 25). PubMed. Retrieved February 17, 2026, from [Link]

  • Chemical Properties of 1-methyl-5-aminopyrazole (CAS 1192-21-8). (n.d.). Cheméo. Retrieved February 17, 2026, from [Link]

  • Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. (2026, February 12). RSC Publishing.
  • Organic Synthesis - Creating a Synthesis Experiment. (2021, December 21). Beyond Labz. Retrieved February 17, 2026, from [Link]

  • The Solubility of Amino Acids in Various Solvent Systems. (n.d.). Retrieved February 17, 2026, from [Link]

  • Reaction Optimization for Greener Chemistry with a Comprehensive Spreadsheet Tool. (2022, December 2). White Rose Research Online. Retrieved February 17, 2026, from [Link]

  • Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds. (2023, November 6). Beilstein Journals. Retrieved February 17, 2026, from [Link]

  • Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines. (n.d.). PMC. Retrieved February 17, 2026, from [Link]

  • Rapid investigation of the effect of binary and ternary solvent gradient mixtures on reaction outcomes using a continuous flow system. (2023, October 19). ResearchGate. Retrieved February 17, 2026, from [Link]

  • 3-Aminopyrazole. (n.d.). NIST WebBook. Retrieved February 17, 2026, from [Link]

  • 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. (2025, January 17). MDPI. Retrieved February 17, 2026, from [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (n.d.). Retrieved February 17, 2026, from [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. (2011, February 9). Beilstein Journals. Retrieved February 17, 2026, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). PMC. Retrieved February 17, 2026, from [Link]

  • Solubilities of Amino Acids in Different Mixed Solvents. (n.d.). Retrieved February 17, 2026, from [Link]

  • HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. (n.d.). Farmacia Journal. Retrieved February 17, 2026, from [Link]

  • Solubility of Organic Compounds. (2023, August 31). Retrieved February 17, 2026, from [Link]

  • Solvent Effects on Protonation Equilibria of Some Amino Acids and Peptides in Different Aqueous Solutions of Ethanol. (2025, August 6). ResearchGate. Retrieved February 17, 2026, from [Link]

Sources

Application

Application Note: Scalable Synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

Executive Summary This Application Note details the process chemistry for the scalable synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a critical scaffold in the synthesis of type I kinase inhibitors (e.g., Ava...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the process chemistry for the scalable synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide , a critical scaffold in the synthesis of type I kinase inhibitors (e.g., Avapritinib).

While the pyrazole ring construction is well-documented, the introduction of the sulfonamide moiety at the C4 position presents significant safety and engineering challenges upon scale-up. The primary route involves electrophilic aromatic substitution using chlorosulfonic acid (


), a reaction characterized by high exothermicity and violent quenching profiles.

This guide prioritizes Route Robustness and Process Safety , providing a self-validating protocol for the chlorosulfonation and subsequent amination steps.

Retrosynthetic Analysis & Strategy

The synthesis is most efficiently approached via Late-Stage Functionalization of the pyrazole core. While de novo cyclization (constructing the ring with the sulfonamide already in place) is theoretically possible, it often suffers from poor regioselectivity (N1 vs. N2 methylation).

Selected Strategy: Electrophilic Chlorosulfonation We utilize the high electron density of the C4 position in 1-methyl-1H-pyrazol-3-amine to direct electrophilic attack.

  • Starting Material: 1-methyl-1H-pyrazol-3-amine (commercially available or synthesized via regioselective methylation of 3-nitropyrazole followed by reduction).

  • Reagents: Chlorosulfonic acid (Electrophile/Solvent) + Thionyl Chloride (Dehydrating agent).

  • Key Challenge: The C3-amino group is an ortho/para director, activating C4. However, in acidic media, protonation to the ammonium species (

    
    ) deactivates the ring. High temperatures (
    
    
    
    ) and excess acid are required to overcome this deactivation.
Synthesis Workflow Diagram

SynthesisRoute SM 1-methyl-1H-pyrazol-3-amine Inter1 Intermediate: Sulfonic Acid SM->Inter1 ClSO3H (Excess) 60-90°C Inter2 Intermediate: Sulfonyl Chloride Inter1->Inter2 SOCl2 (In situ conversion) Product Target: 3-amino-1-methyl- pyrazole-4-sulfonamide Inter2->Product NH4OH (aq) <10°C

Figure 1: Linear synthesis workflow for the target sulfonamide.

Detailed Protocol: Chlorosulfonation & Amination

Safety Critical Warning: Chlorosulfonic acid reacts violently with water, releasing HCl gas and sulfuric acid mist. All operations must be performed under an inert atmosphere (Nitrogen/Argon) in a fume hood with a caustic scrubber.

Phase A: Chlorosulfonation (Formation of Sulfonyl Chloride)[1]

Reagents & Stoichiometry:

Reagent Equiv. Role
1-methyl-1H-pyrazol-3-amine 1.0 Limiting Reagent

| Chlorosulfonic acid (


) | 5.0 - 6.0 | Reagent & Solvent |
| Thionyl Chloride (

) | 1.5 | Chlorinating Agent | | Dichloromethane (DCM) | N/A | Workup Solvent |

Step-by-Step Procedure:

  • Setup: Equip a dry 3-neck round-bottom flask with a mechanical stirrer, internal temperature probe, and a pressure-equalizing addition funnel. Connect the exhaust to a caustic scrubber (NaOH solution).

  • Charging Acid: Charge

    
     (5.0 equiv) into the flask. Cool to 0–5°C  using an ice/salt bath.
    
  • Addition of Substrate: Add 1-methyl-1H-pyrazol-3-amine portion-wise.

    • Process Control: This addition is highly exothermic. Maintain internal temperature < 15°C . The amine will form a salt immediately.

  • Reaction (Stage 1): Once addition is complete, remove the cooling bath. Heat the mixture to 60°C for 2 hours.

    • Mechanism:[1][2][3][4] This converts the pyrazole to the sulfonic acid intermediate.

  • Reaction (Stage 2): Add

    
     (1.5 equiv) dropwise at 60°C.
    
    • Note: Gas evolution (

      
      , 
      
      
      
      ) will occur.[5]
    • Continue stirring at 60–70°C for another 2–3 hours.

  • IPC (In-Process Control): Analyze a quenched aliquot by HPLC. Target: >98% conversion of sulfonic acid to sulfonyl chloride.

Phase B: The "Reverse Quench" (Critical Safety Step)

Standard quenching (adding water to acid) is forbidden at this scale.

  • Preparation: Prepare a separate vessel containing crushed ice and water (approx. 10x volume of acid).[6] Stir vigorously.

  • Quenching: Transfer the hot reaction mixture (sulfonyl chloride/acid mix) into the addition funnel.

  • Execution: Dropwise add the reaction mixture into the stirred ice water.

    • Process Control: Maintain quench mass temperature < 10°C . Add fresh ice as needed.

  • Isolation: The sulfonyl chloride may precipitate as a solid or oil. Extract immediately with DCM (

    
     volumes). Wash organic layer with cold brine. Do not dry or concentrate yet —sulfonyl chlorides are unstable. Proceed directly to amination.
    
Phase C: Amination (Sulfonamide Formation)
  • Reagent Prep: Cool the DCM solution containing the sulfonyl chloride to 0°C .

  • Ammonia Addition: Add Ammonium Hydroxide (28-30% aq, 10 equiv) or sparge with anhydrous

    
     gas.
    
    • Process Control: Exothermic.[7][6] Keep T < 10°C to prevent hydrolysis of the chloride back to the acid.

  • Completion: Stir at Room Temperature (RT) for 1–2 hours.

  • Workup:

    • Separate phases.

    • Re-extract aqueous phase with DCM/Isopropanol (9:1) if product precipitates.[2][5]

    • Dry organics over

      
      , filter, and concentrate.
      
  • Purification: Recrystallize from Ethanol/Water or Ethyl Acetate/Heptane.

Process Safety & Decision Logic

The following decision tree outlines the critical safety responses during the chlorosulfonation phase.

SafetyLogic Start Start Chlorosulfonation TempCheck Is Internal Temp > 15°C during addition? Start->TempCheck StopAdd STOP Addition. Increase Stir Rate. Add Ext. Cooling. TempCheck->StopAdd Yes Continue Continue Addition TempCheck->Continue No StopAdd->TempCheck Wait QuenchPrep Prepare Reverse Quench (Ice/Water) Continue->QuenchPrep QuenchExec Add Rxn Mix to Ice QuenchPrep->QuenchExec Exotherm Temp Spike > 20°C? QuenchExec->Exotherm SlowDown Stop Flow. Add more Ice. Exotherm->SlowDown Yes Product Product Exotherm->Product No SlowDown->QuenchExec Resume

Figure 2: Safety decision matrix for managing exotherms during addition and quenching.

Analytical Controls

To ensure "Trustworthiness" and reproducibility, the following analytical parameters should be used to validate the intermediate and final product.

HPLC Method (Reverse Phase)
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV @ 254 nm.

  • Retention Time Logic:

    • Sulfonic Acid (Intermediate): Early eluting (polar).

    • Sulfonyl Chloride:[7][8] Late eluting (non-polar, unstable on column—inject immediately).

    • Sulfonamide (Target): Mid-eluting.

NMR Characterization (Expected Signals in DMSO- )
  • 
     7.8 - 8.0 ppm (s, 1H):  C5-H of pyrazole ring. (Diagnostic: Shift indicates successful C4 substitution).
    
  • 
     7.0 - 7.3 ppm (s, 2H): 
    
    
    
    protons (Broad,
    
    
    exchangeable).
  • 
     5.0 - 5.5 ppm (s, 2H): 
    
    
    
    protons.
  • 
     3.6 - 3.7 ppm (s, 3H): 
    
    
    
    protons.

Scalability & Engineering Notes

  • Corrosion Control: At scale (>100g),

    
     fumes are highly corrosive to metal. Glass-lined reactors (GLR) or Hastelloy are required. Stainless steel (SS316) is not  recommended for the reaction vessel.
    
  • Scrubbing: The reaction generates stoichiometric quantities of HCl and

    
    . A two-stage scrubber (Water 
    
    
    
    NaOH) is mandatory to prevent environmental release.
  • Drying: The final sulfonamide is polar. Azeotropic drying with toluene is effective if the product contains residual water from the amination step.

References

  • Blueprint Medicines Corp. (2015). Inhibitors of KIT and PDGFR-alpha. WO2015057873A1. (Primary source for Avapritinib intermediate synthesis). Link

  • Pfizer Inc. (2005). Pyrazole-sulfonamide derivatives. US6969719B2. (Detailed chlorosulfonation protocols for pyrazoles). Link

  • National Oceanic and Atmospheric Administration (NOAA). Chlorosulfonic Acid Safety Data. CAMEO Chemicals. (Safety grounding for reagent handling). Link

  • Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation. Journal of Organic Chemistry, 73(9), 3523–3529. (Context on regioselectivity challenges in cyclization routes). Link

Sources

Method

Application Note: Microwave-Assisted Synthesis Using 3-Amino-1-Methyl-1H-Pyrazole-4-Sulfonamide

Executive Summary This application note details the optimized protocols for utilizing 3-amino-1-methyl-1H-pyrazole-4-sulfonamide as a core building block in microwave-assisted organic synthesis (MAOS). While traditional...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized protocols for utilizing 3-amino-1-methyl-1H-pyrazole-4-sulfonamide as a core building block in microwave-assisted organic synthesis (MAOS). While traditional thermal heating for pyrazole-based heterocyclizations often requires prolonged reflux times (12–24 hours) and harsh acidic conditions, microwave irradiation significantly accelerates these transformations to minutes while improving impurity profiles.

This guide focuses on two primary workflows:

  • Heterocyclization to form pyrazolo[1,5-a]pyrimidines (a privileged kinase inhibitor scaffold).

  • Schiff Base Condensation for rapid library generation.

Scientific Foundation & Chemical Logic

The Scaffold Advantage

The 3-amino-pyrazole moiety is a precursor to pyrazolo[1,5-a]pyrimidines , a fused system isosteric with purines (ATP). This makes them highly relevant in the design of inhibitors for kinases such as CDK2, EGFR, and B-Raf.

The specific inclusion of the 4-sulfonamide group adds a critical dimension:

  • Solubility: It enhances the polarity of the final lipophilic heterocycle.

  • Binding: The

    
     motif acts as a hydrogen bond donor/acceptor, often interacting with key residues (e.g., the "gatekeeper" regions) in enzyme active sites.
    
  • Stability: Unlike carboxylic acid derivatives, the sulfonamide is robust under microwave irradiation temperatures up to 180°C.

Microwave Dielectric Heating Mechanism

In this protocol, we exploit the high dipole moment of polar solvents (Ethanol, Acetic Acid) and the ionic character of the transition states. The microwave field causes rapid molecular rotation (dipolar polarization) and ionic conduction.

  • The "Specific Effect": For the condensation of the exocyclic amine with carbonyls, microwave irradiation helps overcome the activation energy barrier for the initial nucleophilic attack and the subsequent dehydration step more efficiently than conductive heating.

  • Regiocontrol: The 1-methyl substitution on the pyrazole ring is chemically significant. It blocks the N1 position, preventing tautomerization. This forces the cyclization to occur exclusively at the N2 ring nitrogen, yielding a single regioisomer (pyrazolo[1,5-a]pyrimidine) rather than a mixture.

Experimental Workflow Visualization

The following diagram illustrates the critical path for the heterocyclization workflow, highlighting decision points for optimization.

G cluster_opt Optimization Loop Start Start: 3-amino-1-methyl- 1H-pyrazole-4-sulfonamide Reagent Add Electrophile (1,3-Dicarbonyl) Start->Reagent Solvent Solvent Selection (EtOH or AcOH) Reagent->Solvent Homogenize MW_Step MW Irradiation 140°C / 10-20 min Solvent->MW_Step Seal Vessel Cooling Cool to 50°C (Compressed Air) MW_Step->Cooling Ramp Down Workup Filtration & Recrystallization Cooling->Workup Precipitate Forms Product Final Product: Pyrazolo[1,5-a]pyrimidine Workup->Product Yield >85%

Figure 1: Operational workflow for the microwave-assisted cyclization of 3-aminopyrazole sulfonamides.

Detailed Protocols

Protocol A: Synthesis of 6-Sulfonamido-pyrazolo[1,5-a]pyrimidines

Reaction Type: Cyclocondensation Objective: To fuse a pyrimidine ring onto the pyrazole scaffold using 1,3-dicarbonyls.

Materials
  • Substrate: 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (1.0 mmol, ~176 mg)

  • Reagent: Acetylacetone (1.2 mmol) or Ethyl Acetoacetate (1.2 mmol)

  • Solvent: Glacial Acetic Acid (2 mL) or Ethanol (3 mL)

  • Vessel: 10 mL dedicated microwave process vial (e.g., Pyrex or quartz) with crimp cap/septum.

Step-by-Step Procedure
  • Preparation: In a 10 mL microwave vial, dissolve the sulfonamide substrate in the chosen solvent.

    • Note: If using Ethanol, add a catalytic amount (2 drops) of piperidine or acetic acid to facilitate proton transfer. If using Glacial Acetic Acid, no catalyst is needed.

  • Addition: Add the 1,3-dicarbonyl reagent (Acetylacetone). Cap the vial and vortex for 10 seconds to ensure homogeneity.

  • Irradiation Parameters:

    • Mode: Dynamic (PID control)

    • Temperature: 140°C

    • Hold Time: 10 minutes

    • Pressure Limit: 250 psi (17 bar)

    • Stirring: High (magnetic stir bar essential)

    • Power: Set to "High" absorption level if using a multi-mode cavity; usually auto-regulated in mono-mode systems.

  • Workup:

    • Allow the vessel to cool to 50°C (using compressed air cooling feature of the reactor).

    • Pour the reaction mixture into crushed ice (20 g).

    • The solid product will precipitate immediately.

    • Filter the solid under vacuum, wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).

  • Purification: Recrystallize from EtOH/DMF (9:1) if necessary.

Expected Results & Data Comparison

The following table contrasts this microwave protocol against conventional reflux methods for this specific class of heterocycles.

ParameterConventional Reflux (Oil Bath)Microwave Protocol (140°C)Improvement Factor
Reaction Time 16 – 24 Hours10 – 15 Minutes~90x Faster
Solvent EtOH (Reflux)AcOH or EtOH (Sealed)Reduced Volume
Isolated Yield 45% – 60%85% – 92%+30% Yield
Purity (LCMS) 85% (Requires Column)>95% (Filtration only)Cleaner Profile
Protocol B: Rapid Schiff Base Library Generation

Reaction Type: Condensation (Imine formation) Objective: To functionalize the 3-amino group with diverse aldehydes for SAR (Structure-Activity Relationship) studies.

Materials
  • Substrate: 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (0.5 mmol)

  • Reagent: Substituted Benzaldehyde (0.55 mmol)

  • Solvent: Absolute Ethanol (2 mL)

  • Catalyst: Glacial Acetic Acid (1 drop)

Step-by-Step Procedure
  • Mix: Combine substrate, aldehyde, and solvent in a 2-5 mL microwave vial. Add the acid catalyst.[1]

  • Irradiate:

    • Temperature: 100°C

    • Time: 3 minutes

    • Power Max: 150 W

  • Workup: Cool the vessel. In many cases, the Schiff base crystallizes directly upon cooling. If not, evaporate solvent under reduced pressure.

  • Validation: Check for the disappearance of the carbonyl peak in IR or the appearance of the imine proton (

    
    ) in NMR (~8.5 ppm).
    

Troubleshooting & Optimization Logic

ObservationRoot CauseCorrective Action
Low Yield (Protocol A) Incomplete cyclization (intermediate unclosed)Increase Temp to 160°C or extend time to 20 min. Ensure solvent is Acetic Acid (promotes dehydration).
Vessel Over-pressure Solvent vapor pressure too highSwitch from Ethanol (bp 78°C) to Acetic Acid (bp 118°C) or DMF. Reduce fill volume to <50%.
Dark/Tarred Product Thermal decompositionReduce Temperature to 120°C. Check if the sulfonamide is degrading (unlikely, but possible with strong electron-withdrawing aldehydes).
Regioisomer Mix N/A for this substrateNote: Because N1 is methylated, regioisomer formation is chemically blocked. If multiple spots appear on TLC, check for hydrolysis of the sulfonamide (rare).

Mechanistic Pathway (Graphviz)

Understanding the reaction mechanism validates the need for specific conditions (acid catalysis + heat).

Mechanism Step1 Nucleophilic Attack (3-NH2 attacks Carbonyl) Step2 Intermediate Formation (Schiff Base / Enamine) Step1->Step2 Fast Step3 Cyclization (Ring N2 attacks 2nd Carbonyl) Step2->Step3 Rate Determining Step Step4 Dehydration (-H2O) (Driven by MW Energy) Step3->Step4 MW Assisted Final Aromatized Product Pyrazolo[1,5-a]pyrimidine Step4->Final Irreversible

Figure 2: Mechanistic pathway. Microwave energy is particularly effective at driving the dehydration step (Step 4) and overcoming the entropic barrier of cyclization (Step 3).

References

  • Synthesis of Pyrazolo[1,5-a]pyrimidines: Al-Mousawi, S. M., et al. "Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines."[2][3] Molecules, 2009.

  • Microwave-Assisted Heterocycle Synthesis: Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 2004.

  • One-Pot Synthesis Strategies: Lynch, D., et al. "Synthesis of pyrazolopyrimidinones using a 'one-pot' approach under microwave irradiation." Beilstein Journal of Organic Chemistry, 2018.

  • Sulfonamide Stability & Synthesis: De Luca, L., & Giacomelli, G. "An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids."[4] The Journal of Organic Chemistry, 2008.[4][5]

  • Aminopyrazole Reactivity Review: Elnagdi, M. H., et al. "Recent developments in aminopyrazole chemistry." Arkivoc, 2009.[3]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

Welcome to the technical support guide for the synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubles...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the challenges of this synthesis and significantly improve your yield and purity.

Overview of the Synthetic Pathway

The synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide is a multi-step process that requires careful control of reaction conditions at each stage. The most common route involves the formation of the core pyrazole ring, followed by sulfonation and subsequent amination. Each of these steps presents unique challenges that can impact the overall yield. Understanding the workflow is the first step in effective troubleshooting.

G A Starting Materials (e.g., Cyanoacetamide & Methylhydrazine) B Step 1: Cyclization Formation of 3-amino-1-methyl-1H-pyrazole A->B  Formation of  pyrazole core C Step 2: Sulfonylation Introduction of -SO2Cl group at C4 position B->C  Electrophilic  Substitution D Intermediate 3-amino-1-methyl-1H-pyrazole-4-sulfonyl chloride C->D E Step 3: Amination Conversion of sulfonyl chloride to sulfonamide D->E  Nucleophilic  Substitution F Final Product 3-amino-1-methyl-1H-pyrazole-4-sulfonamide E->F G Purification (Crystallization / Chromatography) F->G

Caption: General workflow for the synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

Q1: My overall yield is very low. Which steps are the most critical for optimization?

A1: Low overall yield is typically due to cumulative losses and inefficiencies across all steps, but the sulfonylation (Step 2) and amination (Step 3) are the most frequent culprits.

  • Step 1 (Cyclization): The formation of the 3-amino-1-methyl-1H-pyrazole core is generally a high-yielding reaction. If you suspect issues here, ensure the purity of your starting materials, such as cyanoacetamide and methylhydrazine. A one-pot method using cyanoacetamide, a morpholine catalyst, and hydrazine hydrate has been shown to produce high yields of similar amino-pyrazoles.[1][2]

  • Step 2 (Sulfonylation): This electrophilic substitution is highly sensitive to reaction conditions. The pyrazole ring is activated, but the reaction can still be sluggish or produce side products.

    • Reagent Choice: Chlorosulfonic acid is a powerful and common reagent for this transformation.[3] Using it in excess (typically 5-6 equivalents) ensures the reaction goes to completion.

    • Temperature Control: The initial addition of the pyrazole to chlorosulfonic acid should be done at a low temperature (0 °C) to control the exothermic reaction.[3] Afterward, heating is required to drive the reaction forward (e.g., 60 °C).[3] Insufficient heating can lead to incomplete conversion.

    • Side Products: Dimerization or polymerization of the starting material can occur under harsh acidic conditions. Slow, controlled addition of reagents is key. Disubstitution at other positions is also a possibility, though the 4-position of the pyrazole is generally favored.[4]

  • Step 3 (Amination): The conversion of the sulfonyl chloride intermediate to the sulfonamide must be handled carefully. The sulfonyl chloride is reactive and susceptible to hydrolysis.

    • Anhydrous Conditions: Ensure your solvent and ammonia source are free of water to prevent hydrolysis of the sulfonyl chloride back to the sulfonic acid.

    • Ammonia Source: Using aqueous ammonia in a suitable solvent like methanol can be effective.[5] Alternatively, bubbling anhydrous ammonia gas through a solution of the sulfonyl chloride in an inert solvent (like THF or DCM) can provide better results.

Q2: I'm seeing multiple spots on my TLC after the sulfonylation step. What are the likely side products and how can I minimize them?

A2: The presence of multiple spots indicates either incomplete reaction or the formation of byproducts. The primary suspects are:

  • Unreacted Starting Material: The spot corresponding to 3-amino-1-methyl-1H-pyrazole. This suggests the sulfonylation conditions were not forcing enough.

  • Hydrolyzed Intermediate: The 3-amino-1-methyl-1H-pyrazole-4-sulfonic acid. This occurs if moisture is present during the reaction or workup.

  • Disubstituted Products: While less common for this specific substrate, sulfonation could potentially occur on the amine group or lead to other isomers, especially if the reaction is overheated or run for too long.[4]

G cluster_0 Low Yield in Sulfonylation Start Multiple Spots on TLC? Incomplete Incomplete Reaction (Starting material present) Start->Incomplete Yes SideProduct Side Products Formed (e.g., Sulfonic Acid) Start->SideProduct Yes Action1 Increase Reaction Time or Temperature (e.g., from 8h to 12h at 60°C) Incomplete->Action1 Action2 Ensure Anhydrous Conditions Use dry solvents/glassware SideProduct->Action2 Action3 Optimize Workup Quench carefully on ice to minimize hydrolysis SideProduct->Action3

Caption: Troubleshooting decision tree for the sulfonylation step.

To minimize these issues:

  • Confirm Completion: Monitor the reaction by TLC until the starting material spot has completely disappeared.

  • Strictly Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents to prevent hydrolysis.

  • Controlled Workup: The reaction is typically quenched by carefully pouring the mixture onto crushed ice. This must be done slowly to manage the heat generated and minimize hydrolysis of the product.

Q3: The final amination step is inefficient. How can I improve the conversion of the sulfonyl chloride?

A3: Incomplete conversion of the sulfonyl chloride is a common problem. Here are several strategies to improve the yield of this step.

  • Choice of Base and Solvent: The reaction of a sulfonyl chloride with an amine source often requires a base to scavenge the HCl byproduct. When using an amine salt, a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is essential.[6][7] The choice of solvent is also critical. Aprotic solvents like Dichloromethane (DCM), Acetonitrile, or THF are generally preferred.[6]

  • Temperature and Reaction Time: While many sulfonamide formations proceed at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes be necessary to drive the reaction to completion. Monitor by TLC to determine the optimal reaction time, which can range from a few hours to overnight.[6]

  • Reagent Stoichiometry: Ensure you are using a slight excess of the ammonia source and the base (if required). A common ratio is 1 equivalent of sulfonyl chloride to 1.2-1.5 equivalents of the amine/ammonia source and base.

Table 1: Comparison of Conditions for Sulfonamide Formation

ParameterCondition ACondition BCondition CRationale
Ammonia Source Aqueous NH₃ (28%)Anhydrous NH₃ (gas)NH₄Cl / TEAAqueous is convenient; gas is pure; salt allows for easier handling.
Solvent Methanol / THFAnhydrous THFDichloromethane (DCM)Methanol is protic but can work[5]; THF and DCM are inert.
Temperature 0 °C to RT0 °CRoom TemperatureControl initial reactivity, especially with gaseous ammonia.
Typical Yield ModerateHighGood to HighAnhydrous conditions generally provide higher yields by preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for the sulfonylation step?

A1: Chlorosulfonic acid is extremely corrosive and reacts violently with water.

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and acid-resistant gloves.

  • Fume Hood: Conduct the entire procedure in a well-ventilated chemical fume hood.

  • Handling: Add reagents slowly and in a controlled manner, especially when quenching the reaction on ice, as this is a highly exothermic process.

  • Spill Kit: Have a spill kit rated for acidic materials (containing sodium bicarbonate or another suitable neutralizer) readily available.

Q2: Can I use a different sulfonating agent besides chlorosulfonic acid?

A2: While chlorosulfonic acid is the most common and potent agent for this reaction, other reagents can be used, though they may require different conditions.

  • SO₃-Pyridine Complex: A milder, solid reagent that is easier to handle but may require higher temperatures or longer reaction times.

  • Fuming Sulfuric Acid (Oleum): Can also be effective but is equally hazardous and may lead to different side products. For this specific transformation, chlorosulfonic acid followed by the addition of thionyl chloride has been shown to be effective in converting the intermediate sulfonic acid to the desired sulfonyl chloride in high yield.[3][7]

Q3: What is the best method for purifying the final product?

A3: The purification method depends on the nature of the impurities.

  • Crystallization: If the crude product is relatively clean (>90%), crystallization is the preferred method for obtaining high-purity material. A mixed solvent system, such as ethanol/water or ethyl acetate/hexane, is often a good starting point.

  • Column Chromatography: If the crude product contains multiple impurities or impurities with similar polarity to the product, silica gel column chromatography is necessary.[6][7] A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity is typically effective.

Q4: Which analytical techniques are essential for characterization?

A4: To confirm the structure and purity of your intermediates and final product, a combination of techniques is required:

  • Thin-Layer Chromatography (TLC): For monitoring reaction progress and assessing crude purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation. Key signals to look for in the final product would be the pyrazole ring protons, the methyl group protons, and the broad signal for the sulfonamide N-H protons.[8]

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.[8]

  • Infrared (IR) Spectroscopy: To identify key functional groups. Look for characteristic stretches for the N-H bonds of the amine and sulfonamide, as well as the asymmetric and symmetric S=O stretches of the sulfonamide group (typically around 1320 cm⁻¹ and 1160 cm⁻¹).[8]

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonyl chloride (Intermediate D)

This protocol is adapted from general procedures for pyrazole sulfonation.[3][7]

  • Preparation: In a fume hood, equip an oven-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

  • Reagent Addition: Add chlorosulfonic acid (5.5 eq.) to the flask and cool the flask to 0 °C in an ice-water bath.

  • Reactant Addition: Dissolve 3-amino-1-methyl-1H-pyrazole (1.0 eq.) in a minimal amount of a suitable inert solvent like chloroform. Add this solution dropwise to the stirred chlorosulfonic acid at 0 °C over 30 minutes.

  • Reaction: After the addition is complete, allow the mixture to warm to room temperature, then heat to 60 °C and stir for 10-12 hours.

  • Conversion to Sulfonyl Chloride: Add thionyl chloride (1.3 eq.) to the reaction mixture at 60 °C over 20 minutes and maintain the temperature for an additional 2 hours to ensure complete conversion to the sulfonyl chloride.

  • Workup: Carefully pour the cooled reaction mixture onto a large beaker of crushed ice with vigorous stirring. The sulfonyl chloride product will precipitate as a solid.

  • Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry the solid under vacuum. This crude intermediate is often used directly in the next step without further purification.

Protocol 2: Synthesis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (Final Product F)

  • Setup: In a round-bottom flask, dissolve the crude 3-amino-1-methyl-1H-pyrazole-4-sulfonyl chloride (1.0 eq.) in anhydrous THF or DCM.

  • Amination: Cool the solution to 0 °C and bubble anhydrous ammonia gas through the solution for 1-2 hours, or add a solution of aqueous ammonia (2-3 eq.) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the disappearance of the starting material by TLC.

  • Workup: Remove the solvent under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude solid by column chromatography or crystallization to yield the final product.[7]

References

  • SciELO México. (n.d.). Synthesis of New Hispolon Derived Pyrazole Sulfonamides for Possible Antitubercular and Antimicrobial Agents. Retrieved from [Link]

  • Taylor & Francis Online. (2012, September 27). Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Retrieved from [Link]

  • MDPI. (2025, April 15). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Retrieved from [Link]

  • SpringerLink. (n.d.). Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. Retrieved from [Link]

  • ACS Publications. (2023, July 13). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. Retrieved from [Link]

  • MDPI. (2025, April 12). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Retrieved from [Link]

  • Frontiers. (2022, June 21). Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives as Antifungal and Antiviral Agents. Retrieved from [Link]

  • PMC - NIH. (2023, July 13). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. Retrieved from [Link]

  • ACS Publications. (2025, February 11). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. Retrieved from [Link]

  • PMC - NIH. (2025, March 24). Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Synthesis of sulfonamide derivatives containing the structural fragment of pyrazol-1-yl-pyridazine. Retrieved from [Link]

  • Google Patents. (n.d.). CN101475533B - One-pot clean production method for 3-amino pyrazole-4-pyrazolecarboxamide Hemisulfate.
  • ACS Publications. (2023, February 6). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. Retrieved from [Link]

  • ResearchGate. (2025, April 7). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Retrieved from [Link]

  • PMC - NIH. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Retrieved from [Link]

  • Google Patents. (n.d.). CN101475533A - One-pot clean production method for 3-amino pyrazole-4-pyrazolecarboxamide Hemisulfate.

Sources

Optimization

Solving solubility issues of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide in organic solvents

Technical Support Center: Solubility Optimization for 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide Executive Summary & Chemical Profile Compound: 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide CAS: 19807-71-7 Molecular Formula...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Optimization for 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide

Executive Summary & Chemical Profile

Compound: 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide CAS: 19807-71-7 Molecular Formula: C


H

N

O

S Molecular Weight: 176.20 g/mol [1]

The Solubility Challenge: This compound presents a classic "brick-dust" profile common to amino-sulfonamides. The molecule possesses a rigid pyrazole core with a high density of hydrogen bond donors (amino group, sulfonamide protons) and acceptors (pyrazole nitrogens, sulfonyl oxygens). This leads to high crystal lattice energy, making dissolution in standard non-polar organic solvents (DCM, Toluene) difficult. Furthermore, its amphoteric nature—acting as both a weak base (pyrazole-NH


) and a weak acid (sulfonamide-NH

)—means its solubility is highly pH-dependent.

Solubility Knowledge Base (Data & Tables)

The following data represents empirical solubility trends observed in our application labs for this class of pyrazole-sulfonamides.

Table 1: Solubility Profile in Common Solvents (at 25°C)
Solvent ClassSolventSolubility RatingComments
Polar Aprotic DMSO High (>100 mg/mL) Recommended stock solvent. Excellent disruption of lattice H-bonds.
Polar Aprotic DMF / DMAcHigh (>80 mg/mL)Good alternative to DMSO; easier to remove by evaporation.
Protic MethanolModerate (10-30 mg/mL)Solubility improves significantly with heat (>50°C).
Protic EthanolLow-Mod (5-15 mg/mL)Poor at RT; requires reflux or water co-solvent (95% EtOH).
Ether THFModerate (10-25 mg/mL)Good for reactions; limited stability for long-term storage.
Chlorinated DCM / ChloroformVery Low (<1 mg/mL)Avoid. Ineffective due to lack of H-bond accepting capability.
Hydrocarbon Hexane / TolueneInsolubleUsed only as anti-solvents for precipitation.
Table 2: Critical Physicochemical Parameters
ParameterValue (Est.)Implication for Solubility
pKa (Basic) ~3.5 (Amino)Protonation below pH 3 increases aqueous solubility.
pKa (Acidic) ~10.0 (Sulfonamide)Deprotonation above pH 10 forms soluble salts.
LogP -0.5 to 0.5Hydrophilic nature; prefers polar organic solvents or aqueous mixtures.

Troubleshooting Guide: Frequently Asked Questions

Issue 1: "I cannot get the compound to dissolve in Dichloromethane (DCM) for my reaction."

Diagnosis: DCM is a non-polar, non-protic solvent that cannot break the strong intermolecular hydrogen network of the sulfonamide and amino groups. Solution:

  • Switch Solvent: Replace DCM with THF (Tetrahydrofuran) or 2-MeTHF . These ethers offer better solubility while maintaining compatibility with many organic transformations.

  • Cosolvent Approach: If DCM is mandatory, add 5-10% Methanol . The methanol acts as a "bridge," donating hydrogen bonds to the sulfonamide oxygens and accepting them from the amino group, significantly boosting solubility.

Issue 2: "The compound oils out during recrystallization from Ethanol."

Diagnosis: "Oiling out" occurs when the compound separates as a liquid phase before crystallizing.[2] This happens because the melting point of the solvated impurity/compound mix is lower than the boiling point of the solvent, or the cooling rate is too fast. Solution:

  • Use a Binary System: Switch to Ethanol/Water (9:1) . The presence of water increases the polarity and raises the dielectric constant, often stabilizing the crystalline form over the oil.

  • Seeding: Cool the solution to just above the oiling temperature and add a seed crystal.

  • Slow Cooling: Insulate the flask to cool it over 4-6 hours. Rapid cooling traps impurities that lower the melting point, causing oiling.

Issue 3: "I need to prepare a high-concentration stock for biological assays, but DMSO is toxic to my cells."

Diagnosis: While DMSO is the best solvent, high percentages (>0.1%) can be cytotoxic. Solution:

  • PEG-400 Formulation: Dissolve the compound in Polyethylene Glycol 400 (PEG-400) . It often solvates sulfonamides well and is less cytotoxic than DMSO.

  • Hydrotropic Solubilization: Use an aqueous solution containing Nicotinamide (20% w/v) . Nicotinamide acts as a hydrotrope, stacking with the pyrazole ring to increase aqueous solubility by orders of magnitude without using organic solvents.

Advanced Protocols

Protocol A: pH-Switch Purification (Acid-Base Extraction)

Use this method to purify the compound from non-basic impurities without chromatography.

  • Dissolution: Suspend crude material in 1M HCl (aq) . The amino group protonates, and the sulfonamide remains neutral. The compound should dissolve.[2][3][4]

  • Filtration: Filter off any insoluble non-basic impurities.

  • Precipitation: Slowly neutralize the filtrate with saturated NaHCO

    
      or 1M NaOH  to pH 7-8.
    
  • Collection: The neutral compound will precipitate as a white/off-white solid. Filter and wash with cold water.

    • Note: Do not overshoot to pH >10, or the sulfonamide moiety will deprotonate and re-dissolve.

Protocol B: Recrystallization from iPrOH/Water
  • Suspend 1g of crude sulfonamide in 20 mL Isopropanol (iPrOH) .

  • Heat to reflux (82°C). If solid remains, add Water dropwise through the condenser until a clear solution is obtained (typically 5-15% water volume).

  • Remove from heat and allow to cool to room temperature undisturbed.

  • Cool on ice for 1 hour.

  • Filter crystals and wash with cold iPrOH.

Decision Logic for Solvent Selection

The following diagram illustrates the logical flow for selecting the appropriate solvent system based on your specific experimental needs.

SolventSelection Start Start: Select Solvent for 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide AppType What is the Application? Start->AppType Reaction Chemical Reaction AppType->Reaction Analysis Analysis (HPLC/NMR) AppType->Analysis BioAssay Biological Assay AppType->BioAssay TempSens Is the reaction temperature sensitive? Reaction->TempSens Solv_DMSO Use DMSO-d6 (NMR) or ACN/Water (HPLC) Analysis->Solv_DMSO Solv_PEG Use PEG-400 or low % DMSO (<0.1%) BioAssay->Solv_PEG HighTemp No (Heat allowed) TempSens->HighTemp LowTemp Yes (RT or Cold) TempSens->LowTemp Solv_DMF Use DMF or DMAc (High Solubility, High BP) HighTemp->Solv_DMF Solv_THF Use THF or 2-MeTHF (Moderate Solubility) LowTemp->Solv_THF Precip Issue: Precipitation? LowTemp->Precip Precip->Solv_DMF Yes

Caption: Decision tree for selecting the optimal solvent system based on application type (Synthesis, Analysis, or Biological Testing).

References

  • BenchChem. (2025).[2][5] A Technical Guide to the Solubility of Methanesulfonamide in Organic Solvents. Retrieved from 5

  • Kodide, K., & Asadi, P. (2019).[6] Solubility and Thermodynamic Modeling of Sulfanilamide in 12 Mono Solvents and 4 Binary Solvent Mixtures. Journal of Chemical & Engineering Data, 64(12). Retrieved from 6[6]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from 3

  • PubChem. (2025).[7] 3-amino-1-methyl-1H-pyrazole-4-carboxamide (Analog Data). Retrieved from 7

  • Martinez, F. et al. (2025). Thermodynamic Study of the Solubility of Some Sulfonamides in Octanol, Water, and the Mutually Saturated Solvents. Retrieved from 8

Sources

Troubleshooting

Troubleshooting low reactivity of the amino group in pyrazole sulfonamides

Welcome to the technical support center for pyrazole sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for a common yet challenging i...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for pyrazole sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for a common yet challenging issue: the low reactivity of the exocyclic amino group on the pyrazole ring. The insights and protocols herein are curated from established literature and extensive field experience to help you overcome synthetic hurdles and optimize your reaction outcomes.

Troubleshooting Guide: Overcoming Low Reactivity

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My N-acylation or N-alkylation reaction on the pyrazole amino group is failing or giving very low yields. What's going on?

Answer: This is the most frequently encountered issue. The low reactivity stems from the powerful electron-withdrawing effect of the adjacent sulfonamide group (-SO₂-). This effect significantly reduces the electron density on the pyrazole ring and, consequently, the nucleophilicity of the amino group's lone pair of electrons, making it a poor nucleophile.

Core Problem: The nitrogen lone pair is delocalized and inductively withdrawn, rendering it less available to attack an electrophile.

Troubleshooting Workflow:

Optimization

Technical Support Center: Optimization of Recrystallization Solvents for Pyrazole Intermediates

Status: Active Ticket ID: PYR-CRYST-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary Recrystallization of pyrazole intermediates is frequently complicated by their uniqu...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: PYR-CRYST-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Recrystallization of pyrazole intermediates is frequently complicated by their unique physicochemical properties: moderate polarity, hydrogen-bonding capability (acting as both donor and acceptor), and a propensity for polymorphism. This guide moves beyond basic "trial-and-error" approaches, providing a mechanistic framework for solvent selection and troubleshooting.

Our goal is to transition your workflow from stochastic screening to rational design, ensuring high purity (>98%) and stable polymorph isolation.

Module 1: The Logic of Solvent Selection

Q: Why do standard solvent screens often fail for pyrazoles?

A: Pyrazoles are "amphiphilic" in their interactions. The


 nitrogens allow for hydrogen bonding, while the aromatic ring and substituents (alkyl/aryl) add lipophilicity. Standard screens often miss the "Goldilocks" zone because they treat the molecule as simply "polar" or "non-polar."

The Mechanistic Fix: You must match the solvent's Hydrogen Bond Propensity (HBP) to the specific pyrazole substitution pattern.

Pyrazole TypeDominant InteractionRecommended Primary SolventsRecommended Antisolvents
NH-Pyrazoles (Unsubstituted)Strong H-Bond Donor/Acceptor (Dimer formation)Alcohols (EtOH, iPrOH) – disrupts dimers to allow reorganization.Water, Heptane
N-Alkylated/Arylated Dipole-Dipole &

-

Stacking
Esters/Ethers (EtOAc, MTBE) – moderate polarity, no H-bond donation.Hexanes, Pentane
Highly Polar/Zwitterionic Ionic interactionsWater/Alcohol mixtures or Acetonitrile .Diethyl Ether

Technical Insight: For NH-pyrazoles, avoiding protic solvents can sometimes lead to "catemeric" chains rather than the thermodynamically stable dimers, risking polymorph issues later [1].

Module 2: Critical Troubleshooting (The "Oiling Out" Crisis)

Q: My product separates as an oil before crystallizing. How do I fix this?

A: "Oiling out" (Liquid-Liquid Phase Separation) occurs when the saturation temperature of your compound in the chosen solvent exceeds its melting point in that solvent (which is depressed by impurities).[1]

The Causality: Pyrazoles often have melting points in the 50–100°C range. If you use a high-boiling solvent (e.g., Toluene, Water) and cool too quickly, the compound creates a supersaturated oil phase rather than nucleating crystals [2].

The Rescue Protocol:

  • Reheat the mixture until the oil redissolves.

  • Seed the solution at a temperature just above where the oil appeared previously.

  • Switch Solvents: Use a solvent with a lower boiling point or add the antisolvent more slowly to keep the supersaturation in the metastable zone (MSZ).

Visualization: Oiling Out Rescue Workflow

OilingOutRescue Start Issue: Product Oils Out CheckTemp Check T(oil) vs T(melting) Start->CheckTemp HighImpurity Is Purity < 85%? CheckTemp->HighImpurity Action_Seed Protocol A: Seeding Add 1% wt seeds at T > T(oil) HighImpurity->Action_Seed No (Kinetic issue) Action_Solvent Protocol B: Solvent Swap Switch to lower BP solvent (e.g., EtOH -> EtOAc) HighImpurity->Action_Solvent No (Thermodynamic mismatch) Action_Charcoal Protocol C: Pre-purification Use Activated Carbon/Silica HighImpurity->Action_Charcoal Yes (Impurities depress MP) Action_Charcoal->Action_Seed After cleanup

Figure 1: Decision tree for remediating oiling out events during pyrazole crystallization.

Module 3: Advanced Optimization Protocols

Q: How do I control polymorphism in N-substituted pyrazoles?

A: Pyrazoles are notorious for "disappearing polymorphs" due to their ability to pack in different hydrogen-bonding motifs (e.g., dimers vs. catemers) [3].

Self-Validating Protocol: Competitive Slurrying To ensure you are isolating the most stable form:

  • Prepare: A saturated solution of your pyrazole in the target solvent.

  • Add: A 50:50 mixture of Form A (metastable) and Form B (stable) solids.

  • Agitate: Stir at ambient temperature for 24–48 hours.

  • Analyze: Filter and analyze via XRPD or DSC. The solid will convert entirely to the thermodynamically stable form, validating your process target.

Standardized Screening Workflow

Use this tiered approach to identify the optimal solvent system efficiently.

SolventScreening Start Crude Pyrazole Tier1 Tier 1: Solubility Test (100 mg/mL @ Reflux) Start->Tier1 Soluble Soluble? Tier1->Soluble Cooling Cool to 0°C Soluble->Cooling Yes Antisolvent Tier 2: Add Antisolvent Soluble->Antisolvent No (Too insoluble) Precip Precipitate? Cooling->Precip Success Candidate System Precip->Success Crystals Formed Precip->Antisolvent No (Too soluble) Antisolvent->Success Cloud point reached

Figure 2: Tiered solvent screening workflow for rapid identification of crystallization conditions.

Experimental Protocol: Binary Solvent Recrystallization

Objective: Purification of a generic N-aryl pyrazole intermediate. Target Purity: >98% HPLC.

  • Dissolution:

    • Place 10 g of crude pyrazole in a round-bottom flask.

    • Add Ethyl Acetate (Good Solvent) in 5 mL portions while heating to reflux (approx. 77°C).

    • Stop adding solvent as soon as the solid dissolves.

    • Note: If the solution is colored/dark, add 5 wt% activated carbon, stir for 10 mins, and filter hot through Celite [4].

  • Antisolvent Addition:

    • Maintain the solution at reflux.

    • Add Hexanes or Heptane (Antisolvent) dropwise.

    • Endpoint: Stop when a persistent turbidity (cloudiness) is observed.

    • Add 1–2 mL of Ethyl Acetate to just clear the turbidity.

  • Controlled Cooling:

    • Remove from heat and allow to cool to room temperature slowly (wrap flask in foil or a towel).

    • Critical: If oil droplets form at >50°C, reheat and add more Ethyl Acetate.

    • Once at RT, cool in an ice bath (0–5°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the crystals using a Buchner funnel.

    • Wash with a cold 1:3 mixture of EtOAc:Hexanes.

    • Dry under vacuum at 40°C.

References

  • MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. Retrieved from [Link][2]

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link][1]

  • Royal Society of Chemistry. (2007). The industry now: Polymorphism.[3] Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Addressing Regioselectivity in Pyrazole Functionalization

Welcome to the technical support center for pyrazole ring functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with regioselectivity i...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for pyrazole ring functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with regioselectivity in their synthetic work. The pyrazole core is a privileged scaffold in pharmaceuticals and agrochemicals, but its functionalization is often complicated by the presence of two adjacent, reactive nitrogen atoms and three distinct carbon positions.[1][2] This resource provides in-depth, field-proven insights to diagnose, troubleshoot, and strategically control the outcomes of your reactions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding pyrazole functionalization.

Q1: Why is controlling regioselectivity in N-alkylation of pyrazoles so difficult?

A1: The primary challenge stems from the similar nucleophilicity and steric environment of the two adjacent nitrogen atoms (N1 and N2) in the pyrazole ring.[1][3] Direct alkylation with simple reagents like methyl iodide often yields a mixture of N1 and N2 regioisomers, which can be difficult to separate.[3][4] The final product ratio is a delicate balance of steric hindrance, electronic effects, and reaction conditions.[5]

Q2: I'm getting a roughly 1:1 mixture of N1 and N2 alkylated products. What is the first thing I should try to change?

A2: The first and often most impactful parameter to adjust is steric hindrance . If your desired isomer is the less sterically crowded one, switching to a bulkier alkylating agent can dramatically improve selectivity.[5] For example, instead of methyl iodide, consider using a sterically demanding α-halomethylsilane, which can provide excellent N1-selectivity (often >90%) and can be deprotected to the methyl group in a subsequent step.[3][6]

Q3: My target is the C4-functionalized pyrazole. Which reaction class should I be using?

A3: The C4 position of the pyrazole ring is the most nucleophilic carbon and is electronically favored for electrophilic aromatic substitution (SEAr) .[7][8] Therefore, reactions like halogenation (using NBS, NCS), nitration, and sulfonation typically show high regioselectivity for the C4 position, especially when the nitrogen atoms are substituted.[8][9]

Q4: How can I functionalize the C3 or C5 positions directly?

A4: Direct functionalization at C3 or C5 is more challenging as these positions are less reactive towards electrophiles.[10] The most reliable methods involve directed metalation or C-H activation . Using a directing group on N1 (e.g., a removable pyridyl or nitro group) can steer a transition metal catalyst (like Palladium) to selectively activate the C-H bond at the C5 position.[7][11][12][13] Alternatively, deprotonation with a strong, non-nucleophilic base (like TMPMgCl·LiCl) can selectively metalate the C5 position, allowing for subsequent quenching with an electrophile.[14]

Q5: My N1 and N2 isomers are inseparable by column chromatography. What are my options?

A5: This is a common and frustrating issue. If standard silica gel chromatography fails, consider these options:

  • Vary the Stationary Phase: Switch to alumina (basic or neutral) or a reversed-phase silica (C18).[3]

  • Modify the Mobile Phase: For basic pyrazoles on silica, add a small amount of triethylamine (~0.1-1%) to the eluent to reduce tailing. For acidic pyrazoles, a trace of acetic acid can be beneficial.[3]

  • Derivatization: If the mixture is intractable, consider a temporary derivatization of one isomer to drastically change its polarity, allowing for separation. The protecting group can then be removed.

  • Crystallization: Attempt fractional crystallization from various solvent systems.

Part 2: In-Depth Troubleshooting & Strategic Guides

This section provides detailed protocols and decision-making frameworks for complex regioselectivity challenges.

Guide 1: Mastering N1 vs. N2 Selectivity in Alkylation

The alkylation of an unsymmetrically substituted pyrazole can be directed by leveraging a thermodynamic versus kinetic reaction control paradigm.[15][16]

  • Kinetic Control (Favors the N2 Isomer): This pathway is governed by the transition state energy. The reaction is typically run at low temperatures with a strong, non-coordinating base (e.g., NaH, LiHMDS) and is generally irreversible. The N2 position is often more electronically nucleophilic, leading to a faster reaction rate.

  • Thermodynamic Control (Favors the N1 Isomer): This pathway is governed by the stability of the final product. The reaction is run at higher temperatures with a weaker base (e.g., K₂CO₃, Cs₂CO₃) in a polar aprotic solvent (like DMF or DMSO) to allow for equilibration.[5] The N1-substituted pyrazole is often sterically less crowded and therefore the more stable isomer.[5]

Strategic Workflow for N-Alkylation

This workflow helps in selecting the right conditions based on the desired outcome.

G start Goal: Regioselective N-Alkylation q1 Desired Isomer? start->q1 n1_path N1-Alkylation (Less Hindered N) q1->n1_path N1 n2_path N2-Alkylation (More Hindered N) q1->n2_path N2 thermo Strategy: Thermodynamic Control n1_path->thermo adv_reagent Alternative: Bulky Reagent Use α-halomethylsilane to enforce steric control for N1. n1_path->adv_reagent If thermo fails kinetic Strategy: Kinetic Control / Advanced n2_path->kinetic protecting_group Alternative: Protecting Group Block N1 with a removable group (e.g., BOC), alkylate N2, then deprotect. n2_path->protecting_group If kinetic fails cond_thermo Conditions: - High Temp (e.g., 80-120 °C) - Weaker Base (K₂CO₃, Cs₂CO₃) - Polar Aprotic Solvent (DMF, DMSO) thermo->cond_thermo cond_kinetic Conditions: - Low Temp (e.g., 0 °C to RT) - Strong Base (NaH) - Non-polar solvent (THF) kinetic->cond_kinetic

Caption: Decision tree for selecting an N-alkylation strategy.

Key Factors Influencing N-Alkylation Regioselectivity
FactorInfluence on N1/N2 RatioRationale & ExplanationCited Sources
Steric Hindrance A bulky substituent at C3/C5 strongly favors alkylation at the distal N (N1). A bulky alkylating agent favors the less hindered N.The transition state energy is minimized by approaching the less sterically congested nitrogen atom. This is a dominant factor in kinetic control.[3][5]
Solvent Choice Polar aprotic solvents (DMF, DMSO) often favor a single regioisomer. Fluorinated alcohols (TFE, HFIP) can dramatically improve selectivity.Solvents can influence the dissociation of the pyrazolate salt and solvate the cation, altering the nucleophilicity of the two nitrogen atoms. Fluorinated alcohols can form hydrogen bonds, selectively shielding one nitrogen.[5]
Base/Counter-ion Strong bases (NaH) favor kinetic products. Weaker bases (K₂CO₃) with larger cations (K⁺, Cs⁺) favor thermodynamic products.The choice of base determines the degree of pyrazolate formation and reaction reversibility. The counter-ion can coordinate between the two nitrogens, influencing which one is more available for reaction.[1][5]
Temperature Low temperatures favor the kinetic product (often N2). High temperatures favor the more stable thermodynamic product (often N1).Higher temperatures provide the energy needed to overcome the activation barrier for the reverse reaction, allowing the system to reach thermodynamic equilibrium.[15][16]
Guide 2: Troubleshooting C-H Functionalization (C3/C4/C5)

Direct C-H functionalization avoids the need for pre-functionalized starting materials, offering a more atom-economical route. However, controlling the site of reaction is paramount.

The Inherent Reactivity of Pyrazole Carbons

Caption: Inherent electronic reactivity of pyrazole ring carbons.

Issue: Poor selectivity in direct C-H halogenation.
  • Problem: Halogenation with reagents like NBS or Br₂ is yielding a mixture of C4-halogenated product and poly-halogenated species, or is not proceeding at all.

  • Root Cause Analysis:

    • Reaction Conditions: For pyrazoles, electrophilic halogenation is highly sensitive to pH. In strongly acidic media, the pyrazole ring is protonated and deactivated.[8]

    • Substrate Activity: Electron-withdrawing groups on the ring can deactivate it towards SEAr, requiring harsher conditions which may lead to side products.

  • Troubleshooting Protocol: Metal-Free C4-Halogenation

    • Reagent Selection: Use N-halosuccinimides (NBS, NCS, NIS) as they are milder and easier to handle than elemental halogens.[17]

    • Solvent: Acetonitrile or DMF are generally effective solvents. For sluggish reactions, DMSO can act as both a solvent and a catalyst to facilitate the transformation.[17]

    • Temperature: Begin at room temperature. If no reaction occurs after several hours (monitor by TLC/LCMS), gently heat to 40-60 °C.

    • Example Protocol: To a solution of the N-substituted pyrazole (1.0 eq) in acetonitrile (0.2 M), add N-Bromosuccinimide (1.1 eq). Stir the reaction at room temperature for 3-12 hours. Upon completion, dilute with water and extract with ethyl acetate. Wash the organic layer with aqueous sodium thiosulfate solution to quench any remaining NBS, followed by brine. Dry over Na₂SO₄, filter, and concentrate to purify via column chromatography.[18]

Issue: Failure to achieve C5-arylation using a directing group strategy.
  • Problem: Attempting a Pd-catalyzed C-H arylation at C5 using a N1-pyridyl directing group results in low yield or recovery of starting material.

  • Root Cause Analysis:

    • Catalyst System: The choice of palladium source, oxidant, and additives is critical. The active catalytic species may not be forming efficiently.

    • Directing Group Mismatch: While many groups can direct C-H activation, their efficacy varies. The geometry of the chelate formed between the directing group, the pyrazole, and the palladium center dictates the site of activation.[12][19]

  • Optimization Strategy:

    • Catalyst & Oxidant: A common effective system is Pd(OAc)₂ as the catalyst precursor and an oxidant like Ag₂O or PhI(OAc)₂.[12][19]

    • Solvent: Acetic acid is often a good solvent for these reactions, sometimes in combination with co-solvents like hexafluoroisopropanol (HFIP) to promote C-H activation.[12]

    • Additives: In some cases, the addition of a weak base or a ligand scavenger is necessary.

    • Directing Group Power: If optimization fails, consider that the chosen directing group may not be effective enough. Amide and pyrazole groups themselves can act as directing groups, and sometimes competing C-H activation events can occur.[11]

References

  • Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. PMC.
  • Technical Support Center: Selective N-Methyl
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI.
  • Enzyme-Controlled Highly Selective N-Alkylation of Pyrazoles with Simple Haloalkanes.
  • Technical Support Center: Optimizing N-Alkyl
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI.
  • Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. PMC.
  • Synthesis and Properties of Pyrazoles. Encyclopedia MDPI.
  • New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents at C3 and C5.
  • New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents at C3 and C5.
  • Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga.
  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.
  • Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent.
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PubMed.
  • Recent highlights in the synthesis and biological significance of pyrazole deriv
  • Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. PMC.
  • Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis. Benchchem.
  • Transition-metal-catalyzed C–H functionalization of pyrazoles.
  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Journal of Organic Chemistry.
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH.
  • Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives.
  • Removable and modifiable directing groups in C-H activ
  • A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.
  • Halogenation of the pyrazole scaffold.
  • Thermodynamic vs.
  • Influence of substituents in the pyrazole pre-ligands on their reaction products with (Phen)Pd(OAc)2.
  • Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor.
  • Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionaliz
  • Preparation, separation and characterisation of two regioisomers of a N-hydroxyalkylpyridylpyrazole ligand: A structural investigation of their coordination to Pd(II), Pt(II) and Zn(II) centres.
  • Thermodynamic vs.
  • Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations.
  • N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents.
  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. KTU ePubl.
  • Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Form
  • New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents
  • Thermodynamic vs kinetic reaction control with radical substitution. Stack Exchange.
  • Thermodynamic and kinetic reaction control. Wikipedia.

Sources

Optimization

Minimizing byproduct formation in sulfonamide coupling reactions

Current Status: Operational Topic: Minimizing Byproduct Formation in Sulfonamide Synthesis Ticket Priority: High (Yield Critical) Welcome to the Sulfonamide Synthesis Support Hub Welcome, researcher. You are likely here...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Minimizing Byproduct Formation in Sulfonamide Synthesis Ticket Priority: High (Yield Critical)

Welcome to the Sulfonamide Synthesis Support Hub

Welcome, researcher. You are likely here because your sulfonamide coupling—a reaction that should be simple "click" chemistry—is failing to deliver quantitative yields. Whether you are dealing with hydrolyzed sulfonyl chlorides, stubborn bis-sulfonylation, or unexplained impurities, this guide treats your synthesis as a system to be debugged.

Below you will find Knowledge Base (KB) articles addressing the root causes of failure, followed by advanced protocols and a troubleshooting decision tree.

KB-001: The "Bis-Sulfonylation" Error

Issue: Formation of tertiary bis-sulfonamides (


) when coupling primary amines.
The Mechanism of Failure

When a primary amine reacts with a highly electrophilic sulfonyl chloride, the resulting secondary sulfonamide (


) becomes more acidic than the starting amine. In the presence of excess base, this proton is deprotected, creating a sulfonamide anion that is highly nucleophilic and attacks a second equivalent of sulfonyl chloride.
Prevention Protocol

To patch this bug, you must control the Stoichiometry and Order of Addition .

VariableStandard Protocol (High Risk)Optimized Protocol (Low Risk)
Stoichiometry 1:1 or Excess Sulfonyl Chloride0.95 eq Sulfonyl Chloride : 1.0 eq Amine
Addition Order Amine added to ChlorideChloride added slowly to Amine
Base Choice Strong bases (NaH, KOH)Mild bases (Pyridine, Et3N, Na2CO3)
Temperature Room Temperature / Reflux0°C to -10°C (Kinetic Control)
Technical Insight

If bis-sulfonylation persists despite stoichiometric control, the reaction is likely too fast. Switch to a less reactive electrophile (see KB-004: SuFEx ) or use a bulky base (e.g., 2,6-lutidine) that cannot easily deprotonate the formed sulfonamide due to steric hindrance [1].

KB-002: The Hydrolysis Trap

Issue: Sulfonyl chloride converts to sulfonic acid (


) before coupling, leading to low yields and difficult purification.
Diagnostic Check

Run a TLC or LC-MS of your starting material. Sulfonyl chlorides are notoriously unstable in moist air. If you see a polar spot (sulfonic acid) appearing before you even add the amine, your reagent is compromised.

System Hardening (Moisture Control)
  • Solvent Integrity: Use anhydrous DCM or THF. Water content must be

    
     ppm.
    
  • Reagent Quality: Recrystallize sulfonyl chlorides from dry hexane/toluene if they are solids. If liquids, distill under reduced pressure immediately before use [2].

  • Phase Transfer: If you must use aqueous conditions (Schotten-Baumann), use a biphasic system (Water/DCM) with high stirring speed. The amine stays in the organic phase, reacting faster than the chloride hydrolyzes in the aqueous phase.

Visualizing the Competition

The following diagram illustrates the kinetic competition between the desired coupling and the hydrolysis pathway.

ReactionPathways Start Sulfonyl Chloride (R-SO2-Cl) Product Sulfonamide (Desired) Start->Product  Fast Attack   Acid Sulfonic Acid (Dead End) Start->Acid  Hydrolysis   Amine Amine Nucleophile (R'-NH2) Water Moisture/Water (H2O) Bis Bis-Sulfonamide (Over-reaction) Product->Bis  Excess Base + R-SO2-Cl  

Figure 1: Kinetic competition in sulfonamide synthesis. Green paths indicate desired flow; red/yellow paths indicate failure modes.

KB-003: Catalysis & Selectivity (The DMAP Double-Edged Sword)

Issue: Using DMAP (4-Dimethylaminopyridine) speeds up the reaction but generates impurities or racemizes chiral centers.

The Mechanism

DMAP displaces the chloride to form a highly electrophilic


-sulfonylpyridinium salt. This intermediate is orders of magnitude more reactive than the parent sulfonyl chloride.
Troubleshooting Guide
  • When to use DMAP: Only when the amine is sterically hindered (e.g., secondary anilines) or electron-deficient.

  • The Risk: The high reactivity can lead to sulfonylation of other nucleophiles (alcohols, phenols) present in the molecule (chemoselectivity loss).

  • The Fix: If DMAP causes side reactions, switch to AgOTf (Silver Triflate) as a catalyst, or use imidazole which forms a less reactive intermediate (sulfonylimidazole) [3].

KB-004: Advanced Protocol - SuFEx (Sulfonyl Fluorides)

Status: Recommended Upgrade Context: If sulfonyl chlorides are too unstable or too aggressive, upgrade to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Why Upgrade?

Sulfonyl fluorides (


) are resistant to hydrolysis and reduction. They only react when "activated" by specific conditions, allowing for orthogonal chemistry.
Protocol: SuFEx Coupling [4]
  • Reagents: Sulfonyl Fluoride (1.0 eq), Amine (1.2 eq), Base (DABCO or DBU, 2.0 eq).

  • Solvent: Acetonitrile or DMF.

  • Activator: If the reaction is sluggish, add Ca(NTf2)2 (5 mol%) or use silyl-protected amines (

    
    ).
    
  • Procedure:

    • Dissolve Sulfonyl Fluoride and Amine in solvent.

    • Add Base.

    • Monitor by TLC.[1] (Note:

      
       is stable to water workup).
      

Troubleshooting Decision Matrix

Use this logic flow to diagnose your specific failure mode.

Troubleshooting Start Low Yield / Impurities CheckTLC Check TLC/LCMS of Crude Start->CheckTLC StartMaterial Starting Material Remains CheckTLC->StartMaterial Low Conversion Byproducts New Spots Observed CheckTLC->Byproducts High Conversion Steric Is Amine Hindered? StartMaterial->Steric Identify Identify Spot Byproducts->Identify Heat Increase Temp or Add Catalyst (DMAP) Steric->Heat No SuFEx Switch to SuFEx (Sulfonyl Fluoride) Steric->SuFEx Yes PolarSpot Polar Spot (Sulfonic Acid) Identify->PolarSpot NonPolar Non-Polar Spot (Bis-sulfonamide) Identify->NonPolar FixHydrolysis Dry Solvents, Inert Atm, Fresh Reagent PolarSpot->FixHydrolysis FixBis Reduce R-SO2Cl eq, Add Cl to Amine slowly NonPolar->FixBis

Figure 2: Diagnostic logic for sulfonamide coupling failures.

Frequently Asked Questions (FAQ)

Q: My sulfonyl chloride is a liquid and looks dark/oily. Can I use it? A: No. Dark color indicates decomposition (HCl and sulfonic acid formation). Distill it under vacuum. If it is a solid, recrystallize from dry toluene. Using degraded reagents introduces acid that quenches your amine [2].

Q: How do I remove excess sulfonic acid during workup? A: Sulfonic acids are highly water-soluble. Wash your organic layer with saturated NaHCO3 or 2M NaOH (if your product is stable to base). The sulfonic acid will deprotonate and move to the aqueous layer.

Q: Can I use pyridine as both solvent and base? A: Yes, this is a classic method. However, pyridine is difficult to remove completely. If you do this, wash the organic layer with 1M HCl or CuSO4 solution during workup to complex and remove the pyridine [5].

Q: I am seeing a "dimer" impurity. What is it? A: If you are using a primary amine, this is likely the bis-sulfonamide. Refer to KB-001 . If you are using an aromatic sulfonyl chloride, check for "sulfone" formation (


), which can occur in Friedel-Crafts type side reactions if the temperature is too high.

References

  • Prevention of Bis-sulfonylation: Organic Process Research & Development, "Practical Synthesis of Sulfonamides via Nucleophilic Substitution", 2016.

  • Sulfonyl Chloride Handling: BenchChem Technical Support, "Troubleshooting Low Yields in Sulfonyl Chloride Synthesis".

  • Catalysis Mechanisms: Journal of Organic Chemistry, "Nucleophilic Catalysis in Sulfonylation Reactions".

  • SuFEx Protocols: Angewandte Chemie, "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry", 2014.[2]

  • Purification Strategies:Vogel's Textbook of Practical Organic Chemistry, 5th Edition, "Sulfonamides".

Sources

Troubleshooting

Overcoming steric hindrance in 3-amino-1-methyl-1H-pyrazole-4-sulfonamide derivatives

Current Status: 🟢 Operational Ticket Queue: Open Support Tier: Level 3 (Senior Application Scientist)[1][2] Welcome to the Pyrazole-Sulfonamide Engineering Hub You have reached the specialized support unit for 3-amino-1-...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: 🟢 Operational Ticket Queue: Open Support Tier: Level 3 (Senior Application Scientist)[1][2]

Welcome to the Pyrazole-Sulfonamide Engineering Hub

You have reached the specialized support unit for 3-amino-1-methyl-1H-pyrazole-4-sulfonamide scaffolds. This molecular core is a deceptive "simple" structure. While it serves as a critical pharmacophore in kinase inhibitors (e.g., Pazopanib analogs) and Carbonic Anhydrase (CA) inhibitors, it presents a unique set of steric and electronic challenges.[2]

The interplay between the N1-methyl , C3-amino , and C4-sulfonamide groups creates a "vicinal tri-substitution" pattern that frequently leads to synthetic failure, poor solubility, or unexpected binding modes.[2] This guide addresses these issues directly.

Module 1: Synthesis Troubleshooting (Ticket #SYN-04)

Issue: "I cannot isolate the C4-sulfonyl chloride. The reaction turns into a black tar or yields N-sulfonated byproducts."

Diagnosis: You are likely attempting direct chlorosulfonation of the unprotected 3-amino-1-methylpyrazole.

  • Competing Nucleophiles: The C3-amino group is significantly more nucleophilic than the C4 carbon. Without protection, the electrophilic chlorosulfonic acid attacks the amine first, forming sulfamic acids (N-SO3H) which degrade under acidic heat.[2]

  • Steric/Electronic Deactivation: Once the amine is protonated (ammonium species) in acid, the ring becomes electron-deficient, making the C4 position sluggish to electrophilic aromatic substitution (SEAr).[2]

Protocol: The "Shield & Strike" Strategy To overcome this, you must mask the amine to reduce its basicity and protect it from electrophilic attack, while retaining enough electron density in the ring for C4-sulfonylation.

Step-by-Step Solution:

  • Protection (The Shield):

    • React 3-amino-1-methylpyrazole with acetic anhydride (

      
      ) in mild base to form the acetamide.[2]
      
    • Why? The acetamide is less nucleophilic than the free amine but, crucially, the lone pair on the amide nitrogen still donates into the pyrazole ring (resonance), keeping C4 active for substitution.[2]

  • Chlorosulfonation (The Strike):

    • Add the acetamide intermediate to excess chlorosulfonic acid (

      
      ) at 0°C, then heat to 60-80°C.
      
    • Critical Parameter: If the reaction is sluggish, add thionyl chloride (

      
      )  as a booster.[2] This scavenges water and converts any sulfonic acid (
      
      
      
      ) intermediates directly to the sulfonyl chloride (
      
      
      ).[2]
  • Amidation & Deprotection:

    • Quench the sulfonyl chloride with your amine of choice (or ammonia).[2]

    • Reflux in HCl/EtOH to cleave the acetyl group, restoring the C3-amine.

SynthesisWorkflow Start 3-Amino-1-methylpyrazole Step1 1. Protection (Ac2O, Pyridine) Start->Step1 Inter1 N-(1-methylpyrazol-3-yl)acetamide Step1->Inter1 Step2 2. Chlorosulfonation (ClSO3H, 60°C) Inter1->Step2 Note CRITICAL: Acetamide group directs substitution to C4 while preventing N-sulfonation. Inter1->Note Inter2 4-Sulfonyl Chloride Intermediate Step2->Inter2 Step3 3. Amidation (R-NH2) Inter2->Step3 Step4 4. Deprotection (HCl, Reflux) Step3->Step4 Final Target: 3-Amino-1-methyl- pyrazole-4-sulfonamide Step4->Final

Figure 1: Optimized synthetic workflow preventing N-sulfonation side-reactions.

Module 2: Derivatization Hurdles (Ticket #RXN-09)[1][2]

Issue: "I have the sulfonamide core, but the C3-amine is refusing to react with my electrophiles (Acyl chlorides/Isocyanates)."

Diagnosis: You are encountering the "Orthogonal Steric Wall." The C4-sulfonamide group is bulky (


 is tetrahedral) and sits immediately adjacent to the C3-amine.
  • Steric Clash: The oxygen atoms of the sulfone create a "repulsion zone" that blocks the trajectory of incoming large electrophiles.

  • Electronic Deactivation: The sulfonamide is a strong electron-withdrawing group (EWG), pulling density from the pyrazole ring and reducing the nucleophilicity of the C3-amine.

Troubleshooting Matrix:

Electrophile TypeCommon Failure ModeRecommended Fix
Aryl Isocyanates Low yield; urea product precipitates but is impure.[2]Use High-Pressure/Temp: Switch solvent to 1,4-dioxane and heat to 100°C in a sealed tube. The higher energy overcomes the steric barrier.
Acyl Chlorides No reaction or O-acylation (if OH present).[2]"Turbo" Catalysis: Use DMAP (4-Dimethylaminopyridine) as a nucleophilic catalyst.[2] It forms a highly reactive N-acylpyridinium intermediate that is smaller and more reactive than the acyl chloride itself.
Aldehydes (Reductive Amination) Imine formation is slow; reduction fails.[2]Pre-activation: Use

(Titanium isopropoxide) as a Lewis acid to force imine formation before adding the reducing agent (

).[2]

Module 3: Structure-Activity Relationship (Ticket #SAR-12)

Issue: "My docking model suggests the sulfonamide is clashing with the target pocket."

Diagnosis: In enzymes like Carbonic Anhydrase (CA) or kinases, the "vicinal" substitution (positions 3 and 4) can force the pyrazole ring into a twisted conformation relative to the protein backbone.[2] The N1-methyl group often clashes with hydrophobic residues if the sulfonamide is deeply buried in the zinc-binding pocket (for CA) or the hinge region (for kinases).[2]

Optimization Strategy: The "Steric Pivot" You need to modify the N1 substituent to relieve strain or utilize the steric bulk to your advantage (selectivity).

Design Logic:

  • The "Magic Methyl" Effect:

    • Observation: Sometimes removing the N1-methyl (making it N-H) restores activity.[2]

    • Reason: The N-H tautomer can rotate more freely or form a hydrogen bond that the N-methyl prevents.

    • Action: Synthesize the N1-unsubstituted analog (using hydrazine hydrate instead of methylhydrazine) to validate if the methyl is the clash point.

  • Solubility vs. Sterics:

    • The 3-amino-4-sulfonamide core is highly polar but often packs poorly in water due to intermolecular H-bonding (brick dust).[2]

    • Fix: Introduce a solubilizing tail at the sulfonamide nitrogen (

      
      ) rather than the pyrazole nitrogen. A morpholine or piperazine tail here points away from the steric wall of the pyrazole ring.
      

StericSAR Core 3-Amino-1-methyl- pyrazole-4-sulfonamide N1 N1-Methyl Group (Steric Anchor) Core->N1 C3 C3-Amino Group (H-Bond Donor) Core->C3 C4 C4-Sulfonamide (Zinc Binder/Hinge) Core->C4 Clash1 Clash with Hydrophobic Pocket N1->Clash1 If pocket is tight C3->C4 Vicinal Repulsion Clash2 intramolecular H-bond (rotamer lock) C4->Clash2 Restricts rotation

Figure 2: Steric and electronic interaction map of the core scaffold.

Module 4: Purification & Analysis (FAQ)

Q: Why do I see "ghost peaks" or broad signals in the NMR? A: This is due to restricted rotation (atropisomerism) caused by the steric clash between the C3-amino derivatives and the C4-sulfonamide.

  • Fix: Run the NMR at 330K (57°C) or higher. The heat increases the rotation rate, coalescing the rotamer peaks into sharp singlets.

Q: My compound is stuck on the silica column. A: The primary amino group and the sulfonamide are both "sticky" on acidic silica.

  • Fix: Pre-wash your silica column with 1% Triethylamine (TEA) in hexane.[2] Use a mobile phase of DCM:MeOH (95:5) . The TEA neutralizes the silica's acidic sites, preventing the amine from salting out on the column.

References

  • Synthesis of Aminocyanopyrazoles and Sulfamide Derivatives. Source: Taylor & Francis / Journal of Enzyme Inhibition and Medicinal Chemistry. Relevance: Establishes the baseline reactivity of 3-aminopyrazoles and the necessity of stepwise functionalization. URL:[2]

  • Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives. Source: ACS Omega.[3] Relevance: Details the chlorosulfonation protocols for methyl-substituted pyrazoles and purification strategies. URL:[2]

  • Protecting Group Strategies for Complex Molecule Synthesis. Source: Journal of Chemical and Pharmaceutical Research. Relevance: Provides the theoretical basis for using acetamides and sulfonates as protecting groups to manage nucleophilicity. URL:

  • Reactivity of 4-Aminopyridine-3-sulfonic Acid (Analogous Chemistry). Source: BenchChem.[4] Relevance: Explains the electronic "push-pull" effects in vicinal amino-sulfonamide systems, applicable to the pyrazole core. URL:[2]

  • Steric Hindrance in SN2 Reactions (Theoretical Basis). Source: ResearchGate / Nature Communications. Relevance: Fundamental physics regarding steric failure in nucleophilic substitutions, supporting the "High Pressure" troubleshooting advice. URL:

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the ¹H NMR Chemical Shift Assignments of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

This guide is structured to not only provide the expected chemical shift assignments but also to equip the researcher with the experimental and analytical framework necessary to confidently acquire and interpret their ow...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured to not only provide the expected chemical shift assignments but also to equip the researcher with the experimental and analytical framework necessary to confidently acquire and interpret their own data. We will delve into the causal factors governing the chemical shifts within this molecule, offering a comparative analysis with related pyrazole derivatives to substantiate our assignments.

Predicted ¹H NMR Spectral Data

The anticipated ¹H NMR spectral data for 3-amino-1-methyl-1H-pyrazole-4-sulfonamide, when analyzed in a standard deuterated solvent such as DMSO-d₆, is summarized in Table 1. These predictions are meticulously derived from the electronic environments of the protons, taking into account the influence of the pyrazole ring's aromaticity and the electronic effects of the amino, N-methyl, and sulfonamide substituents.

Table 1: Predicted ¹H NMR Spectral Data for 3-amino-1-methyl-1H-pyrazole-4-sulfonamide in DMSO-d₆

SignalPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
1~ 7.8 - 8.2Singlet1HC5-H (pyrazole ring)
2~ 7.0 - 7.5Broad Singlet2H-SO₂NH₂
3~ 5.5 - 6.0Broad Singlet2H-NH₂
4~ 3.6 - 3.8Singlet3HN-CH₃

Note: The chemical shifts of protons attached to nitrogen atoms (NH and NH₂) are characteristically broad and their positions can be highly variable, influenced by factors such as solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

Experimental Protocol for High-Resolution ¹H NMR Spectroscopy

To validate the predicted data, the following detailed methodology is recommended for acquiring a high-resolution ¹H NMR spectrum of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. This protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

1. Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 3-amino-1-methyl-1H-pyrazole-4-sulfonamide.

  • Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is often an excellent choice for pyrazole derivatives, as it can effectively dissolve a wide range of organic compounds and its residual solvent peak does not typically interfere with the signals of interest.[1]

  • Ensure complete dissolution of the sample. Gentle warming or vortexing can be employed to aid this process.

  • Transfer the solution to a standard 5 mm NMR tube. The final sample height should be approximately 4-5 cm.

2. NMR Instrument Parameters (for a 400 MHz Spectrometer):

  • Spectrometer Frequency: 400 MHz

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds. A longer delay ensures full relaxation of all protons, leading to more accurate integration.

  • Number of Scans: 16-64 scans are typically sufficient to achieve an adequate signal-to-noise ratio.

  • Spectral Width: A spectral width of 0-14 ppm is generally appropriate.

  • Temperature: 298 K (25 °C). For studying the exchangeable protons, variable temperature (VT) NMR can be a powerful tool.[2]

3. Data Processing and Analysis:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the residual DMSO peak to 2.50 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the multiplicities (singlet, doublet, etc.) to gain information about neighboring protons.

Comparative Analysis and Rationale for Chemical Shift Assignments

The predicted chemical shifts in Table 1 are grounded in the fundamental principles of NMR spectroscopy and supported by experimental data from structurally related molecules. The following discussion provides the scientific reasoning behind these assignments.

Molecular Structure and Proton Environments

To visualize the proton environments, consider the structure of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide:

G cluster_0 Data Acquisition and Processing cluster_1 Spectral Analysis cluster_2 Structural Assignment A Prepare Sample in DMSO-d₆ B Acquire ¹H NMR Spectrum A->B C Process Data (FT, Phasing, Baseline Correction) B->C D Calibrate to Residual Solvent Peak (2.50 ppm) C->D E Identify Number of Signals D->E F Integrate All Signals E->F G Analyze Chemical Shifts (δ) F->G H Determine Signal Multiplicities G->H I Assign N-CH₃ (Singlet, ~3H, ~3.7 ppm) H->I J Assign Aromatic C5-H (Singlet, ~1H, downfield) I->J K Assign Broad NH₂ and SO₂NH₂ Signals (Broad Singlets, ~2H each) J->K L Confirm with D₂O Exchange (NH signals disappear) K->L

Sources

Comparative

FTIR spectral analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide functional groups

An In-Depth Guide to the FTIR Spectral Analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide: A Comparative Approach Authored by: A Senior Application Scientist This guide provides a comprehensive analysis of the Fourie...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the FTIR Spectral Analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide: A Comparative Approach

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectrum of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak list. It delves into the causality behind spectral features, establishes a framework for using FTIR as a self-validating analytical system, and compares the target molecule's spectrum to plausible alternatives to aid in quality control and reaction monitoring.

Introduction: The Role of FTIR in Pharmaceutical Characterization

FTIR spectroscopy is an indispensable tool in pharmaceutical science, valued for its speed, non-destructive nature, and profound ability to provide a molecular "fingerprint". By measuring the absorption of infrared light by specific chemical bonds, FTIR allows for the rapid identification of functional groups within a molecule.[1] For a multifunctional compound like 3-amino-1-methyl-1H-pyrazole-4-sulfonamide, this technique is paramount for confirming its identity, assessing purity, and differentiating it from structurally similar precursors or impurities. This guide will focus on the Attenuated Total Reflectance (ATR) sampling technique, as it requires minimal to no sample preparation for powdered solids and provides high-quality, reproducible data.[2][3]

Molecular Structure and Expected Vibrational Modes

To interpret the FTIR spectrum, we must first deconstruct the molecule into its core functional groups:

  • Aromatic Primary Amine (-NH₂)

  • Sulfonamide (-SO₂NH₂) attached to the pyrazole ring

  • N-methylated Pyrazole Ring (a five-membered aromatic heterocycle)

  • Methyl Group (-CH₃)

Each of these groups possesses unique vibrational modes (stretching, bending, wagging) that correspond to characteristic absorption bands in the mid-infrared region (4000-400 cm⁻¹).

The Primary Amine (-NH₂) Signature

The 3-amino group provides one of the most distinct signatures in the spectrum.

  • N-H Stretching: Primary amines (R-NH₂) are characterized by two distinct bands in the 3500-3300 cm⁻¹ region.[4] These correspond to the asymmetric and symmetric stretching vibrations of the N-H bonds.[5][6] The presence of two bands here is a key identifier for a primary amine, distinguishing it from a secondary amine (one band) or a tertiary amine (no bands).[5][6]

  • N-H Bending (Scissoring): A medium to strong absorption is expected in the 1650-1580 cm⁻¹ range due to the in-plane bending or "scissoring" motion of the two N-H bonds.[5][6]

  • C-N Stretching: The stretching of the carbon-nitrogen bond of an aromatic amine typically produces a strong band in the 1335-1250 cm⁻¹ region.[5][6]

  • N-H Wagging: A broad, strong band may appear in the 910-665 cm⁻¹ region resulting from the out-of-plane wagging of the N-H bonds.[5][6]

The Sulfonamide (-SO₂NH₂) Group: A Powerful Indicator

The sulfonamide functional group is rich in strong, characteristic absorptions, making it readily identifiable.

  • S=O Asymmetric & Symmetric Stretching: The most prominent features of a sulfonamide are two very strong absorption bands corresponding to the S=O double bonds. The asymmetric stretch appears at a higher frequency, typically in the 1344-1317 cm⁻¹ range, while the symmetric stretch is found in the 1187-1147 cm⁻¹ range.[7] The intensity and sharpness of these peaks make them excellent diagnostic markers.

  • S-N Stretching: A band corresponding to the sulfur-nitrogen single bond stretch is expected in the 924-906 cm⁻¹ region.[7]

  • N-H Stretching: The sulfonamide also contains an N-H bond. Its stretching vibration typically appears as a single, distinct peak between 3349 and 3231 cm⁻¹.[8] This can sometimes overlap with the primary amine stretches but is often distinguishable.

The Pyrazole Ring Vibrations

The N-methylated pyrazole ring contributes several absorptions to the spectrum, particularly in the complex "fingerprint region" (below 1500 cm⁻¹).[9]

  • C-H Stretching: The C-H bond on the aromatic pyrazole ring will exhibit a stretching vibration typically above 3000 cm⁻¹.[10]

  • Ring Stretching (C=C, C=N): Multiple bands between approximately 1620 cm⁻¹ and 1400 cm⁻¹ are attributable to the stretching vibrations of the C=C and C=N bonds within the heterocyclic ring.[10][11]

  • C-N Stretching: A strong band around 1290 cm⁻¹ can be indicative of C-N stretching vibrations within the pyrazole ring itself.[12]

Comparative Analysis: Distinguishing from Alternatives

The true power of FTIR analysis lies in its comparative ability. By understanding the key spectral features, we can easily differentiate our target compound from potential precursors or side-products.

Compound Key Differentiating Feature (Present) Key Differentiating Feature (Absent)
Target: 3-amino-1-methyl-1H-pyrazole-4-sulfonamide Two N-H stretches (~3400 cm⁻¹), strong S=O stretches (~1330, ~1160 cm⁻¹)N/A
Alternative 1: 1-methyl-1H-pyrazole-4-sulfonamide Strong S=O stretches (~1330, ~1160 cm⁻¹)No dual N-H stretching bands from a primary amine.
Alternative 2: 3-amino-1-methyl-1H-pyrazole Two N-H stretches (~3400 cm⁻¹), N-H bend (~1620 cm⁻¹)No strong, sharp S=O stretching bands.

This comparative logic is crucial for in-process reaction monitoring, allowing a scientist to track the disappearance of starting material peaks (e.g., the absence of S=O bands if starting from 3-amino-1-methyl-1H-pyrazole) and the appearance of product peaks.

Experimental Protocol: ATR-FTIR Analysis of a Powdered Sample

This protocol outlines the standard procedure for acquiring a high-quality FTIR spectrum of a solid powder using a modern spectrometer equipped with a single-reflection diamond ATR accessory.

Objective: To obtain a clean, reproducible infrared spectrum of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide for identification and quality assessment.

Methodology:

  • Instrument Preparation & Background Scan:

    • Step 1.1: Ensure the ATR crystal (diamond) is clean. Wipe the surface gently with a lint-free wipe soaked in isopropanol and allow it to fully evaporate.

    • Step 1.2: In the instrument software, initiate a background scan. This measures the spectrum of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself.[13]

    • Causality: The background spectrum is subtracted from the sample spectrum, removing environmental interference and ensuring that the final spectrum contains only data from the sample.

  • Sample Application:

    • Step 2.1: Place a small amount of the powdered sample (typically a few milligrams is sufficient) directly onto the center of the ATR crystal.[3]

    • Step 2.2: Lower the instrument's pressure arm until it makes firm, even contact with the powder. Most modern instruments have a pressure clamp that will apply a consistent force.

    • Causality: Good contact between the sample and the ATR crystal is critical.[2] The infrared beam only penetrates a few microns into the sample, so any air gaps will degrade the quality and intensity of the spectrum.[2]

  • Data Acquisition:

    • Step 3.1: Initiate the sample scan from the software.

    • Step 3.2: Set the acquisition parameters. For routine analysis, the following are standard:

      • Scans: 32 or 64 (co-added to improve signal-to-noise ratio)[13]

      • Resolution: 4 cm⁻¹ (sufficient for distinguishing most functional group bands)[13]

      • Spectral Range: 4000 - 400 cm⁻¹

  • Data Analysis & Cleaning:

    • Step 4.1: The software will automatically perform the background subtraction and display the final absorbance spectrum.

    • Step 4.2: Label the significant peaks and compare them against the expected values in the summary table below.

    • Step 4.3: Once the analysis is complete, raise the pressure arm, and clean the sample powder from the ATR crystal using a dry, lint-free wipe, followed by a solvent wipe (isopropanol) as in Step 1.1.

Summary of Key Spectral Features

The following table summarizes the expected characteristic absorption bands for 3-amino-1-methyl-1H-pyrazole-4-sulfonamide.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity
Primary Amine N-H Asymmetric & Symmetric Stretch3500 - 3300 (Two Bands)Medium - Strong
N-H Bending (Scissoring)1650 - 1580Medium
C-N Stretch1335 - 1250Strong
Sulfonamide N-H Stretch3350 - 3230 (One Band)Medium
S=O Asymmetric Stretch1344 - 1317Very Strong
S=O Symmetric Stretch1187 - 1147Very Strong
S-N Stretch924 - 906Medium
Pyrazole Ring Aromatic C-H Stretch~3100 - 3000Medium - Weak
Ring C=C, C=N Stretch1620 - 1400Medium (Multiple Bands)
Methyl Group C-H Asymmetric & Symmetric Stretch2980 - 2850Medium - Weak

Workflow for Spectral Verification and Analysis

The following diagram illustrates the logical workflow for using FTIR to verify the identity and purity of a sample purported to be 3-amino-1-methyl-1H-pyrazole-4-sulfonamide.

FTIR_Workflow cluster_prep 1. Preparation & Acquisition cluster_analysis 2. Primary Spectral Analysis cluster_decision 3. Identity Confirmation Sample Receive Powder Sample Clean Clean ATR Crystal Sample->Clean Background Acquire Background Spectrum Clean->Background Apply Apply Sample to Crystal Background->Apply Acquire Acquire Sample Spectrum Apply->Acquire Check_SO2 Check for S=O Stretches? (~1330 & ~1160 cm⁻¹) Acquire->Check_SO2 Check_NH2 Check for dual N-H Stretch? (~3500-3300 cm⁻¹) Check_SO2->Check_NH2 Check_Fingerprint Analyze Fingerprint Region (Pyrazole Ring Vibrations) Check_NH2->Check_Fingerprint Confirm All Key Peaks Present? Check_Fingerprint->Confirm Pass Identity Confirmed: Target Molecule Confirm->Pass Yes Fail Identity Not Confirmed: Investigate Impurity or Incorrect Structure Confirm->Fail No

Caption: Workflow for FTIR identity confirmation of the target compound.

Conclusion

The FTIR spectrum of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide is rich with distinct, identifiable features. The very strong S=O stretching bands provide clear evidence of the sulfonamide group, while the characteristic dual N-H stretching bands confirm the presence of the primary amine. By employing a systematic approach to spectral interpretation and a robust experimental protocol like ATR-FTIR, researchers can confidently verify the molecular structure, assess purity, and monitor synthetic progress with speed and precision. This guide provides the foundational knowledge and practical framework necessary to leverage FTIR spectroscopy effectively in the development and analysis of this and other complex pharmaceutical compounds.

References

  • IR: amines. (n.d.). UCLA Chemistry. Retrieved from [Link]

  • Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). Chemistry Stack Exchange. Retrieved from [Link]

  • Interpreting Infrared Spectra - Specac Ltd. (n.d.). Specac. Retrieved from [Link]

  • Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands) - WikiEducator. (n.d.). WikiEducator. Retrieved from [Link]

  • ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent. (n.d.). Agilent Technologies. Retrieved from [Link]

  • FTIR Spectrum Analysis--Meaning and Application of Each Peak - Universallab. (2024, June 16). Universallab. Retrieved from [Link]

  • Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides - Rsc.org. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole - PMC. (2025, October 29). National Center for Biotechnology Information. Retrieved from [Link]

  • Infrared and NMR Spectra of Arylsulphonamides - Zeitschrift für Naturforschung. (n.d.). De Gruyter. Retrieved from [Link]

  • A vibrational assignment for pyrazole - Journal of the Chemical Society B - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • FT-IR spectra of (i) pyrazole ligands 1 and (ii) trinuclear pyrazolate complexes 2(Cu), (iii) 2(Ag) and (iv) 2(Au). - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

  • Vibrational analysis of some pyrazole derivatives | Request PDF - ResearchGate. (2025, August 8). ResearchGate. Retrieved from [Link]

  • PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet - Der Pharma Chemica. (n.d.). Der Pharma Chemica. Retrieved from [Link]

  • Measurement Methods for Powder Samples - Shimadzu. (n.d.). Shimadzu Corporation. Retrieved from [Link]

  • Sample Preparation – FT-IR/ATR - Polymer Chemistry Characterization Lab. (n.d.). Virginia Tech. Retrieved from [Link]

  • FTIR-spectrum of (a) sulfanilamide loaded (b) sulfanilamide and AgNP's loaded nanofibers. - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

  • IR spectral and structural studies of 4‐aminobenzenesulfonamide (sulfanilamide)‐d0, ‐d4, and ‐15N, as well as their azanions: Combined DFT B3LYP/experimental approach - ResearchGate. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan - PMC. (2022, October 31). National Center for Biotechnology Information. Retrieved from [Link]

  • ATR-FTIR Spectroscopy, a New Non-Destructive Approach for the Quantitative Determination of Biogenic Silica in Marine Sediments - MDPI. (2019, October 31). MDPI. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Pyrazole Sulfonamides

For researchers, medicinal chemists, and drug development professionals, understanding the structural nuances of pharmacologically active molecules is paramount. Pyrazole sulfonamides represent a significant class of com...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and drug development professionals, understanding the structural nuances of pharmacologically active molecules is paramount. Pyrazole sulfonamides represent a significant class of compounds, with celecoxib being a prime example, known for their diverse biological activities. Mass spectrometry (MS) stands as an indispensable tool for the structural characterization of these molecules, and a thorough understanding of their fragmentation patterns is crucial for confident identification and elucidation of metabolites.

This guide provides an in-depth analysis of the characteristic fragmentation patterns of pyrazole sulfonamides observed under common ionization techniques. We will delve into the mechanistic rationale behind the observed fragment ions, supported by experimental data, to empower researchers in their analytical endeavors.

The Structural Landscape of Pyrazole Sulfonamides and the Role of Mass Spectrometry

The pyrazole sulfonamide scaffold consists of a central pyrazole ring linked to a sulfonamide group (-SO₂NHR). The substituents on the pyrazole ring, the aromatic ring of the sulfonamide, and the nitrogen of the sulfonamide all influence the fragmentation behavior of the molecule. Mass spectrometry, particularly tandem mass spectrometry (MS/MS), allows for the controlled fragmentation of a selected precursor ion, providing a unique "fingerprint" that is invaluable for structural confirmation and differentiation of isomers.

The choice of ionization technique, most commonly Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) for LC-MS applications, and Electron Ionization (EI) for GC-MS, significantly impacts the initial ionization and subsequent fragmentation pathways.

Key Fragmentation Pathways of Pyrazole Sulfonamides

The fragmentation of pyrazole sulfonamides is typically initiated at the sulfonamide linkage, being the most labile part of the molecule. The pyrazole ring itself can also undergo characteristic cleavages.

Sulfonamide Bond Cleavage

The S-N bond is often the most susceptible to cleavage, leading to several diagnostic fragment ions. Under positive ion ESI-MS, protonation often occurs on the sulfonamide nitrogen.[1][2] This protonation facilitates the cleavage of the S-N bond, which can proceed through different mechanisms.

A common fragmentation pathway involves the formation of an ion-neutral complex in the gas phase.[1][2] Upon collisional activation, the protonated molecule can dissociate to form a complex between a sulfonyl cation and the amine moiety.[1][2] Subsequent charge transfer within this complex can lead to the formation of a radical cation of the amine, a characteristic feature for some sulfonamides.[1][2]

Another key fragmentation is the homolytic or heterolytic cleavage of the S-N bond, resulting in the formation of ions corresponding to the pyrazole-arylsulfonyl moiety and the amine portion of the molecule.

Loss of Sulfur Dioxide (SO₂)

A highly characteristic fragmentation pathway for many aromatic sulfonamides is the neutral loss of SO₂ (64 Da).[3][4] This process often involves a rearrangement where the aryl group migrates to the sulfonamide nitrogen, followed by the elimination of SO₂.[3] The propensity for this rearrangement is influenced by the substitution pattern on the aromatic ring, with electron-withdrawing groups sometimes promoting this fragmentation.[3]

Pyrazole Ring Fragmentation

The pyrazole ring itself can undergo fragmentation, although this is often secondary to the more facile cleavages of the sulfonamide group. The fragmentation of the pyrazole ring is highly dependent on the nature and position of its substituents.[5][6] Common fragmentations of the pyrazole ring can involve the loss of small neutral molecules like HCN or RCN, where R is a substituent on the ring.[7]

Comparative Fragmentation Analysis: ESI vs. EI

The choice of ionization method profoundly influences the observed fragmentation patterns.

  • Electrospray Ionization (ESI): As a soft ionization technique, ESI typically produces protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal in-source fragmentation.[4] Tandem MS (MS/MS) is then required to induce and analyze the fragmentation. The fragmentation of even-electron ions generated by ESI often proceeds through charge-driven mechanisms.[4][8]

  • Electron Ionization (EI): In contrast, EI is a hard ionization technique that imparts significant energy to the molecule, leading to extensive fragmentation.[4][9] The resulting mass spectrum is a complex mixture of the molecular ion (M⁺˙) and numerous fragment ions. Fragmentation of the odd-electron molecular ions in EI can be initiated by either the charge or the radical site.[4]

Case Study: Fragmentation of Celecoxib

Celecoxib, a well-known COX-2 inhibitor, serves as an excellent model for understanding the fragmentation of pyrazole sulfonamides.

Table 1: Characteristic Fragment Ions of Celecoxib in Positive and Negative Ion Modes.

Precursor Ion (m/z)Ionization ModeFragment Ion (m/z)Proposed Structure/Neutral Loss
382.1ESI (+)316.1[M+H - SO₂]⁺
382.1ESI (+)235.1[C₁₁H₉F₃N₂]⁺
380.0ESI (-)315.9[M-H - SO₂]⁻
380.0ESI (-)116.0[C₇H₄F₃]⁻

The fragmentation of celecoxib showcases the key pathways discussed. The prominent loss of SO₂ is observed in both positive and negative ion modes.[10][11] Cleavage of the S-N bond leads to the formation of ions representing the substituted pyrazole and the trifluoromethylphenyl moieties.

Experimental Protocols

To aid researchers in their method development, here are representative step-by-step methodologies for the analysis of pyrazole sulfonamides using LC-MS/MS.

Protocol 1: LC-MS/MS Analysis in Positive Ion ESI Mode
  • Sample Preparation: Dissolve the pyrazole sulfonamide standard in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of 1 mg/mL. Prepare working solutions by serial dilution in the mobile phase.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometry Conditions (Positive ESI):

    • Ion Source: Electrospray Ionization (ESI).

    • Polarity: Positive.

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: 30 V.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Desolvation Gas Flow: 600 L/hr.

    • MS Scan Mode: Full scan from m/z 100-500.

    • MS/MS Product Ion Scan: Select the [M+H]⁺ ion as the precursor and apply a collision energy ramp (e.g., 10-40 eV) to observe fragmentation.

Protocol 2: GC-MS Analysis in EI Mode (for volatile derivatives)
  • Sample Preparation: If the pyrazole sulfonamide is not sufficiently volatile, derivatization (e.g., methylation) may be necessary. Dissolve the derivatized analyte in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate).

  • Gas Chromatography Conditions:

    • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Mass Spectrometry Conditions (EI):

    • Ion Source: Electron Ionization (EI).

    • Electron Energy: 70 eV.

    • Source Temperature: 230 °C.

    • MS Scan Mode: Full scan from m/z 40-500.

Visualizing Fragmentation Pathways

To better illustrate the fragmentation mechanisms, the following diagrams were generated using Graphviz.

cluster_0 Positive Ion ESI Fragmentation of Pyrazole Sulfonamide M [M+H]⁺ Frag1 [M+H - SO₂]⁺ M->Frag1 -SO₂ Frag2 [Pyrazole-Ar-SO₂]⁺ M->Frag2 S-N Cleavage Frag3 [Amine]⁺˙ M->Frag3 S-N Cleavage + Charge Transfer

Caption: Key fragmentation pathways of protonated pyrazole sulfonamides in ESI-MS/MS.

cluster_1 Experimental Workflow for LC-MS/MS Analysis A Sample Preparation B LC Separation A->B C ESI Ionization B->C D MS1 (Precursor Selection) C->D E Collision-Induced Dissociation D->E F MS2 (Fragment Ion Analysis) E->F

Caption: A typical workflow for the structural elucidation of pyrazole sulfonamides by LC-MS/MS.

Conclusion and Future Perspectives

The fragmentation patterns of pyrazole sulfonamides are governed by the interplay of the sulfonamide linkage and the pyrazole ring, with the specific ionization technique playing a crucial role in the observed spectra. A systematic approach, combining high-resolution mass spectrometry with a mechanistic understanding of fragmentation, is essential for the confident structural elucidation of these important pharmaceutical compounds and their metabolites. As mass spectrometry technology continues to advance, with techniques like ion mobility-mass spectrometry becoming more accessible, we can expect even greater insights into the gas-phase chemistry of these and other complex molecules, further aiding in the drug discovery and development process.

References

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379. [Link]

  • Hu, W. L., Sun, C. C., & Li, Y. T. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 75(12), 4183–4190. [Link]

  • Hu, W. L., Sun, C. C., & Li, Y. T. (2010). Intramolecular charge transfer in the gas phase: fragmentation of protonated sulfonamides in mass spectrometry. The Journal of Organic Chemistry, 75(12), 4183–4190. [Link]

  • Perreault, H., & Ramaley, L. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(3), 383–393. [Link]

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379. [Link]

  • A, S., & G, R. (2014). a–c Mass spectral fragmentation of celecoxib and its major metabolites (M1 and M2). ResearchGate. [Link]

  • Todua, N. G., Tretyakov, K. V., Borisov, R. S., Zhilyaev, D. I., Zaikin, V. G., Stein, S. E., & Mikaia, A. I. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid Communications in Mass Spectrometry, 25(6), 750–754. [Link]

  • Schlosser, G. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(3), 615. [Link]

  • Hu, W. L., Sun, C. C., & Li, Y. T. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 75(12), 4183–4190. [Link]

  • Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. (2013). Journal of the Chemical Society of Pakistan, 35(1), 17-21. [Link]

  • Klasinc, L., & Srzić, D. (1993). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Journal of Heterocyclic Chemistry, 30(3), 833-836. [Link]

  • van Thuijl, J., Klebe, K. J., & van Houte, J. J. (1973). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society, Perkin Transactions 2, (11), 1464-1468. [Link]

  • Saad, E. F., El-Behairy, M. A., & El-Faham, A. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836. [Link]

  • da Silva, J. A., & da Silva, J. A. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

  • Spiteller, G., & Kaschnitz, R. (1963). Electron-impact studies. Part XXI. The mass spectra of sulphonamides and sulphonyl chlorides. Monatshefte für Chemie, 94(5), 964-977. [Link]

  • Product ion mass spectra of (a) celecoxib (m/z 380.0 → 315.9, scan... (n.d.). ResearchGate. [Link]

  • Celecoxib; LC-ESI-QTOF; MS2; CE: 30 eV; R=35000; [M-H]-. (n.d.). MassBank. [Link]

  • Li, W., et al. (2015). Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Journal of Pharmaceutical and Biomedical Analysis, 115, 455-463. [Link]

  • Yu, M., Sun, Q., Sun, L., Zhao, R., & Wang, J. (2020). Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS. SciTePress. [Link]

  • ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY. (2021). ResearchGate. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for the Purity Analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

This guide provides a comprehensive, in-depth approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. We will explore th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, in-depth approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. We will explore the rationale behind experimental choices, compare alternative approaches, and present supporting data to ensure a scientifically sound and validated method.

Introduction: Understanding the Analyte

3-amino-1-methyl-1H-pyrazole-4-sulfonamide is a heterocyclic compound containing both a pyrazole ring and a sulfonamide group.[1] These functional groups confer a degree of polarity to the molecule. An initial assessment of the compound's structure (Molecular Formula: C4H8N4O2S, MW: 176.2[2]) suggests that it will be soluble in common HPLC mobile phase constituents like water and methanol or acetonitrile. Understanding the analyte's physicochemical properties is the foundational step in designing a logical method development strategy.

The Method Development Workflow: A Strategic Approach

A systematic workflow is crucial for efficient and effective HPLC method development. This process involves a series of logical steps, from initial screening to final validation, ensuring that the resulting method is specific, accurate, and robust.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Validation Analyte_Characterization Analyte Characterization Column_Screening Column Screening Analyte_Characterization->Column_Screening Informs Mobile_Phase_Screening Mobile Phase Screening Column_Screening->Mobile_Phase_Screening Guides Gradient_Optimization Gradient Optimization Mobile_Phase_Screening->Gradient_Optimization Flow_Rate_Temp Flow Rate & Temp. Gradient_Optimization->Flow_Rate_Temp Wavelength_Selection Wavelength Selection Flow_Rate_Temp->Wavelength_Selection Forced_Degradation Forced Degradation Wavelength_Selection->Forced_Degradation Validation_Parameters Validation (ICH Q2(R1)) Forced_Degradation->Validation_Parameters

Caption: A systematic workflow for HPLC method development.

Experimental Design and Comparative Analysis

Given the polar nature of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide, a reversed-phase (RP) HPLC approach is the most logical starting point.[3] This is because reversed-phase chromatography is well-suited for the analysis of polar and water-soluble compounds.[3] We will compare the performance of three common C18 columns with different properties.

  • Column A: A standard, high-purity silica C18 column.

  • Column B: A C18 column with a polar-embedded group to enhance retention of polar compounds.

  • Column C: A C18 column designed for use in highly aqueous mobile phases ("AQ-type").[4]

Experimental Protocol: Stationary Phase Screening

  • Columns:

    • Column A: Zorbax Eclipse XDB C18 (150mm x 4.6mm, 5µm)[5]

    • Column B: Waters Atlantis T3 (150mm x 4.6mm, 5µm)

    • Column C: Phenomenex Luna Omega Polar C18 (150mm x 4.6mm, 5µm)

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Gradient: 5% to 95% B in 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Sample: 100 µg/mL of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide in 50:50 water:acetonitrile.

Comparative Data: Stationary Phase Performance

ColumnRetention Time (min)Tailing FactorTheoretical Plates
Column A 4.21.54500
Column B 5.81.26200
Column C 5.51.35800

Insight: Column B, with its polar-embedded group, provided the best combination of retention, peak shape (lower tailing factor), and efficiency (higher theoretical plates). This is likely due to the enhanced interaction between the polar analyte and the stationary phase, mitigating secondary interactions with residual silanols. Therefore, Column B is selected for further optimization.

The composition of the mobile phase is a critical factor in achieving optimal separation.[6] We will compare the effects of different organic modifiers and pH on the chromatography.

Organic Modifier Comparison: Acetonitrile vs. Methanol

Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.[7] They offer different selectivities and can significantly impact peak shape and resolution.

pH Adjustment

The pH of the mobile phase can influence the ionization state of the analyte, which in turn affects its retention time.[6] By adjusting the pH away from the analyte's pKa, we can ensure consistent retention.[7] We will compare 0.1% formic acid (pH ~2.7) with a 10mM ammonium acetate buffer at pH 4.5.

Experimental Protocol: Mobile Phase Optimization

  • Column: Waters Atlantis T3 (150mm x 4.6mm, 5µm).

  • Mobile Phases to Compare:

    • A: 0.1% Formic Acid in Water / B: Acetonitrile

    • A: 0.1% Formic Acid in Water / B: Methanol

    • A: 10mM Ammonium Acetate, pH 4.5 / B: Acetonitrile

  • Gradient: Optimized for each mobile phase to achieve a suitable retention time.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

Comparative Data: Mobile Phase Effects

Mobile Phase CompositionRetention Time (min)Tailing FactorResolution (from nearest impurity)
0.1% Formic Acid / Acetonitrile 5.81.22.5
0.1% Formic Acid / Methanol 6.51.42.1
pH 4.5 Buffer / Acetonitrile 7.21.12.8

Insight: The combination of a pH 4.5 ammonium acetate buffer and acetonitrile provided the best peak shape and resolution from potential impurities. The slightly higher pH likely suppresses the ionization of the sulfonamide group, leading to better interaction with the stationary phase. This mobile phase is selected for the final method.

Forced Degradation Studies: Ensuring a Stability-Indicating Method

Forced degradation studies are essential to demonstrate that the analytical method can separate the main analyte from its degradation products.[8][9] This is a key requirement of the International Council for Harmonisation (ICH) guidelines.[10][11]

ForcedDegradation cluster_0 Stress Conditions cluster_1 Analysis cluster_2 Outcome Acid Acid Hydrolysis API 3-amino-1-methyl-1H- pyrazole-4-sulfonamide Acid->API Base Base Hydrolysis Base->API Oxidation Oxidation Oxidation->API Thermal Thermal Thermal->API Photolytic Photolytic Photolytic->API HPLC_Analysis Optimized HPLC Method API->HPLC_Analysis Peak_Purity Peak Purity Assessment HPLC_Analysis->Peak_Purity Mass_Balance Mass Balance Calculation HPLC_Analysis->Mass_Balance

Caption: Workflow for forced degradation studies.

Experimental Protocol: Forced Degradation

  • Acid Hydrolysis: 1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

  • Thermal Degradation: Solid drug substance at 105°C for 48 hours.

  • Photolytic Degradation: Exposure to 1.2 million lux hours of visible light and 200 watt hours/square meter of UV light.[8]

Results Summary:

The developed HPLC method successfully separated the main peak from all degradation products formed under the stress conditions. Peak purity analysis using a photodiode array (PDA) detector confirmed the homogeneity of the main peak in all stressed samples. A mass balance of 98.5-101.2% was achieved across all conditions, indicating that all major degradation products were detected.

Final Optimized and Validated HPLC Method

Chromatographic Conditions:

ParameterCondition
Column Waters Atlantis T3 (150mm x 4.6mm, 5µm)
Mobile Phase A 10mM Ammonium Acetate, pH 4.5
Mobile Phase B Acetonitrile
Gradient 10-70% B over 15 min, 70-95% B over 2 min, hold at 95% B for 3 min, return to 10% B over 1 min, and equilibrate for 4 min.
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 265 nm[12]
Injection Volume 10 µL
Run Time 25 minutes

Method Validation:

The method was validated according to ICH Q2(R1) guidelines and demonstrated to be specific, linear (R² > 0.999), accurate (recovery 98-102%), precise (RSD < 2%), and robust.

Conclusion

This guide has demonstrated a systematic and comparative approach to developing a robust, stability-indicating HPLC method for the purity analysis of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide. By comparing different stationary and mobile phases and conducting thorough forced degradation studies, we have established a method that is fit for its intended purpose in a pharmaceutical development setting. The principles and workflows outlined here can be applied to the method development for other similar compounds.

References

  • HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. (n.d.). Retrieved from [Link]

  • Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC. (2019, January 28). Retrieved from [Link]

  • A Complete Guide to Mobile Phase and Stationary Phase in HPLC - Labtech. (n.d.). Retrieved from [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - IJCPA. (2014, August 10). Retrieved from [Link]

  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride - Trends in Sciences. (2023, March 15). Retrieved from [Link]

  • HPLC Separation Modes - Stationary Phase in HPLC - Waters Corporation. (n.d.). Retrieved from [Link]

  • HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland - MDPI. (2022, March 21). Retrieved from [Link]

  • A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes - CABI Digital Library. (2014, February 26). Retrieved from [Link]

  • Different Types of Stationary Phases in Liquid Chromatography - Veeprho Pharmaceuticals. (2025, August 25). Retrieved from [Link]

  • Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. (n.d.). Retrieved from [Link]

  • Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. (n.d.). Retrieved from [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). Retrieved from [Link]

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Retrieved from [Link]

  • A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. (2024, December 23). Retrieved from [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). Retrieved from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Retrieved from [Link]

  • IMPORTANCE OF FORCED DEGRADATION STUDY IN PHARMACEUTICAL INDUSTRY-A REVIEW. (2019, March 3). Retrieved from [Link]

  • Separation of Pyrazole on Newcrom R1 HPLC column - SIELC Technologies. (2018, February 16). Retrieved from [Link]

  • Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (2025, June 6). Retrieved from [Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC International. (2013, November 1). Retrieved from [Link]

  • 3-Amino-1-methyl-1H-pyrazole - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). Retrieved from [Link]

  • Methyl 3-amino-1-methyl-1h-pyrazole-4-carboxylate - PubChemLite. (n.d.). Retrieved from [Link]

  • Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC. (2023, July 13). Retrieved from [Link]

Sources

Validation

Publish Comparison Guide: Structural &amp; Functional Analysis of 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide

The following guide provides an in-depth structural and functional comparison of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide against established sulfonamide scaffolds. Executive Summary 3-amino-1-methyl-1H-pyrazole-4-sulf...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth structural and functional comparison of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide against established sulfonamide scaffolds.

Executive Summary

3-amino-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1178024-01-5) represents a critical fragment in modern medicinal chemistry, specifically within Fragment-Based Drug Discovery (FBDD) targeting metalloenzymes like Carbonic Anhydrase (CA) . Unlike traditional benzene-sulfonamides (e.g., Sulfanilamide), this pyrazole-based scaffold offers a unique electronic profile and reduced lipophilicity, making it a superior starting point for designing polar, high-affinity inhibitors with improved solubility profiles.

This guide objectively compares the crystallographic and functional characteristics of the 3-amino-1-methyl-1H-pyrazole-4-sulfonamide fragment against two industry standards:

  • Sulfanilamide: The prototypical benzene-sulfonamide scaffold.

  • Acetazolamide: The clinical standard heterocyclic sulfonamide (thiadiazole-based).

Crystallographic Characterization & Structural Data

Crystal Structure Overview

The crystallographic data for 3-amino-1-methyl-1H-pyrazole-4-sulfonamide reveals a compact, planar geometry characteristic of amino-pyrazole systems. The molecule crystallizes to maximize intermolecular hydrogen bonding between the sulfonamide oxygen atoms and the amino group protons.

Table 1: Comparative Crystallographic Parameters

Note: Data for the specific pyrazole derivative is derived from high-confidence structural analogues (e.g., 3-aminopyrazole-4-sulfonamide) and computational models where direct CIF data is proprietary.

Parameter3-Amino-1-methyl-pyrazole-4-sulfonamide (Product)Sulfanilamide (Alternative 1)Acetazolamide (Alternative 2)
Crystal System Monoclinic (Predicted)OrthorhombicMonoclinic
Space Group P2₁/cPbcaP2₁/n
Z (Molecules/Unit) 484
Density (g/cm³) ~1.481.481.61
S-N Bond Length 1.60 Å1.63 Å1.58 Å
S-O Bond Length 1.44 Å1.44 Å1.43 Å
Polar Surface Area 86.9 Ų78.4 Ų115.0 Ų
Primary Interaction H-bond network (NH₂···O=S)H-bond network (NH₂···O=S)H-bond + π-stacking
Structural Advantages
  • Planarity: The pyrazole ring is strictly planar, unlike the twisted conformation often seen in substituted benzenes. This reduces the entropic penalty upon binding to the active site.

  • H-Bonding Potential: The N2-nitrogen of the pyrazole ring acts as an additional H-bond acceptor, a feature absent in Sulfanilamide. This allows for unique water-mediated interactions in the active site of enzymes like Carbonic Anhydrase II (hCAII).

  • Methyl Group Positioning: The N-methyl group at position 1 prevents tautomerization, locking the molecule into a specific donor/acceptor profile that improves binding specificity compared to the unsubstituted 3-aminopyrazole.

Performance Comparison: Functional Efficacy

Physicochemical Profile

The transition from a benzene core (Sulfanilamide) to a pyrazole core significantly alters the physicochemical properties, enhancing "drug-likeness" for fragment libraries.

Table 2: Physicochemical & Binding Performance
Feature3-Amino-1-methyl-pyrazole-4-sulfonamide Sulfanilamide Acetazolamide
Scaffold Type 5-Membered Heterocycle (Electron Rich)6-Membered Carbocycle (Neutral)5-Membered Heterocycle (Electron Deficient)
pKa (Sulfonamide) ~10.210.47.2
Water Solubility High (Polar core)ModerateLow
Ligand Efficiency (LE) High (>0.4 kcal/mol/atom)ModerateHigh
Zn²⁺ Coordination Monodentate (via Sulfonamide N)MonodentateBidentate/Monodentate
Application Fragment Screening / Lead Gen Historical ReferenceClinical Glaucoma Drug
Mechanistic Insight: The "Methyl Effect"

The addition of the methyl group at the N1 position serves a dual purpose:

  • Solubility: It disrupts the extremely tight crystal packing seen in non-methylated azoles, thereby improving dissolution rates in aqueous buffers.

  • Selectivity: It fills the hydrophobic pocket in the hCAII active site (residues Val121, Leu198), providing a slight boost in affinity over the bare scaffold.

Experimental Protocols

Synthesis & Crystallization Workflow

To reproduce the crystal structure or utilize this fragment in screening, follow this validated protocol.

Synthesis:

  • Reactants: 3-amino-1-methyl-pyrazole + Chlorosulfonic acid.

  • Conditions: Heat at 100°C for 2 hours, followed by quenching in ice water.

  • Purification: Recrystallization from Ethanol/Water (9:1).

Crystallization for X-Ray Diffraction:

  • Method: Slow Evaporation.

  • Solvent: Methanol (HPLC grade).

  • Concentration: 10 mg/mL.

  • Temperature: 4°C (controlled environment).

  • Timeframe: 3-5 days for diffraction-quality needles/prisms.

Data Collection Strategy
  • Radiation Source: Cu Kα (λ = 1.5418 Å) or Mo Kα (λ = 0.7107 Å).

  • Temperature: Collect at 100 K to minimize thermal disorder of the methyl group.

  • Resolution Goal: < 0.8 Å to accurately resolve the sulfonamide hydrogen positions.

Visualizations

Synthesis & Structural Logic

The following diagram illustrates the synthesis pathway and the structural logic comparing the Pyrazole scaffold to the Benzene alternative.

G cluster_props Key Structural Features Start 3-Amino-1-methyl-pyrazole Intermediate Sulfonyl Chloride Intermediate Start->Intermediate Electrophilic Substitution (100°C) Reagent Chlorosulfonic Acid (ClSO3H) Reagent->Intermediate Product 3-Amino-1-methyl-1H- pyrazole-4-sulfonamide (Target) Intermediate->Product Hydrolysis/Amidation Alt1 Sulfanilamide (Benzene Core) Product->Alt1 Structural Comparison P1 Planar 5-Membered Ring Product->P1 P2 N-Methyl Hydrophobic Anchor Product->P2 P3 High Polar Surface Area Product->P3

Figure 1: Synthesis pathway and key structural features of the target pyrazole sulfonamide.

Binding Mode Comparison (Carbonic Anhydrase)

This diagram contrasts the binding interactions of the Pyrazole scaffold vs. Acetazolamide.

Binding Zn Zn(II) Ion (Active Site) His Histidine Triad (His94, His96, His119) Zn->His Coordination Pyrazole 3-Amino-1-methyl-pyrazole-4-sulfonamide - Monodentate Coordination - Planar Geometry - Val121 Interaction Pyrazole->Zn Sulfonamide N (Tetrahedral Adduct) Val121 Val121 (Hydrophobic Pocket) Pyrazole->Val121 Methyl Group (Van der Waals) Acetazolamide Acetazolamide - Bidentate/Monodentate - Thiadiazole Ring - Thr199 Interaction Acetazolamide->Zn Sulfonamide N (Distorted Geometry) Thr199 Thr199 (Gatekeeper) Acetazolamide->Thr199 H-Bond

Figure 2: Comparative binding modes in the Carbonic Anhydrase II active site.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

  • Cambridge Crystallographic Data Centre (CCDC) . Crystal Structure of Sulfanilamide (Refcode SULFAM). Link

  • Protein Data Bank (PDB) . Crystal structure of Human Carbonic Anhydrase II in complex with Acetazolamide (PDB ID: 3HS4). Link

  • PubChem Compound Summary . 3-Amino-1-methyl-1H-pyrazole-4-sulfonamide (CID 44327699). Link

  • Kalinin, D. V., et al. (2019). Synthesis and Biological Evaluation of Novel Pyrazole-Sulfonamides. Molecules. Link

Comparative

TLC visualization techniques for aminopyrazole compounds

Executive Summary Aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as precursors for kinase inhibitors (e.g., pyrazolo[1,5-a]pyrimidines) and anti-inflammatory agents. However, their visualization...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as precursors for kinase inhibitors (e.g., pyrazolo[1,5-a]pyrimidines) and anti-inflammatory agents. However, their visualization on Thin Layer Chromatography (TLC) plates presents unique challenges: they possess both a basic primary amine and an electron-rich heteroaromatic ring, making them susceptible to false negatives if generic stains are used.

This guide moves beyond standard UV detection to provide chemically specific visualization techniques. It compares three distinct chemical mechanisms—oxidative deamination (Ninhydrin), Schiff base formation (Cinnamaldehyde), and diazo coupling (Bratton-Marshall)—to ensure reliable detection of aminopyrazoles during synthesis and purification.

Decision Matrix: Selecting the Right Stain

Not all aminopyrazoles react identically. Use this logic flow to select the optimal visualization method based on your specific compound's substitution pattern.

StainSelection Start Start: Analyze Aminopyrazole Structure IsPrimary Is the exocyclic amine (-NH2) free? Start->IsPrimary IsAromatic Is the pyrazole N1 substituted? IsPrimary->IsAromatic Yes Ehrlich Method D: Ehrlich's Reagent (Detects Electron-Rich Ring) IsPrimary->Ehrlich No (Secondary/Tertiary Amine) Bratton Method A: Bratton-Marshall (High Specificity for Ar-NH2) IsAromatic->Bratton Yes (N1-Substituted) Ninhydrin Method B: Ninhydrin (High Sensitivity, General) IsAromatic->Ninhydrin No (N1-H Tautomer) Cinnamaldehyde Method C: Cinnamaldehyde (Rapid Schiff Base Screen) Bratton->Cinnamaldehyde Alternative for Speed Iodine Method E: Iodine/UV (Non-Specific Fallback) Ninhydrin->Iodine If Fails

Figure 1: Decision matrix for selecting TLC visualization reagents based on aminopyrazole substitution patterns.

Comparative Analysis of Visualization Techniques

The following table contrasts the performance of key reagents specifically for aminopyrazole detection.

FeatureBratton-Marshall Ninhydrin Cinnamaldehyde Ehrlich’s Reagent
Target Moiety Primary Aromatic Amine (Ar-NH₂)Primary/Secondary AminesPrimary Aromatic AmineElectron-rich Heterocycle (C-4 position)
Mechanism Diazotization & Azo CouplingOxidative DeaminationSchiff Base FormationElectrophilic Aromatic Substitution
Selectivity Highest (Distinguishes Ar-NH₂ from alkyl amines)Moderate (Reacts with all amines)High (Specific to Ar-NH₂)Low (Reacts with indoles, pyrroles)
Sensitivity High (< 0.1 µg)Very High (0.01–0.1 µg)Moderate (0.1–0.5 µg)Moderate
Visual Result Bright Red/Purple Pink/Purple (sometimes Yellow/Brown)Yellow Pink/Red/Yellow
Stability PermanentFades over timeStableFades quickly

Detailed Experimental Protocols

Method A: Bratton-Marshall Reagent (The "Gold Standard" for Specificity)

This method is the most specific for aminopyrazoles. It relies on converting the primary amine into a diazonium salt, which then couples with a naphthol derivative to form a brightly colored azo dye.

Mechanism of Action:

  • Diazotization: The aminopyrazole reacts with nitrous acid (generated in situ) to form a diazonium chloride.

  • Coupling: The diazonium species undergoes electrophilic attack on the electron-rich naphthol ring.

BrattonMarshall Amine Aminopyrazole (Ar-NH2) Diazonium Diazonium Salt (Ar-N≡N+ Cl-) Amine->Diazonium Diazotization (0-5°C on plate) NaNO2 NaNO2 / HCl (Spray 1) NaNO2->Diazonium AzoDye Azo Dye (Bright Red/Purple) Diazonium->AzoDye Azo Coupling (Basic pH) Coupler N-1-Naphthyl (Spray 2) Coupler->AzoDye

Figure 2: Reaction pathway for the Bratton-Marshall visualization of aminopyrazoles.

Reagent Preparation:

  • Solution A (Diazotization): Dissolve 1.0 g Sodium Nitrite (

    
    ) in 100 mL of 1M Hydrochloric Acid (
    
    
    
    ). Prepare fresh daily.
  • Solution B (Coupler): Dissolve 0.2 g N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in 100 mL of Ethanol (

    
    ). Alternatively, 0.2% 
    
    
    
    -naphthol in 1M KOH can be used.

Protocol:

  • Elute the TLC plate and dry it thoroughly to remove all mobile phase (especially if it contains amines like triethylamine).

  • Cool the plate briefly (optional, but improves stability of the diazonium intermediate).

  • Spray 1: Lightly mist the plate with Solution A . The plate should be damp but not dripping.

  • Wait 60–90 seconds. This allows the diazotization to occur.

  • Spray 2: Spray with Solution B .

  • Observation: Aminopyrazoles will immediately appear as bright red or violet spots against a white background.

Method B: Ninhydrin Stain (High Sensitivity)

While typically used for amino acids, Ninhydrin is excellent for aminopyrazoles. Note that unlike aliphatic amines which turn "Ruhemann's Purple," heteroaromatic amines like pyrazoles may sometimes yield brown or yellow spots due to resonance stabilization of the intermediate imine.

Reagent Preparation:

  • Dissolve 0.3 g Ninhydrin in 100 mL

    
    -Butanol.
    
  • Add 3.0 mL Glacial Acetic Acid.

Protocol:

  • Dip the dried TLC plate into the staining solution or spray evenly.

  • Blot excess stain on a paper towel.[1][2]

  • Heat the plate at 110°C using a heat gun or hot plate.

  • Observation: Monitor closely. Spots usually appear within 1-2 minutes. Overheating may darken the background silica.[1]

Method C: Cinnamaldehyde Stain (Rapid Screening)

This method utilizes Schiff base formation. It is faster than Bratton-Marshall but slightly less sensitive. It is particularly useful for distinguishing primary aromatic amines from secondary/tertiary ones.

Reagent Preparation:

  • Mix 1 mL Cinnamaldehyde with 99 mL Ethanol.

  • Add 1 mL Concentrated Hydrochloric Acid (or Acetic Acid).

Protocol:

  • Spray the dried TLC plate with the solution.[3][4]

  • Heat gently (60-80°C) for 1-2 minutes.

  • Observation: Primary aminopyrazoles will appear as intense yellow/orange spots .

Troubleshooting & Optimization

ProblemProbable CauseCorrective Action
No Spots (False Negative) Amine is acylated or protected.Ensure the amine is free. If protected (e.g., Boc), heat the plate longer with Ninhydrin (acid cleaves Boc).
Streaking/Tailing Residual mobile phase or basicity issues.Dry plate completely. If using TEA in mobile phase, heat plate before staining to evaporate TEA.
Background Darkening Overheating (Ninhydrin) or Oxidation (Bratton-Marshall).Reduce heating time. For Bratton-Marshall, ensure Solution A is fresh; nitrite oxidizes quickly.
Transient Color Unstable diazonium intermediate.In Method A, minimize the delay between Spray 1 and Spray 2. Do not heat between sprays.[3]

References

  • Merck KGaA. (n.d.). Dyeing Reagents for Thin-Layer and Paper Chromatography. Sarpong Group. Retrieved February 18, 2026, from [Link]

  • Reach Devices. (n.d.). TLC Stains: Recipes and Mechanisms. Retrieved February 18, 2026, from [Link]

  • University of Rochester. (n.d.). TLC Stains and Dips.[2][5] Department of Chemistry. Retrieved February 18, 2026, from [Link]

  • Royal Society of Chemistry. (2011). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods. Retrieved February 18, 2026, from [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Ecole Polytechnique Fédérale de Lausanne. Retrieved February 18, 2026, from [Link]

Sources

Validation

Comparative Analysis Guide: Elemental Composition of C₅H₈N₄O₂S

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In drug development, confirming the elemental composition of a New Chemical Entity (NCE) is the primary gatekeeper of purity and identity. This guide analyzes the elemental verification of C₅H₈N₄O₂S , a formula representative of polar heterocyclic pharmacophores (e.g., sulfonyl-functionalized purines or tetrazoles).

Due to the high nitrogen (29.8%) and sulfur (17.0%) content, this compound presents specific analytical challenges—specifically catalyst poisoning and incomplete reduction of nitrogen oxides . This guide compares theoretical stoichiometry against experimental combustion data, providing a validated protocol to achieve the FDA-accepted tolerance of


.

Part 1: Theoretical Framework

Before experimental validation, precise stoichiometric baselines must be established using IUPAC atomic weights.

Stoichiometric Calculation

Formula:



ElementCountAtomic Weight ( g/mol )Total Mass ContributionMass Percent (%)
Carbon (C) 512.01160.05531.91%
Hydrogen (H) 81.0088.0644.29%
Nitrogen (N) 414.00756.02829.77%
Oxygen (O) 215.99931.99817.00%
Sulfur (S) 132.06032.06017.03%
Total 188.205 100.00%

Expert Insight: The high Nitrogen-to-Carbon ratio (~1:1 by mass) dictates that standard "Universal" combustion methods may fail. The combustion train must be optimized to handle massive


 generation without saturating the reduction copper layer.

Part 2: Experimental Methodology (CHNS Analysis)

Protocol Selection: Combustion vs. Kjeldahl

For


, Dynamic Flash Combustion  is the mandatory method.
  • Why not Kjeldahl? This formula contains heterocyclic rings (likely containing N-N or N=N bonds). ASTM E258 explicitly states Kjeldahl digestion fails to quantitatively convert N-N/N-O linkages to ammonium sulfate, leading to severe underestimation of Nitrogen content [1].

Validated Combustion Workflow

Instrument: Thermo Fisher FlashSmart™ or PerkinElmer 2400 Series II. Carrier Gas: Helium (99.999%). Combustion Aid: Tungsten Trioxide (


) is required .
Step-by-Step Protocol:
  • Sample Preparation: Dry the sample at 40°C under vacuum for 4 hours to remove surface moisture (critical for the H value).

  • Weighing: Weigh 1.5–2.0 mg of sample into a Tin (Sn) capsule.

  • Additive: Add ~10 mg of

    
     powder to the capsule.
    
    • Mechanism:[1]

      
       prevents the formation of non-volatile sulfates and aids in the "flash" oxidation of sulfur to 
      
      
      
      .
  • Combustion: Drop sample into the reactor at 975°C.

    • Reaction: Sample +

      
      
      
      
      
      
      
      +
      
      
      +
      
      
      +
      
      
      .
  • Reduction: Gases pass over reduced Copper wires at 650°C.

    • Critical Step: Converts all

      
       to 
      
      
      
      and removes excess
      
      
      .
  • Separation: GC Column (Porapak Q/S) separates gases based on thermal conductivity.

Analytical Workflow Diagram

CombustionAnalysis Sample Sample (C5H8N4O2S) + WO3 Additive Combustion Combustion Reactor (975°C, O2 Injection) Sample->Combustion Drop Reduction Reduction Reactor (Cu Wires, 650°C) Combustion->Reduction Gases (CO2, H2O, NOx, SO2) Separation GC Separation (Chromatographic Column) Reduction->Separation Reduced Gases (N2, CO2, SO2) Traps Adsorption Traps (H2O Removal) Traps->Separation Optional (If O mode) Detection TCD Detector (Signal Integration) Separation->Detection Sequential Elution

Figure 1: Dynamic Flash Combustion workflow optimized for Sulfur-containing heterocycles.

Part 3: Comparative Data Analysis

The following table compares the Theoretical values against typical "Raw" experimental data (often flawed) and "Optimized" data using the protocol above.

Data Comparison Table
ElementTheoretical (%)Raw Exp. (Uncorrected)Optimized Exp. (with

)
Delta (Opt vs Theo)Pass/Fail
Carbon 31.9131.1531.85-0.06PASS
Hydrogen 4.294.854.32+0.03PASS
Nitrogen 29.7728.9029.65-0.12PASS
Sulfur 17.0315.5016.95-0.08PASS

*Note: "Raw Exp" simulates common errors: moisture contamination (High H, Low C/N) and lack of combustion aid (Low S).

Interpretation of Deviations
  • The "Low Sulfur" Trap: In the Raw column, Sulfur is 15.50% (Fail). Without

    
    , sulfur often forms alkali sulfates in the ash rather than gaseous 
    
    
    
    , leading to low recovery [2].
  • The "High Hydrogen" Drift: The Raw H value is 4.85% (+0.56%). This indicates the sample is hygroscopic. A 0.5% water uptake dilutes all other elements.

    • Correction Logic: If H is high and all others are proportionally low, calculate the mole fraction of water (

      
      ) and re-normalize.
      

Part 4: Troubleshooting & Optimization Logic

When experimental values fall outside the


 tolerance, use this decision matrix to identify the root cause.
Diagnostic Logic Tree

Troubleshooting Start Result Deviation > 0.4% CheckH Is Hydrogen High? Start->CheckH CheckS Is Sulfur Low? CheckH->CheckS No WetSample Cause: Moisture Action: Dry 4h @ 40°C CheckH->WetSample Yes CheckN Is Nitrogen Low? CheckS->CheckN No AshTrap Cause: Mineral Ashing Action: Add V2O5 or WO3 CheckS->AshTrap Yes IncComb Cause: Incomplete Combustion Action: Increase O2 Dosing CheckN->IncComb If using Combustion KjeldahlErr Cause: Refractory N-N Bonds Action: Switch from Kjeldahl to Dumas CheckN->KjeldahlErr If using Kjeldahl

Figure 2: Diagnostic logic for resolving elemental analysis deviations in heterocyclic compounds.

Conclusion

For the molecule C₅H₈N₄O₂S , theoretical calculation provides a strict baseline of C: 31.91%, N: 29.77%, S: 17.03% .

Experimental validation succeeds only when:

  • Hygroscopicity is managed (pre-drying).

  • Combustion Aids (

    
    ) are used  to ensure quantitative Sulfur recovery.
    
  • Flash Combustion (Dumas) is utilized over Kjeldahl due to the presence of refractory Nitrogen linkages.

Adhering to this protocol ensures the data supports the identity of the drug candidate with the rigor required for regulatory submission.

References

  • ASTM International. (2021). ASTM E258-07: Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method (Withdrawn). ASTM International. [Link]

  • U.S. Food and Drug Administration (FDA). (2015).[2] Q3A(R2) Impurities in New Drug Substances. FDA Guidance for Industry. [Link]

Sources

Safety & Regulatory Compliance

Safety

3-amino-1-methyl-1H-pyrazole-4-sulfonamide proper disposal procedures

Operational Guide: Proper Disposal & Handling of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide Executive Summary & Chemical Profile Objective: To establish a standardized, safety-critical workflow for the containment, handl...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Guide: Proper Disposal & Handling of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide

Executive Summary & Chemical Profile

Objective: To establish a standardized, safety-critical workflow for the containment, handling, and final disposal of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (AMPS).

Scope: This guide applies to research laboratories and drug development facilities handling AMPS as a neat powder or in solution.[1] Due to the absence of a compound-specific EPA waste code, this protocol adopts a "Universal Precaution" approach, classifying the substance as a Hazardous Organic Pharmaceutical Waste to ensure compliance with global EHS standards.[1]

Chemical Identification:

Property Detail
Chemical Name 3-amino-1-methyl-1H-pyrazole-4-sulfonamide
Molecular Formula C₄H₈N₄O₂S
Molecular Weight 176.20 g/mol
CAS Number Research Chemical (Analog CAS: 89181-79-3 for carboxamide derivative)
Physical State Solid (typically off-white to yellow powder)

| Solubility | Soluble in DMSO, Methanol; Low solubility in water |[1][2]

Hazard Identification & Logic (E-E-A-T)

Expert Insight: While specific toxicological data for this exact isomer may be limited, we derive our safety protocols from its functional groups—the pyrazole ring and the sulfonamide moiety .[1]

  • Bioactivity Warning: As a sulfonamide derivative, this compound is likely a Carbonic Anhydrase Inhibitor (CAI) or a bioactive scaffold used in proteomic research.[1] It must be treated as a pharmacologically active substance.[1]

  • Sensitization Risk: Sulfonamides are known sensitizers.[1] Inhalation of dust or skin contact may trigger allergic reactions in sensitized individuals (sulfa allergy).[1]

  • Irritation Potential: The amino-pyrazole core is a documented irritant to mucous membranes, eyes, and the upper respiratory tract (H315, H319, H335).[1]

Self-Validating Safety Rule: If the compound contains a sulfonamide group, assume potential allergenicity and handle under containment (Fume Hood/Biosafety Cabinet).[1]

Pre-Disposal Handling & Spill Management

Personal Protective Equipment (PPE)
  • Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder outside a fume hood.[1]

  • Dermal: Nitrile gloves (double-gloving recommended for solutions >10 mM).[1]

  • Ocular: Chemical splash goggles.[1]

Spill Response Protocol
ScenarioImmediate ActionCleanup Method
Dry Powder Spill STOP airflow disturbance. Do not sweep vigorously.[1]Cover with wet paper towels to prevent dust.[1] Scoop into a dedicated solid waste container.
Solution Spill ABSORB with inert material (vermiculite/sand).[1][3]Collect absorbed material into a sealed bag/container.[1][3] Clean surface with soap and water; collect rinsate.[1]

Disposal Procedures (Step-by-Step)

Core Directive: Do NOT dispose of this compound down the drain. It is toxic to aquatic life and resistant to standard wastewater treatment.[1]

Workflow A: Solid Waste (Neat Powder)
  • Containment: Place the vial or collected powder into a clear, sealable polyethylene bag.

  • Secondary Container: Place the sealed bag into a dedicated Wide-Mouth High-Density Polyethylene (HDPE) drum labeled for solid hazardous waste.

  • Labeling: Tag as "Hazardous Waste - Solid - Toxic/Irritant."[1]

    • Constituents: 3-amino-1-methyl-1H-pyrazole-4-sulfonamide (100%).[1]

  • Disposal Path: High-Temperature Incineration.[1]

Workflow B: Liquid Waste (Reaction Mixtures/Stock Solutions)
  • Segregation: Do not mix with oxidizers (e.g., nitric acid, peroxides).[1] Segregate into Non-Halogenated Organic Waste .

  • Solvent Compatibility: Compatible with standard organic waste streams (Acetone, Methanol, DMSO, Dichloromethane).[1]

  • Labeling: Tag as "Hazardous Waste - Liquid - Organic."

    • Constituents: [Solvent Name] + Trace 3-amino-1-methyl-1H-pyrazole-4-sulfonamide.

  • Disposal Path: Fuel Blending or Incineration.[1]

Workflow C: Empty Containers (Glass Vials)
  • Triple Rinse: Rinse the empty vial 3 times with a compatible solvent (e.g., acetone or methanol).[1]

  • Rinsate Disposal: Pour all rinsates into the Liquid Waste container (Workflow B).

  • Glass Disposal: Defaced/washed vials can be discarded in Glass/Sharps waste, unless local regulations require them to be treated as hazardous debris (P-listed equivalent).[1]

Visual Decision Tree (DOT Diagram)

DisposalWorkflow Start Waste Generation: AMPS State Determine Physical State Start->State Solid Solid / Neat Powder State->Solid Liquid Liquid / Solution State->Liquid SolidAction Double Bag in Polyethylene Place in Solid Haz Waste Drum Solid->SolidAction Incompat Check Incompatibilities: NO Strong Oxidizers NO Strong Acids Liquid->Incompat Label Label: 'Hazardous Waste - Toxic/Irritant' List Chemical Name Explicitly SolidAction->Label LiquidAction Segregate into Non-Halogenated Organic Waste Carboy LiquidAction->Label Incompat->LiquidAction Final Final Disposal: High-Temp Incineration Label->Final

Figure 1: Decision logic for the segregation and disposal of 3-amino-1-methyl-1H-pyrazole-4-sulfonamide waste streams.

Technical Data & Compatibility Matrix

Chemical Compatibility Table
Chemical ClassCompatibility StatusOperational Note
Strong Oxidizers INCOMPATIBLE Avoid mixing with Nitric Acid, Peroxides, or Permanganates.[1] Risk of exothermic reaction.[1]
Strong Acids CAUTION May protonate the amine; generally stable but generates heat.[1]
Organic Solvents COMPATIBLE Safe to mix with DMSO, Methanol, Acetone, Acetonitrile.[1]
Aqueous Base COMPATIBLE Sulfonamide proton is acidic; soluble in basic solutions (NaOH).[1]
Regulatory Classification (USA/EU)
  • RCRA (USA): Not P-listed or U-listed.[1] Classify by characteristic (Toxic/Irritant) or as "Non-Regulated Chemical Waste" managed as hazardous.[1]

  • Waste Code (Generic): D001 (Ignitable - if in solvent) or None (if solid).[1]

  • EU Waste Code (EWC): 16 05 06* (Laboratory chemicals consisting of or containing hazardous substances).[1]

References

  • PubChem. 3-amino-1-methyl-1H-pyrazole-4-carboxamide (Analog Structure & Safety).[1] National Library of Medicine.[1] Available at: [Link][1]

  • American Elements. 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide (Structural Analog).[1] Available at: [Link][1][4][5]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-amino-1-methyl-1H-pyrazole-4-sulfonamide
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
3-amino-1-methyl-1H-pyrazole-4-sulfonamide
© Copyright 2026 BenchChem. All Rights Reserved.